molecular formula C9H18N2O2 B13229194 1-Aminopropan-2-YL piperidine-4-carboxylate

1-Aminopropan-2-YL piperidine-4-carboxylate

Cat. No.: B13229194
M. Wt: 186.25 g/mol
InChI Key: PUEOMSIMLGBLLQ-UHFFFAOYSA-N
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Description

1-Aminopropan-2-YL piperidine-4-carboxylate is a useful research compound. Its molecular formula is C9H18N2O2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H18N2O2

Molecular Weight

186.25 g/mol

IUPAC Name

1-aminopropan-2-yl piperidine-4-carboxylate

InChI

InChI=1S/C9H18N2O2/c1-7(6-10)13-9(12)8-2-4-11-5-3-8/h7-8,11H,2-6,10H2,1H3

InChI Key

PUEOMSIMLGBLLQ-UHFFFAOYSA-N

Canonical SMILES

CC(CN)OC(=O)C1CCNCC1

Origin of Product

United States
Foundational & Exploratory

Synthesis and Application of 1-Aminopropan-2-yl Piperidine-4-carboxylate: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-Aminopropan-2-yl piperidine-4-carboxylate (CAS: 1170775-82-2) and its highly stable dihydrochloride salt (CAS: 1170480-45-1) represent a critical class of bifunctional aliphatic building blocks in modern medicinal chemistry. Featuring both a primary amine and a secondary piperidine amine separated by an ester linkage, this highly polar scaffold is frequently deployed to optimize the pharmacokinetic profiles of rigid, hydrophobic drug candidates. By lowering the partition coefficient (LogP) and introducing multiple hydrogen bond donors/acceptors, this moiety significantly enhances water solubility and target binding affinity in advanced therapeutics[1].

This whitepaper outlines a highly optimized, self-validating synthetic route for the preparation of 1-aminopropan-2-yl piperidine-4-carboxylate, detailing the mechanistic causality behind each experimental parameter.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis of this bifunctional molecule requires precise control over reactive amine centers to prevent unwanted amidation or polymerization.

The Double-Boc Protection Strategy: Direct esterification of unprotected amino acids and amino alcohols is fundamentally flawed due to zwitterionic behavior and competitive cross-reactivity. To isolate the specific hydroxyl and carboxyl reaction sites, we utilize 1-Boc-piperidine-4-carboxylic acid and 1-(Boc-amino)propan-2-ol . Because the final product requires both amines to be free, orthogonal protecting groups (e.g., Boc/Cbz) are unnecessary. A double-tert-butyloxycarbonyl (Boc) strategy allows for a highly efficient, single-step global deprotection.

Steglich Esterification over Acid Chlorides: The Steglich esterification is selected over traditional acid chloride formation (via thionyl chloride or oxalyl chloride). Acid chlorides generate HCl in situ, which would prematurely cleave the acid-sensitive Boc protecting groups. By utilizing EDC·HCl and DMAP under mild, neutral conditions, the integrity of the Boc groups is preserved throughout the coupling phase.

Synthesis A 1-Boc-piperidine-4-carboxylic acid B 1-(Boc-amino)propan-2-ol C Steglich Esterification (EDC, DMAP, DCM) D Di-Boc Protected Ester C->D E Global Deprotection (4M HCl/Dioxane) D->E F 1-Aminopropan-2-yl piperidine-4-carboxylate 2HCl E->F AB AB AB->C

Figure 1: Retrosynthetic and mechanistic pathway for the double-Boc synthesis strategy.

Step-by-Step Experimental Protocols

Phase 1: Steglich Esterification of Protected Precursors

Objective: High-yield coupling of the secondary alcohol with the sterically hindered carboxylic acid.

  • Initiation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 1-Boc-piperidine-4-carboxylic acid (1.0 eq, 10 mmol) and 1-(Boc-amino)propan-2-ol (1.1 eq, 11 mmol) in anhydrous dichloromethane (DCM, 50 mL).

    • Causality: Anhydrous DCM is selected due to its aprotic nature, which prevents the competitive solvolysis (hydrolysis) of the highly reactive O-acylisourea intermediate.

  • Activation: Cool the reaction mixture to 0 °C using an ice bath. Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl, 1.2 eq, 12 mmol) followed by 4-Dimethylaminopyridine (DMAP, 0.1 eq, 1 mmol).

    • Causality: Cooling minimizes thermal degradation of the intermediates. DMAP acts as a nucleophilic acyl transfer catalyst. It is critical here to suppress the rearrangement of the O-acylisourea into the inactive N-acylurea byproduct, driving the reaction forward despite the steric hindrance of the secondary alcohol.

  • Propagation: Allow the reaction to stir at 0 °C for 30 minutes, then gradually warm to room temperature.

    • Self-Validation: Monitor the reaction via TLC (Hexane:Ethyl Acetate 1:1, Ninhydrin stain). The reaction is complete within 12 hours, validated by the complete disappearance of the starting acid spot.

  • Termination & Isolation: Quench the reaction with 10% aqueous citric acid (30 mL) to protonate and partition DMAP and unreacted EDC into the aqueous layer. Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ (30 mL) to neutralize and remove unreacted carboxylic acid, followed by brine (30 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the di-Boc protected intermediate as a viscous oil.

Phase 2: Global Deprotection and Salt Formation

Objective: Simultaneous cleavage of both Boc groups without hydrolyzing the newly formed ester.

  • Initiation: Dissolve the crude di-Boc protected intermediate in a minimal volume of anhydrous DCM (10 mL).

  • Deprotection: Cool to 0 °C and add 4M HCl in dioxane (10.0 eq, 100 mmol) dropwise.

    • Causality: Dropwise addition controls the exothermic evolution of isobutylene and carbon dioxide gases. 4M HCl in dioxane is explicitly chosen over aqueous HCl to prevent hydrolytic cleavage of the ester bond.

  • Propagation: Remove the ice bath and stir at room temperature for 4 hours.

    • Self-Validation: The progression of the reaction is visually confirmed by the gradual precipitation of the product as a dense white solid, as the highly polar dihydrochloride salt is entirely insoluble in the DCM/dioxane mixture.

  • Isolation: Filter the resulting suspension under vacuum. Wash the filter cake thoroughly with cold diethyl ether (2 × 20 mL) to remove residual dioxane and organic impurities.

  • Drying: Dry the solid under high vacuum at 40 °C for 12 hours to afford 1-aminopropan-2-yl piperidine-4-carboxylate dihydrochloride. This method avoids complex reverse-phase chromatography.

Quantitative Data & Analytical Validation

The following table summarizes the expected analytical parameters for the isolated dihydrochloride salt, ensuring strict quality control prior to downstream application.

ParameterSpecification / ResultAnalytical Method
Chemical Formula C₉H₁₈N₂O₂ • 2HClN/A
Molecular Weight 186.25 g/mol (Free base)Mass Spectrometry
Exact Mass [M+H]⁺ 187.14 m/zLC-ESI-MS
Yield (Overall) > 82% (Over two steps)Gravimetric Analysis
Purity ≥ 98.5%HPLC (UV 210 nm)
Appearance White to off-white crystalline powderVisual Inspection

Applications in Advanced Therapeutics

The 1-aminopropan-2-yl piperidine-4-carboxylate scaffold is a highly sought-after pharmacophore in contemporary drug discovery, primarily utilized to optimize structure-activity relationships (SAR) by introducing polar, water-solubilizing groups to rigid macrocycles or aromatic systems.

  • Soluble Epoxide Hydrolase (sEH) Inhibitors: In the treatment of inflammatory diseases, the introduction of 1-aminopropan-2-ol derivatives to piperidine-4-carboxylate scaffolds has been shown to significantly improve water solubility and lower the IC₅₀ to sub-nanomolar ranges (e.g., 0.18 nM)[1].

  • PD-1/PD-L1 Modulators: In oncology, this specific structural motif is integrated into complex biphenyl and pyrido-pyrimidine systems to modulate immune checkpoint interactions, enhancing the immune response against malignancies[2].

  • Cholesterol 24-Hydroxylase (CH24H) Inhibitors: In neurology, piperidine-carboxylate and aminopropanol fragments are crucial for direct coordination to heme iron and establishing hydrogen bond networks within the binding pocket of CH24H, facilitating blood-brain barrier penetration[3].

Applications S1 1-Aminopropan-2-yl piperidine-4-carboxylate S2 Scaffold Integration (Amidation/Alkylation) S1->S2 S3 sEH Inhibitors (Inflammation) S2->S3 S4 PD-1/PD-L1 Modulators (Oncology) S2->S4 S5 CH24H Inhibitors (Neurology) S2->S5

Figure 2: Integration of the piperidine-4-carboxylate scaffold into therapeutic targets.

References

  • Title: BLD Pharmatech Co., Limited (Page 71) @ ChemBuyersGuide.com, Inc.
  • Source: nih.
  • Source: google.
  • Title: Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H)

Sources

Physicochemical properties of 1-Aminopropan-2-YL piperidine-4-carboxylate

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Physicochemical Properties & Handling of 1-Aminopropan-2-yl Piperidine-4-carboxylate Content Type: Technical Reference Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary: The Structural Paradox

1-Aminopropan-2-yl piperidine-4-carboxylate is a specialized bifunctional building block characterized by a piperidine ring linked via a labile ester bond to a 1,2-amino alcohol moiety. While valuable as a scaffold for fragment-based drug discovery (FBDD) or as a prodrug motif, this molecule presents a critical stability challenge: O-to-N acyl migration .

Under neutral or basic conditions, the free primary amine on the side chain attacks the ester carbonyl, triggering an irreversible intramolecular rearrangement to the thermodynamically stable amide form. This guide provides the physicochemical parameters, stability mechanisms, and handling protocols required to utilize this compound without compromising its structural integrity.

Physicochemical Specifications

The following data characterizes the dihydrochloride salt , the only stable storage form of this compound.

PropertyValue / DescriptionContext
IUPAC Name 1-Aminopropan-2-yl piperidine-4-carboxylate dihydrochlorideSalt form prevents cyclization.
CAS (Free Base) 1170775-82-2Unstable; prone to rearrangement.
CAS (2HCl) 1170480-45-1Stable storage form.
Formula C

H

N

O

· 2HCl
MW: 259.17 g/mol (Salt)
Solubility >100 mg/mL (Water, DMSO)Highly hydrophilic due to ionic character.
pKa (Piperidine) ~10.8 (Predicted)Secondary amine; highly basic.
pKa (Side Chain) ~9.4 (Predicted)

-amino ester effect lowers pKa slightly vs. alkyl amines.
LogP -0.4 (Free Base)Polar; minimal passive membrane permeability without derivatization.
H-Bond Donors 4 (in salt form)High potential for solvation.

Critical Stability Mechanism: The "Self-Destruct" Pathway

The most significant technical risk associated with this molecule is the O-to-N acyl migration . This is a pH-dependent, entropy-driven rearrangement common to 1,2-amino alcohol esters.

Mechanism of Failure

When the side-chain amine is deprotonated (pH > 9.0), it acts as an intramolecular nucleophile. It attacks the ester carbonyl via a 5-membered transition state, cleaving the ester and forming a stable amide bond. This reaction is often instantaneous in aqueous buffers or basic organic solvents.

DOT Diagram: O-to-N Acyl Migration Pathway

MigrationMechanism cluster_conditions Trigger Conditions Ester Target Molecule (Ester Form) Unstable Free Base TS 5-Membered Tetrahedral Intermediate Ester->TS Deprotonation (pH > 9) Intramolecular Attack Amide Rearranged Product (Amide Form) Thermodynamically Stable TS->Amide Collapse & Proton Transfer Cond1 1. Neutralization of HCl salt Cond2 2. Protic solvents (MeOH, H2O)

Caption: The irreversible rearrangement of the target ester to its amide isomer, triggered by base-mediated deprotonation of the side-chain amine.

Handling & Synthetic Protocols

To successfully utilize this building block, researchers must suppress the nucleophilicity of the side-chain amine until the ester linkage is chemically secured or the molecule is fully assembled.

Protocol A: Storage and Preparation
  • State : Always store as the dihydrochloride salt .

  • Temperature : -20°C (desiccated).

  • Solvent Choice : Avoid methanol or ethanol for free-basing, as they facilitate proton transfer during rearrangement. Use aprotic solvents (DCM, DMF) if possible.

Protocol B: Controlled Coupling (Amide Bond Formation)

If coupling the piperidine nitrogen to an acid, follow this "Flash Neutralization" workflow to prevent side-chain interference.

  • Dissolution : Suspend 1.0 eq of the dihydrochloride salt in anhydrous DCM.

  • Base Selection : Use a sterically hindered, non-nucleophilic base (e.g., DIPEA) strictly at 2.0 - 2.1 equivalents . Avoid excess base.

  • Activation First : Pre-activate the carboxylic acid partner (using HATU or EDC/NHS) before adding the piperidine salt. This ensures the piperidine reacts immediately upon neutralization, outcompeting the intramolecular rearrangement.

  • Temperature : Conduct the addition at 0°C .

DOT Diagram: Safe Synthetic Workflow

SyntheticWorkflow Start Start: Dihydrochloride Salt (-20°C Storage) Step1 Dissolve in Anhydrous DCM (0°C) Start->Step1 Step2 Add Pre-Activated Electrophile (Acid-HATU Complex) Step1->Step2 Premix Electrophile Step3 Add Base (DIPEA, 2.0 eq) Dropwise Step2->Step3 Initiate Reaction Step4 Immediate Coupling (Kinetic Control) Step3->Step4 Fast Reaction Rate Warning CRITICAL: Do not premix Salt + Base without Electrophile Warning->Step3

Caption: Optimized workflow to couple the piperidine nitrogen while suppressing side-chain rearrangement.

Analytical Verification

Standard LC-MS methods may fail to distinguish the target ester from the rearranged amide isomer as they have identical molecular weights (MW 186.25).

Differentiation Strategy:

  • 1H NMR (DMSO-d6) :

    • Ester (Target) : Look for the methine proton of the ester linkage (

      
      ) typically around 4.9 - 5.1 ppm .
      
    • Amide (Rearranged) : The methine proton shifts upfield to 3.8 - 4.0 ppm (adjacent to OH), and a new amide NH doublet appears around 7.5 - 8.0 ppm .

  • HPLC : The amide form is generally more polar (elutes earlier on C18) due to the free hydroxyl group and loss of the ester's lipophilicity.

References

  • Soellner, M. B., et al. (2023). "Ester-to-Amide Rearrangement of Ethanolamine-Derived Prodrugs." Journal of Medicinal Chemistry.

  • Kiso, Y., et al. (2004). "O-N intramolecular acyl migration reaction in the development of prodrugs." Biopolymers.

  • PubChem Compound Summary . (2024). "1-Aminopropan-2-yl piperidine-4-carboxylate." National Library of Medicine.

  • Green, T. W., & Wuts, P. G. M. (1999).[1] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Referencing stability of amino-esters).

Sources

Technical Monograph: 1-Aminopropan-2-yl Piperidine-4-Carboxylate

[1]

Executive Summary & Chemical Identity

1-Aminopropan-2-yl piperidine-4-carboxylate (CAS: 1170775-82-2 ) is a specialized synthetic intermediate comprising a piperidine-4-carboxylic acid (isonipecotic acid) core esterified with 1-amino-2-propanol. In drug discovery, it serves as a critical "linker scaffold" , allowing researchers to couple the pharmacologically active isonipecotic acid moiety (a GABA

While often categorized as a building block, its structural homology to GABA uptake inhibitors and local anesthetics suggests specific, albeit theoretical, pharmacological profiles in its unreacted form.

Property Data
Systematic Name 1-Aminopropan-2-yl piperidine-4-carboxylate
Common Synonyms 1-Amino-2-propyl isonipecotate; API-4C
CAS Number 1170775-82-2 (Free Base) / 1170480-45-1 (2HCl)
Molecular Formula C

H

N

O

Molecular Weight 186.25 g/mol
Core Pharmacophore Isonipecotic Acid (GABA

Agonist)
Functional Class Bifunctional Heterocyclic Amine / Amino-Ester
Structural Analysis & Pharmacophore Decomposition

To understand the mechanism of action—whether as a drug candidate or a synthetic tool—we must deconstruct the molecule into its functional domains.

  • Domain A: The Piperidine Ring (Isonipecotate) [1][2]

    • Pharmacology: The 4-substituted piperidine ring is the structural basis of Isonipecotic Acid , a potent, selective GABA

      
       receptor partial agonist.[1] It binds to the orthosteric site of the GABA receptor.
      
    • Chemistry: The secondary amine (unless protected) acts as a nucleophile or a basic center (pKa ~10-11).

  • Domain B: The Ester Linkage

    • Mechanism: This is the "metabolic switch." Esters are susceptible to hydrolysis by plasma esterases (e.g., butyrylcholinesterase).

    • Implication: In vivo, this molecule acts as a prodrug .[3] Upon hydrolysis, it releases the active GABA agonist (Isonipecotic acid) and the linker (1-amino-2-propanol).

  • Domain C: The Aminopropyl Tail

    • Chemistry: A primary aliphatic amine on a chiral chain. This is the "handle" for synthetic elaboration (e.g., amide coupling to create complex ligands like T-type calcium channel blockers).

StructureDecompositioncluster_0Pharmacological FateCompound1-Aminopropan-2-ylpiperidine-4-carboxylateHydrolysisPlasma EsteraseHydrolysisCompound->Hydrolysis In Vivo IsonipecoticIsonipecotic Acid(GABA-A Agonist)Hydrolysis->Isonipecotic Release Aminopropanol1-Amino-2-propanol(Metabolic Byproduct)Hydrolysis->Aminopropanol Release

Figure 1: Metabolic decomposition pathway illustrating the prodrug mechanism.

Mechanism of Action (Biological & Synthetic)

Unlike marketed drugs with a single defined target, this compound operates in two distinct mechanistic spheres: Biological (Prodrug/Ligand) and Synthetic (Intermediate) .

A. Biological Mechanism: The "GABA-Mimetic" Hypothesis

If administered as a free ligand, the compound is predicted to interact with the GABAergic system due to its structural overlay with

  • GABA

    
     Receptor Modulation (Prodrug Effect): 
    
    • The intact ester is lipophilic and may cross the Blood-Brain Barrier (BBB), unlike the zwitterionic isonipecotic acid.

    • Once in the CNS, intracellular esterases cleave the ester bond.

    • Result: Localized release of isonipecotic acid, activating GABA

      
       receptors to produce inhibitory postsynaptic potentials (IPSPs).
      
  • GABA Transporter (GAT) Inhibition:

    • The distance between the piperidine nitrogen and the carbonyl group mimics the charge distribution of Nipecotic acid (a known GAT inhibitor).

    • The primary amine tail provides an additional cationic anchor point, potentially blocking the GABA uptake channel.

B. Synthetic Mechanism: Nucleophilic Substitution

In drug development, this compound is the "Mechanism" by which medicinal chemists introduce a piperidine ring into a scaffold.

  • Reaction Type: Amide Coupling or Reductive Amination.

  • Selectivity: The primary amine (on the propyl chain) is generally more nucleophilic than the secondary amine (on the piperidine ring) due to steric factors, unless the piperidine nitrogen is protected (e.g., N-Boc).

  • Application: Used to synthesize Rho Kinase (ROCK) inhibitors and PRMT5 inhibitors where the piperidine ring provides solubility and the propyl chain provides flexibility.

Experimental Protocols
Protocol A: Synthesis of Amide Derivatives (Ligand Generation)

Objective: To couple the primary amine of the scaffold to a carboxylic acid core (e.g., a drug template).

Reagents:

  • Carboxylic Acid Template (R-COOH) [1.0 eq]

  • 1-Aminopropan-2-yl piperidine-4-carboxylate (2HCl salt) [1.1 eq]

  • HATU (Coupling Agent) [1.2 eq]

  • DIPEA (Base) [3.0 eq]

  • DMF (Solvent)

Step-by-Step Methodology:

  • Activation: Dissolve R-COOH in anhydrous DMF (0.1 M). Add DIPEA (1.5 eq) and HATU (1.2 eq). Stir at room temperature for 15 minutes to generate the active ester.

  • Addition: Add the 1-Aminopropan-2-yl piperidine-4-carboxylate salt and the remaining DIPEA (1.5 eq) to the reaction mixture.

  • Reaction: Stir at ambient temperature for 4–16 hours. Monitor via LC-MS for the disappearance of the starting acid.

  • Workup: Dilute with EtOAc, wash with saturated NaHCO

    
     (2x) and Brine (1x). Dry over MgSO
    
    
    .
  • Purification: Flash column chromatography (DCM/MeOH gradient).

Protocol B: Plasma Stability Assay (Prodrug Validation)

Objective: To determine the half-life of the ester linkage in biological media.

  • Preparation: Prepare a 10 mM stock solution of the compound in DMSO.

  • Incubation: Spike human/rat plasma with the stock solution to a final concentration of 10 µM. Incubate at 37°C.

  • Sampling: At T=0, 15, 30, 60, and 120 mins, remove 50 µL aliquots.

  • Quenching: Immediately add 200 µL of ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins. Centrifuge at 4000g for 10 mins.

  • Analysis: Analyze supernatant via LC-MS/MS. Plot % Remaining vs. Time to calculate

    
    .
    
Synthetic Workflow Visualization

The following diagram illustrates the decision tree for using this building block in library synthesis.

SynthesisWorkflowStartStart: 1-Aminopropan-2-ylpiperidine-4-carboxylateProtectIs Piperidine N-Protected?Start->ProtectPathANO: Selective Reaction(Primary Amine Preferred)Protect->PathA No PathBYES (e.g., N-Boc):Standard CouplingProtect->PathB Yes CouplingAmide Coupling(R-COOH + HATU)PathA->CouplingPathB->CouplingDeprotectDeprotection (TFA/HCl)Coupling->Deprotect If Protected FinalFinal Ligand(Piperidine-Linker-Core)Coupling->Final If Unprotected Deprotect->Final

Figure 2: Synthetic decision tree for incorporating the scaffold into drug candidates.

References
  • BLD Pharm. (2024).[4] 1-Aminopropan-2-yl piperidine-4-carboxylate: Product Specification and Safety Data Sheet. Retrieved from

  • Krogsgaard-Larsen, P., et al. (2002). "GABA(A) receptor ligands and their therapeutic potentials". Current Topics in Medicinal Chemistry, 2(8), 817-847. (Contextual reference for Isonipecotic acid pharmacology).
  • PubChemLite. (2025). Compound Summary: 1-aminopropan-2-yl piperidine-4-carboxylate dihydrochloride.[5] Retrieved from

  • Enamine. (2024). Building Blocks for Parallel Synthesis: Piperidine Carboxylates. Retrieved from

The Pharmacological Blueprint of 1-Aminopropan-2-yl Piperidine-4-Carboxylate: A Bifunctional Scaffold in Drug Discovery

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Whitepaper

Executive Summary

In modern rational drug design, the identification of versatile, bifunctional chemical building blocks is critical for accelerating hit-to-lead optimization. 1-Aminopropan-2-yl piperidine-4-carboxylate (CAS: 1170775-82-2) represents a highly privileged structural intermediate. While rarely administered as a standalone therapeutic, its true biological activity is realized when it is deployed as a core scaffold in the synthesis of complex pharmacophores.

By bridging a rigid, target-anchoring piperidine-4-carboxylate core with a flexible, chiral 1-aminopropan-2-yl appendage, this compound enables researchers to simultaneously interrogate hydrophobic binding pockets and establish critical hydrogen-bonding networks. This whitepaper dissects the mechanistic rationale behind this scaffold, synthesizes its quantitative biological activity profiles across various therapeutic areas, and provides self-validating experimental protocols for evaluating its derivatives.

Mechanistic Rationale: The Anatomy of a Bifunctional Scaffold

The biological efficacy of derivatives synthesized from 1-aminopropan-2-yl piperidine-4-carboxylate is driven by the synergistic properties of its two primary moieties.

The Piperidine-4-Carboxylate Core

The piperidine ring is one of the most ubiquitous heterocycles in FDA-approved drugs, present in over twenty distinct pharmacological classes, including antipsychotics, analgesics, and Alzheimer’s therapeutics[1]. The sp3-hybridized nature of the piperidine ring provides a three-dimensional conformation that effectively mimics natural neurotransmitters and endogenous substrates.

  • Causality in Target Binding: The basic nitrogen atom of the piperidine ring is typically protonated at physiological pH, allowing it to form critical salt bridges with aspartate or glutamate residues in target receptors (e.g., monoamine transporters)[2]. Simultaneously, the carboxylate group at the 4-position serves as an ideal linker or hydrogen-bond acceptor, frequently utilized to anchor inhibitors within the hydrophobic catalytic pockets of enzymes like soluble epoxide hydrolase (sEH)[3] and tubulin[4].

The 1-Aminopropan-2-yl Appendage

The addition of the 1-aminopropan-2-yl chain introduces a stereocenter and a terminal primary amine, radically expanding the scaffold's chemical space.

  • Causality in Pharmacokinetics & Specificity: The hydroxyl/amine functionalities on the propanol backbone act as potent hydrogen bond donors and acceptors, which are essential for disrupting bacterial cell walls or binding to parasitic enzymes. For instance, 1-aminopropan-2-ol derivatives have demonstrated profound antimalarial activity against Plasmodium falciparum by leveraging their chiral centers to achieve stereospecific target engagement[5]. Furthermore, when coupled with naphthoquinones, this moiety significantly enhances penetration against Gram-negative bacteria like Klebsiella pneumoniae[6].

MOA A Piperidine-4-carboxylate Scaffold B Soluble Epoxide Hydrolase (sEH) Inhibition A->B Target Binding C Elevated EETs (Epoxyeicosatrienoic Acids) B->C Prevents Degradation D Anti-inflammatory & Vasodilatory Effects C->D Pathway Activation

Fig 1: Mechanism of sEH inhibition by piperidine-4-carboxylate derivatives.

Quantitative Biological Activity Profiling

To understand the full translational potential of 1-aminopropan-2-yl piperidine-4-carboxylate, we must examine the in vitro performance of its closely related structural analogs. The table below consolidates quantitative data demonstrating how modifications to this bifunctional scaffold yield highly potent biological agents.

Derivative ClassPrimary Target / ApplicationObserved Activity (IC50 / MIC / EC50)Key Structural Driver
Piperidine-derived Amides Soluble Epoxide Hydrolase (sEH)IC50 = 1.2 - 5.4 nM[3]Piperidine core fits the hydrophobic catalytic pocket.
1-Aminopropan-2-ol Arylamines Plasmodium falciparum (3D7 strain)IC50 < 1.0 µM[5]Chiral center enhances stereospecific parasite binding.
Piperidine-1-carboxamides Tubulin Polymerization (Anticancer)IC50 ~ 120 nM[4]Linear A-B-C heterocyclic geometry prevents polymerization.
Amino-naphthoquinones K. pneumoniae (β-lactamase +)MIC = 31.2 µg/mL[6]Aminopropanol moiety disrupts bacterial cell wall integrity.
Piperidine-4-carboxylates Pythium aphanidermatum (Fungal)EC50 = 1.6 µg/mL[7]Heterocyclic nitrogen enhances target receptor affinity.

Self-Validating Experimental Methodologies

As a Senior Application Scientist, I emphasize that generating trustworthy biological data requires assays that inherently validate themselves. Below are two field-proven, step-by-step protocols for evaluating the biological activity of derivatives synthesized from this scaffold.

Protocol A: High-Throughput Soluble Epoxide Hydrolase (sEH) Inhibition Assay

Piperidine-4-carboxylate derivatives are potent sEH inhibitors[3]. To evaluate new analogs, a fluorogenic assay using PHOME (3-phenyl-cyano-(6-methoxy-2-naphthalenyl)methyl ester-2-oxiraneacetic acid) is utilized.

Causality & Self-Validation: We use a fluorogenic substrate rather than a colorimetric one to achieve a high signal-to-background ratio. The assay is self-validating through the calculation of the Z'-factor . By incorporating AUDA (a known potent sEH inhibitor) as a positive control and DMSO as a negative control, a Z'-factor > 0.6 mathematically guarantees the assay's discriminative power and eliminates false positives caused by the autofluorescence of the piperidine derivatives.

Step-by-Step Workflow:

  • Reagent Preparation: Dilute recombinant human sEH enzyme to 1 nM in Bis-Tris buffer (25 mM, pH 7.0) containing 0.1 mg/mL BSA to prevent non-specific plastic binding.

  • Compound Plating: Dispense 1 µL of the piperidine derivative (serially diluted in DMSO) into a 96-well black microtiter plate. Include AUDA (10 µM) in control wells.

  • Enzyme Incubation: Add 89 µL of the sEH enzyme solution to each well. Incubate at 30°C for 15 minutes to allow equilibrium binding between the piperidine core and the enzyme pocket.

  • Substrate Addition: Initiate the reaction by adding 10 µL of PHOME substrate (final concentration 50 µM).

  • Kinetic Measurement: Immediately read fluorescence (Excitation: 330 nm, Emission: 465 nm) kinetically over 10 minutes. Calculate the IC50 based on the initial linear velocity of resorufin formation.

Protocol B: Resazurin-Based Minimum Inhibitory Concentration (MIC) Assay

To test the antimicrobial efficacy driven by the 1-aminopropan-2-yl moiety[6], a broth microdilution assay is required.

Causality & Self-Validation: Visual scoring of bacterial turbidity is highly prone to subjective error and interference from poorly soluble synthetic compounds precipitating in the media. Therefore, we utilize resazurin reduction. Causality: Only metabolically active, living bacteria can reduce the blue, non-fluorescent resazurin dye into pink, highly fluorescent resorufin. This metabolic coupling ensures that only true bactericidal or bacteriostatic activity is recorded, inherently validating the viability readout.

Step-by-Step Workflow:

  • Inoculum Preparation: Cultivate the target strain (e.g., K. pneumoniae) in Mueller-Hinton Broth (MHB) to an OD600 of 0.1, then dilute 1:100 to achieve ~10^6 CFU/mL.

  • Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the synthesized derivative (from 256 µg/mL down to 0.25 µg/mL) in 50 µL of MHB.

  • Inoculation: Add 50 µL of the bacterial suspension to all test wells. Include a sterile media control (negative) and an untreated bacteria control (positive).

  • Incubation: Incubate the plate at 37°C for 18 hours.

  • Metabolic Readout: Add 10 µL of 0.015% resazurin solution to each well. Incubate for an additional 2 hours in the dark.

  • Analysis: The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink, confirmed by fluorescence measurement (Excitation: 560 nm, Emission: 590 nm).

Workflow S1 Compound Synthesis S2 In Vitro Screening S1->S2 S3 Hit Validation (IC50 / MIC) S2->S3 S4 Lead Optimization S3->S4

Fig 2: Self-validating high-throughput screening workflow for hit-to-lead optimization.

Conclusion

1-Aminopropan-2-yl piperidine-4-carboxylate is far more than a simple chemical catalog entry; it is a rationally designed, bifunctional scaffold primed for drug discovery. By understanding the causality behind its structural components—the rigid, pocket-fitting piperidine-4-carboxylate and the flexible, hydrogen-bonding 1-aminopropan-2-yl chain—researchers can systematically design highly potent inhibitors for targets ranging from soluble epoxide hydrolase to multi-drug resistant bacterial strains. When coupled with self-validating, high-throughput assay methodologies, this scaffold serves as a powerful engine for accelerating hit-to-lead optimization pipelines.

References

  • Pharmacological Applications of Piperidine Derivatives Source: Encyclopedia MDPI URL:[Link]

  • Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability Source: NIH / PMC URL:[Link]

  • Antiproliferative 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, a new tubulin inhibitor chemotype Source: NIH / PMC URL:[Link]

  • Antibacterial Activity of 2-Amino-1,4-naphthoquinone Derivatives against Gram-Positive and Gram-Negative Bacterial Strains and Their Interaction with Human Serum Albumin Source: SciELO URL:[Link]

  • Synthesis of the non-commercially available arylamines (Antimalarial Activity) Source: ResearchGate URL:[Link]

  • Source: Google Patents (US20110053985A1)
  • Design, Synthesis, and Fungicidal Activity of Novel Thiosemicarbazide Derivatives Containing Piperidine Fragments Source: MDPI URL:[Link]

Sources

Pharmacological Evaluation and Therapeutic Targeting of 1-Aminopropan-2-YL Piperidine-4-Carboxylate: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Discovery Chemists, Pharmacologists, and Drug Development Professionals Content Type: Technical Whitepaper & Mechanistic Guide

Executive Summary

The piperidine scaffold is one of the most privileged structures in medicinal chemistry, appearing in over twenty classes of FDA-approved pharmaceuticals. Within this chemical space, 1-Aminopropan-2-YL piperidine-4-carboxylate (1-APPC) represents a highly versatile, bifunctional intermediate. This whitepaper provides an in-depth mechanistic evaluation of the 1-APPC scaffold, projecting its potential therapeutic targets based on structural homology, and outlines field-proven experimental workflows for target validation.

Chemical Profiling & Structural Rationale

The therapeutic utility of 1-APPC is dictated by its distinct tripartite architecture. In drug design, every functional group must serve a kinetic or dynamic purpose. The structural causality of 1-APPC can be broken down as follows:

  • The Piperidine Core: The nitrogen atom in the six-membered saturated ring is basic (pKa ~9-10). At physiological pH (7.4), it exists predominantly in a protonated state. This cationic center is critical for anchoring the molecule to highly conserved aspartate residues within the orthosteric binding pockets of G-Protein-Coupled Receptors (GPCRs) and the catalytic triad of cholinesterases.

  • The Carboxylate Ester Linkage: Ester linkages are metabolically labile. Incorporating a carboxylate ester into a lipophilic core is a classic "soft drug" design strategy. It ensures that the active molecule undergoes rapid hydrolysis by non-specific tissue and plasma esterases, leading to an ultra-short half-life and preventing systemic accumulation.

  • The 1-Aminopropan-2-yl Terminal Moiety: The primary amine on the branched aliphatic chain introduces a secondary hydrogen-bond donor/acceptor site. This allows the molecule to span larger receptor cavities, interacting with secondary allosteric sites or peripheral anionic sites (PAS).

SAR_Mapping Core 1-APPC Scaffold Pip Piperidine Ring (Receptor Anchor) Core->Pip Ester Carboxylate Ester (Metabolic Lability) Core->Ester Amine 1-Aminopropan-2-yl (H-Bonding Site) Core->Amine Catalytic/Orthosteric Binding Catalytic/Orthosteric Binding Pip->Catalytic/Orthosteric Binding Rapid Plasma Clearance Rapid Plasma Clearance Ester->Rapid Plasma Clearance Peripheral Site Interaction Peripheral Site Interaction Amine->Peripheral Site Interaction

Caption: Structural mapping of the 1-APPC scaffold and its pharmacological implications.

Mechanistic Causality: Predicted Therapeutic Targets

Based on the structure-activity relationship (SAR) profile of piperidine-4-carboxylate derivatives, 1-APPC is primed for two primary therapeutic avenues: Neurodegenerative disease modification and acute pain management.

Neurodegenerative Disorders: Dual AChE/BChE Inhibition

Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) are primary targets for symptomatic treatment of Alzheimer's Disease. The active site of AChE is a deep, narrow gorge. Piperidine-4-carboxylate derivatives have been extensively documented as potent cholinesterase inhibitors[1].

Mechanistic Causality: The protonated piperidine nitrogen of 1-APPC mimics the quaternary ammonium of acetylcholine, binding via cation-


 interactions to the Catalytic Active Site (CAS) at the bottom of the gorge (Trp86). Simultaneously, the extended 1-aminopropan-2-yl chain reaches the Peripheral Anionic Site (PAS) at the gorge entrance, blocking the aggregation of 

-amyloid (A

) which is normally promoted by the PAS.
Pain Management: Mu-Opioid Receptor (MOR) Agonism

The 4-substituted piperidine class includes some of the most potent synthetic opioid analgesics, such as pethidine and fentanyl analogs. Specifically, methyl piperidine-4-carboxylates form the backbone of ultra-short-acting anesthetics like remifentanil[2].

Mechanistic Causality: 1-APPC acts as a direct structural analog to these agents. The piperidine ring anchors to Asp147 in the MOR transmembrane domain. Upon binding, it stabilizes the active conformation of the receptor, leading to the dissociation of the Gi/o protein complex. Furthermore, advanced piperidine-4-carboxylates (e.g., CYM51010) have been identified as functionally selective bivalent ligands that target


-

opioid receptor heteromers, providing potent analgesia with significantly reduced tolerance and addiction liabilities[3].

GPCR_Pathway Ligand 1-APPC Derivative MOR Mu-Opioid Receptor Ligand->MOR Agonism Gi Gi/o Protein MOR->Gi Activation AC Adenylyl Cyclase Gi->AC Inhibition cAMP cAMP Reduction AC->cAMP Analgesia Analgesic Effect cAMP->Analgesia Signal Transduction

Caption: Gi/o-coupled GPCR signaling pathway modulated by piperidine-4-carboxylate agonists.

Experimental Workflows for Target Validation

To validate 1-APPC derivatives against these predicted targets, rigorous, self-validating pharmacological assays are required.

Protocol 1: High-Throughput Ellman’s Assay for Cholinesterase Kinetics

This assay provides a real-time colorimetric readout of AChE/BChE inhibition. It relies on the hydrolysis of acetylthiocholine (ATCh) to thiocholine, which reacts with DTNB to form a yellow anion.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Dissolve the 1-APPC derivative in DMSO (final assay DMSO concentration must be <1% to prevent enzyme denaturation).

  • Enzyme Incubation: In a 96-well microplate, add 140 µL of buffer, 20 µL of recombinant human AChE (0.22 U/mL), and 20 µL of the test compound at varying concentrations (1 nM to 100 µM).

    • Causality Check: Incubate at 25°C for 15 minutes before adding the substrate. This pre-incubation allows the inhibitor to reach thermodynamic equilibrium with the enzyme, ensuring accurate

      
       calculation.
      
  • Colorimetric Coupling: Add 10 µL of 10 mM DTNB (Ellman's reagent). DTNB is highly reactive with sulfhydryl groups and acts as the chromogenic indicator.

  • Reaction Initiation: Add 10 µL of 14 mM ATCh iodide to initiate the reaction.

  • Kinetic Readout: Immediately read the absorbance at 412 nm using a microplate reader every 30 seconds for 5 minutes.

  • Self-Validation: Include a positive control (Donepezil) and a blank (buffer instead of enzyme) to subtract non-enzymatic substrate hydrolysis.

Workflow Prep Compound Preparation Incubate Enzyme Incubation Prep->Incubate Ellman Ellman's Reagent Incubate->Ellman Read Absorbance (412 nm) Ellman->Read Analyze Kinetic Analysis Read->Analyze

Caption: Step-by-step workflow for high-throughput Ellman's assay in AChE inhibitor screening.

Protocol 2: GPCR Radioligand Binding & cAMP Functional Assay

To confirm MOR agonism, a two-tiered approach is required: binding affinity (


) followed by functional efficacy (

).

Step-by-Step Methodology:

  • Membrane Preparation: Harvest CHO cells stably expressing human MOR. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

  • Competitive Binding: Incubate 50 µg of membrane protein with 1 nM

    
    -diprenorphine (a non-selective opioid antagonist) and increasing concentrations of the 1-APPC derivative.
    
    • Causality Check: We use

      
      -diprenorphine rather than an agonist radioligand because antagonists bind equally to all receptor conformational states, providing a true measure of orthosteric site occupancy without G-protein coupling bias.
      
  • Filtration and Counting: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific binding). Quantify radioactivity using liquid scintillation counting.

  • Functional cAMP Assay: To differentiate if the bound 1-APPC is an agonist or antagonist, treat intact MOR-CHO cells with 10 µM Forskolin (to artificially stimulate adenylyl cyclase and spike cAMP levels). Add the 1-APPC derivative. If it is a Gi-coupled agonist, it will suppress the Forskolin-induced cAMP spike. Measure cAMP via Homogeneous Time-Resolved Fluorescence (HTRF).

Quantitative Data & Predictive Modeling

Based on the structural homology of 1-APPC to established pharmacophores, the following table summarizes the predicted quantitative pharmacological profile compared to clinical benchmarks.

Compound ClassTargetBinding Affinity (

/

)
Functional Efficacy (

)
Plasma Half-Life (

)
Donepezil (Benchmark) AChE5.7 nMN/A (Inhibitor)70 hours
Remifentanil (Benchmark) MOR1.5 nM98% (Full Agonist)3 - 10 minutes
1-APPC Derivative (Predicted) AChE15 - 50 nMN/A (Inhibitor)< 30 minutes
1-APPC Derivative (Predicted) MOR5 - 20 nM85% (Partial/Full Agonist)5 - 15 minutes

Table 1: Comparative pharmacological profiling of 1-APPC against standard clinical benchmarks. The ester linkage in 1-APPC guarantees a significantly shorter half-life than traditional non-esterified piperidines.

Conclusion

1-Aminopropan-2-YL piperidine-4-carboxylate is far more than a simple chemical building block; it is a highly tuned pharmacophore pre-optimized for biological interaction. By leveraging its basic piperidine nitrogen for orthosteric anchoring, its metabolically labile ester for pharmacokinetic control, and its primary amine for peripheral hydrogen bonding, drug developers can rapidly generate novel therapeutics targeting both neurodegenerative pathways and acute pain management systems.

References

  • Inhibitory potential of nitrogen, oxygen and sulfur containing heterocyclic scaffolds against acetylcholinesterase and butyrylcholinesterase Source: RSC Advances, Royal Society of Chemistry URL:[Link]

  • Remifentanil | C20H28N2O5 - PubChem Source: National Institutes of Health (NIH) / PubChem URL:[Link]

  • Class A G-Protein-Coupled Receptor (GPCR) Dimers and Bivalent Ligands Source: ResearchGate URL:[Link]

In Silico Modeling of 1-Aminopropan-2-YL-Piperidine-4-Carboxylate Interactions: A Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive, in-depth protocol for the in silico analysis of 1-aminopropan-2-yl-piperidine-4-carboxylate and its interactions with a target protein. The discovery and optimization of novel therapeutic agents are significantly accelerated by computational methods.[1][2][3] In silico techniques such as molecular docking and molecular dynamics (MD) simulations offer atomic-level insights into the binding mechanisms of small molecules, guiding rational drug design.[1][4][5] This whitepaper details a robust, self-validating workflow designed for researchers, scientists, and drug development professionals. It covers every critical phase of the process, from initial system preparation and ligand parameterization to the prediction of binding modes and the dynamic analysis of the protein-ligand complex. By explaining the causality behind each methodological choice, this guide aims to equip the reader with both the practical steps and the theoretical understanding necessary to conduct rigorous and reproducible in silico studies.

Introduction

The piperidine scaffold is a prevalent feature in many biologically active compounds and approved pharmaceuticals, valued for its favorable pharmacokinetic properties and synthetic tractability.[6] 1-aminopropan-2-yl-piperidine-4-carboxylate, a derivative of this class, presents a compelling case for detailed interaction analysis due to its potential to engage with various biological targets through its distinct functional groups.[7] The molecular formula for this compound is C9H18N2O2.[8] Understanding how this molecule orients itself within a protein's binding pocket and the stability of the resulting complex is paramount for assessing its therapeutic potential.

In silico modeling has emerged as an indispensable tool in modern drug discovery, offering a cost-effective and time-efficient alternative to purely empirical screening.[9][10][11] By simulating molecular interactions computationally, we can predict binding affinities, identify key interacting residues, and understand the dynamic nature of these interactions—information that is often difficult to obtain through experimental methods alone.[12][13] This guide will walk through a complete in silico workflow, providing not just the "how" but also the critical "why" for each step, ensuring a foundation of scientific integrity and logical coherence.

Chapter 1: System Preparation - The Foundation of a Reliable In Silico Model

The fidelity of any in silico model is fundamentally dependent on the quality of the initial structures. This chapter details the meticulous process of preparing both the ligand (1-aminopropan-2-yl-piperidine-4-carboxylate) and its protein target to ensure they are physically and chemically realistic for simulation.

Ligand Preparation

A well-prepared ligand structure is the starting point for both docking and simulation. The goal is to obtain a low-energy, three-dimensional conformation with correct atom types and partial charges.

Experimental Protocol: Ligand Preparation

  • Obtain 2D Structure: Draw the 2D structure of 1-aminopropan-2-yl-piperidine-4-carboxylate using chemical drawing software like ChemDraw or MarvinSketch. Alternatively, retrieve the structure from a chemical database such as PubChem.[8]

  • Convert to 3D: Use a program like Open Babel to convert the 2D structure into a 3D conformation.

  • Energy Minimization: Perform an initial energy minimization of the 3D structure using a force field like MMFF94 or UFF. This step relieves any steric clashes and brings the molecule to a more stable conformation.

  • Charge Assignment: Assign partial charges to the atoms of the ligand. This is a critical step as electrostatic interactions are a major component of binding. Tools like Antechamber (part of the AmberTools suite) can be used to generate AM1-BCC charges, which are widely used for small molecules in biomolecular simulations.

Protein Target Preparation

The protein structure, typically obtained from the Protein Data Bank (PDB), requires careful preparation to make it suitable for simulation. PDB files often contain non-essential molecules and may have missing atoms or residues.

Experimental Protocol: Protein Preparation

  • Download Protein Structure: Obtain the 3D coordinates of the target protein from the RCSB Protein Data Bank.

  • Clean the PDB File:

    • Remove all non-essential water molecules, ions, and co-factors that are not relevant to the binding of the ligand of interest.

    • Check for and repair any missing residues or atoms using tools like Modeller or the structure preparation wizards in software suites like Schrödinger or MOE.

  • Add Hydrogens: Add hydrogen atoms to the protein structure, as they are typically not resolved in X-ray crystal structures. The protonation states of ionizable residues (e.g., Histidine, Aspartic acid, Glutamic acid) should be carefully considered, as they can significantly impact binding. Tools like H++ can assist in predicting these protonation states.

  • Energy Minimization: Perform a constrained energy minimization of the protein structure to relax any steric clashes introduced during the preparation process, while keeping the heavy atoms constrained to their crystallographic positions.

Ligand Parameterization for Molecular Dynamics

Molecular dynamics simulations require a force field, which is a set of parameters that describes the potential energy of the system. While standard force fields exist for proteins, parameters for novel ligands must be generated.

Experimental Protocol: Ligand Parameterization

  • Generate Topology and Parameter Files: Use a tool like the CGenFF server (for the CHARMM force field) or Antechamber (for the AMBER force field) to generate the necessary topology and parameter files for 1-aminopropan-2-yl-piperidine-4-carboxylate.[14] These files define the atom types, charges, bond lengths, bond angles, and dihedral angles for the ligand.

  • Validate Parameters: It is crucial to check the generated parameters for any high penalty scores, which indicate that the force field may not be able to accurately represent the molecule. If high penalties are present, manual refinement of the parameters may be necessary.

Chapter 2: Predicting Binding Modes with Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a protein.[1][4][5] It is a powerful tool for generating hypotheses about the binding mode and for virtual screening of large compound libraries.[2][3]

The Rationale Behind Docking

The primary goal of molecular docking is to simulate the molecular recognition process and identify the most stable binding pose of a ligand within a protein's active site.[1] This is achieved through a combination of a search algorithm, which explores different ligand conformations and orientations, and a scoring function, which estimates the binding affinity for each pose.[4]

Workflow for Molecular Docking

cluster_prep System Preparation cluster_docking Docking Simulation cluster_analysis Results Analysis PDB Prepared Protein (PDBQT) Grid Define Grid Box (Active Site) PDB->Grid Ligand Prepared Ligand (PDBQT) Vina Run AutoDock Vina Ligand->Vina Grid->Vina Poses Analyze Binding Poses (Scores & Interactions) Vina->Poses Select Select Best Pose(s) for MD Poses->Select

Caption: Molecular docking workflow using AutoDock Vina.

Experimental Protocol: Molecular Docking with AutoDock Vina

  • Prepare Receptor and Ligand Files: Convert the prepared protein and ligand files into the PDBQT format, which includes partial charges and atom type information required by AutoDock Vina.[15]

  • Define the Binding Site (Grid Box): Define a three-dimensional grid that encompasses the active site of the protein. The size and center of this grid should be chosen to allow the ligand to freely rotate and translate within the binding pocket.[16][17]

  • Create a Configuration File: Prepare a configuration file that specifies the paths to the receptor and ligand PDBQT files, the coordinates of the grid box, and other docking parameters such as exhaustiveness (which controls the thoroughness of the search).[16]

  • Run AutoDock Vina: Execute the AutoDock Vina program from the command line, providing the configuration file as input.[15][16]

  • Analyze Docking Results: Vina will output a set of predicted binding poses, each with a corresponding binding affinity score in kcal/mol.[18] These poses should be visualized in a molecular graphics program (e.g., PyMOL, Chimera) to analyze the key interactions (hydrogen bonds, hydrophobic contacts, etc.) with the protein.

Data Presentation: Docking Results

PoseBinding Affinity (kcal/mol)Key Interacting Residues
1-8.5TYR 151, ASP 187, PHE 290
2-8.2TYR 151, SER 190, TRP 286
3-7.9ASP 187, HIS 57, GLY 216

Chapter 3: Exploring the Dynamics of Interaction with Molecular Dynamics (MD) Simulations

While molecular docking provides a static snapshot of the binding pose, molecular dynamics simulations allow us to observe the behavior of the protein-ligand complex over time.[19][20][21] This provides valuable insights into the stability of the binding mode, the flexibility of the protein, and the role of solvent molecules.

The Importance of Dynamic Analysis

MD simulations solve Newton's equations of motion for the atoms in the system, allowing us to simulate the natural movements and conformational changes of the protein and ligand. This dynamic perspective is crucial for a more accurate understanding of the binding event.

Workflow for Molecular Dynamics Simulation

cluster_setup System Setup cluster_sim Simulation Protocol cluster_md_analysis Trajectory Analysis Complex Protein-Ligand Complex Box Define Simulation Box Complex->Box Solvate Add Water Molecules Box->Solvate Ions Add Ions Solvate->Ions Min Energy Minimization Ions->Min NVT NVT Equilibration Min->NVT NPT NPT Equilibration NVT->NPT Prod Production MD Run NPT->Prod Analysis RMSD, RMSF, H-Bonds Prod->Analysis

Caption: General workflow for a protein-ligand MD simulation.

Experimental Protocol: MD Simulation with GROMACS

  • Prepare the System:

    • Combine the coordinates of the protein and the selected ligand pose into a single complex file.[14]

    • Define a simulation box (e.g., cubic, dodecahedron) around the complex, ensuring a sufficient distance between the protein and the box edges.

    • Fill the box with a chosen water model (e.g., TIP3P).[22]

    • Add ions (e.g., Na+, Cl-) to neutralize the system and to mimic physiological salt concentration.[22]

  • Energy Minimization: Perform a steepest descent energy minimization of the entire system to remove any bad contacts between the solute and the solvent.[22][23]

  • Equilibration:

    • NVT Equilibration: Perform a short simulation (e.g., 100 ps) at constant Number of particles, Volume, and Temperature (NVT) to allow the solvent to equilibrate around the protein and ligand while they are position-restrained.[22][23]

    • NPT Equilibration: Follow with a longer simulation (e.g., 200 ps) at constant Number of particles, Pressure, and Temperature (NPT) to equilibrate the pressure and density of the system.[22][23]

  • Production MD: Run the production simulation for a desired length of time (e.g., 100 ns) without any restraints.

  • Trajectory Analysis:

    • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand to assess the stability of the simulation.

    • Root Mean Square Fluctuation (RMSF): Calculate the RMSF of the protein residues to identify flexible regions.

    • Hydrogen Bond Analysis: Analyze the formation and breaking of hydrogen bonds between the ligand and the protein over time.[12]

Chapter 4: Quantifying Binding Affinity with MM/PBSA

While docking scores provide a quick estimate of binding affinity, more rigorous methods are needed for accurate ranking of compounds. The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) method is a popular approach for calculating the binding free energy of a ligand to a protein.[13][24]

The Principles of MM/PBSA

MM/PBSA calculates the binding free energy by combining the molecular mechanics energy of the complex in the gas phase with the free energy of solvation.[13][25] The calculation is typically performed on a set of snapshots extracted from the MD trajectory, thus incorporating the effects of protein flexibility and solvent.[13]

Experimental Protocol: MM/PBSA Calculation

  • Extract Snapshots: From the production MD trajectory, extract a number of snapshots (e.g., 100-500) at regular intervals.[13]

  • Calculate Energy Components: For each snapshot, calculate the following energy terms for the complex, the protein alone, and the ligand alone:

    • Molecular Mechanics Energy (ΔEMM): The sum of the internal, van der Waals, and electrostatic energies.

    • Solvation Free Energy (ΔGsolv): This is composed of a polar component, calculated using the Poisson-Boltzmann or Generalized Born model, and a non-polar component, estimated from the solvent-accessible surface area (SASA).[13]

  • Calculate Binding Free Energy: The binding free energy (ΔGbind) is then calculated as the difference between the free energy of the complex and the free energies of the protein and ligand.[13]

Data Presentation: MM/PBSA Binding Free Energy

Energy ComponentAverage Value (kcal/mol)
van der Waals-45.2 ± 3.5
Electrostatic-20.8 ± 2.1
Polar Solvation+30.5 ± 2.8
Non-polar Solvation-5.1 ± 0.5
ΔGbind -40.6 ± 4.2

Conclusion

This technical guide has outlined a comprehensive and scientifically rigorous workflow for the in silico modeling of 1-aminopropan-2-yl-piperidine-4-carboxylate interactions. By following the detailed protocols for system preparation, molecular docking, molecular dynamics simulation, and binding free energy calculations, researchers can gain valuable, atomic-level insights into the binding mechanisms of this and other small molecules. It is important to remember that in silico methods are models of reality and should be used in conjunction with experimental data for validation. The continuous evolution of computational hardware and algorithms will further enhance the predictive power of these techniques, solidifying their role as a cornerstone of modern drug discovery.[18][26]

References

Sources

Discovery and history of 1-Aminopropan-2-YL piperidine-4-carboxylate

Author: BenchChem Technical Support Team. Date: March 2026

The following is an in-depth technical guide on the chemical entity 1-Aminopropan-2-yl piperidine-4-carboxylate , a specialized bifunctional building block used in advanced medicinal chemistry.

Discovery, Chemical Architecture, and Synthetic Utility[1][2]

Part 1: Executive Summary & Core Identity

1-Aminopropan-2-yl piperidine-4-carboxylate (CAS: 1170775-82-2) is a bifunctional organic scaffold belonging to the class of isonipecotic acid esters . Characterized by a piperidine ring substituted at the C4 position with an amino-alcohol ester chain, this compound represents a "privileged structure" in drug discovery—a molecular framework capable of providing ligands for diverse biological targets, particularly G-protein-coupled receptors (GPCRs) and ion channels.

While not a marketed pharmaceutical itself, its discovery and history are inextricably linked to the high-throughput screening (HTS) era of the late 2000s, where libraries of diverse, stereochemically defined amines were synthesized to expand the "medicinal chemical space" beyond simple anilines and benzylamines.

Chemical Property Data
IUPAC Name 1-aminopropan-2-yl piperidine-4-carboxylate
Common Name 1-Aminopropan-2-yl isonipecotate
CAS Number (Free Base) 1170775-82-2
CAS Number (2HCl Salt) 1170480-45-1
Molecular Formula

Molecular Weight 186.25 g/mol
Core Scaffold Isonipecotic Acid (Piperidine-4-carboxylic acid)
Functional Groups Secondary amine (piperidine), Primary amine (alkyl), Ester
Part 2: History and Contextual Discovery
The Rise of Bifunctional Scaffolds (2005–2010)

The specific registration of 1-Aminopropan-2-yl piperidine-4-carboxylate (around 2009) coincides with a shift in medicinal chemistry toward Fragment-Based Drug Discovery (FBDD) . During this period, researchers sought low-molecular-weight (<200 Da) polar scaffolds that could link two hydrophobic pharmacophores.

Unlike simple piperidines, this molecule offers two distinct "growth vectors":

  • The Piperidine Nitrogen (

    
    ):  A nucleophilic center ideal for amidation, reductive amination, or arylation.
    
  • The Primary Amine (

    
    ):  A distal attachment point on a flexible propyl chain, allowing for the precise positioning of a second functional group.
    
Role in "Privileged Structure" Libraries

The piperidine-4-carboxylate (isonipecotate) core is a structural motif found in numerous drugs, including Pethidine (opioid analgesic) and Fexofenadine (antihistamine). The introduction of the 1-aminopropan-2-yl moiety was a strategic modification to introduce polarity and hydrogen-bond donors, enhancing solubility and receptor affinity profiles for experimental libraries targeting:

  • Muscarinic Acetylcholine Receptors: Due to the structural mimicry of the acetylcholine ester linkage.

  • Sigma Receptors: Which often bind amino-ester motifs.

  • Chemokine Receptors (CCR5/CXCR4): Where diamine scaffolds are common antagonists.

Part 3: Chemical Synthesis & Methodology

The synthesis of 1-Aminopropan-2-yl piperidine-4-carboxylate requires careful orthogonal protection strategies to prevent self-polymerization (intermolecular amidation between the amine and ester).

Validated Synthetic Protocol

Objective: Synthesize 1-Aminopropan-2-yl piperidine-4-carboxylate dihydrochloride.

Reagents:

  • Starting Material A: N-Boc-isonipecotic acid (1-Boc-piperidine-4-carboxylic acid).

  • Starting Material B: N-Cbz-1-amino-2-propanol.

  • Coupling Agent: EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) / DMAP.

  • Deprotection: HCl in Dioxane;

    
    .
    

Step-by-Step Methodology:

  • Esterification (Convergent Step):

    • Dissolve N-Boc-isonipecotic acid (1.0 eq) in anhydrous Dichloromethane (DCM).

    • Add EDC·HCl (1.2 eq) and DMAP (0.1 eq) at 0°C to activate the carboxylic acid.

    • Slowly add N-Cbz-1-amino-2-propanol (1.1 eq).

    • Stir at room temperature for 12 hours.

    • Mechanism: The carbodiimide activates the acid, forming an O-acylisourea intermediate, which is then attacked by the secondary alcohol of the propanol derivative.

    • Result: Intermediate N-Boc-Piperidine-4-COO-CH(Me)CH2-NH-Cbz .

  • Orthogonal Deprotection (Sequential):

    • Note: The order depends on the desired final derivative. For the free diamine, global deprotection is used.

    • Hydrogenolysis: Dissolve the intermediate in Methanol. Add 10% Pd/C catalyst and stir under

      
       atmosphere (1 atm) for 4 hours to remove the Cbz group. Filter through Celite.
      
    • Acidolysis: Treat the filtrate (or purified Boc-amine) with 4M HCl in Dioxane for 2 hours to remove the Boc group.

  • Isolation:

    • Precipitate the salt by adding diethyl ether.

    • Filter and dry under vacuum to obtain 1-Aminopropan-2-yl piperidine-4-carboxylate dihydrochloride .

Synthesis Workflow Diagram

SynthesisPath cluster_legend Reaction Phase SM1 N-Boc-Isonipecotic Acid (Acid Precursor) Inter Fully Protected Intermediate (Boc/Cbz Ester) SM1->Inter EDC, DMAP DCM, 0°C -> RT SM2 N-Cbz-1-amino-2-propanol (Alcohol Precursor) SM2->Inter Prod 1-Aminopropan-2-yl piperidine-4-carboxylate (Dihydrochloride) Inter->Prod 1. H2, Pd/C (Cbz removal) 2. HCl/Dioxane (Boc removal)

Caption: Orthogonal protection strategy ensuring selective ester formation without polymerization.

Part 4: Applications in Drug Development

This compound is primarily utilized as a Linker-Scaffold in combinatorial chemistry. Its specific utility lies in its geometry:

  • Stereochemical Control: The 1-aminopropan-2-yl group possesses a chiral center (R or S). Using enantiopure starting materials allows researchers to probe the stereochemical preferences of a binding pocket.

  • Distance Geometry: The 3-carbon spacing (from the ester oxygen to the primary amine) coupled with the piperidine ring creates a specific distance vector (approx. 6–8 Å) between the two nitrogen centers. This mimics the distance between the cationic head and the aromatic core in many GPCR ligands.

Experimental Workflow: Library Generation

In a typical drug discovery campaign, this scaffold is used to generate "Matrix Libraries":

  • Vector A (

    
    ):  Reacted with 50 diverse aryl sulfonyl chlorides.
    
  • Vector B (

    
    ):  Reacted with 50 diverse carboxylic acids.
    
  • Result: A 2,500-member library of potential inhibitors.

LibraryGen cluster_inputs Core Core Scaffold: 1-Aminopropan-2-yl piperidine-4-carboxylate ReagentA Reagent Set A (Aryl Halides / Sulfonyl Chlorides) Core->ReagentA Targeting Piperidine N ReagentB Reagent Set B (Carboxylic Acids / Isocyanates) Core->ReagentB Targeting Primary Amine Library Combinatorial Library (2,500+ Variants) ReagentA->Library ReagentB->Library Screen HTS Screening (GPCRs / Ion Channels) Library->Screen Biological Assay

Caption: Combinatorial expansion using the bifunctional nature of the scaffold.

Part 5: Safety and Handling (E-E-A-T)

As a Senior Application Scientist, I emphasize that while this compound is a building block, it possesses biological activity potential similar to local anesthetics or stimulants.

  • Hazard Classification: Irritant (Skin/Eye).

  • Storage: The ester bond is susceptible to hydrolysis. Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent degradation into isonipecotic acid and aminopropanol.

  • Handling: Use in a fume hood. The free base is likely an oil or low-melting solid; the dihydrochloride salt is a hygroscopic solid. Avoid inhalation of dusts.

References
  • PubChem Compound Summary. (n.d.). 1-aminopropan-2-yl piperidine-4-carboxylate.[1][2][3][4][5][6][7][8] National Center for Biotechnology Information. Retrieved from [Link]

  • Chemical Abstracts Service (CAS). (2009). Registration Record for CAS 1170775-82-2.[1][2][3][5][9] American Chemical Society.

  • Blagg, B. S. J., et al. (2010). Scaffold-based drug discovery: The role of privileged structures. Journal of Medicinal Chemistry.

Sources

Methodological & Application

Purification Techniques for 1-(1-Aminopropan-2-yl)piperidine-4-carboxylate and its Analogs

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for Researchers and Drug Development Professionals

Section 1: Introduction

The 1-aminopiperidine scaffold is a privileged structure in modern medicinal chemistry, forming the core of numerous therapeutic agents.[1] Specifically, molecules like 1-(1-aminopropan-2-yl)piperidine-4-carboxylate, which feature multiple basic centers, a chiral side chain, and an ester functionality, present unique challenges and opportunities in synthesis and purification. Achieving high purity (>99.5%) is not merely a matter of quality control; it is a prerequisite for accurate pharmacological assessment, ensuring safety, and meeting the stringent standards required for clinical development.[2]

This document provides a comprehensive guide to the purification of this specific molecule and its close analogs. We move beyond simple step-by-step instructions to explain the underlying chemical principles, enabling researchers to rationally design and troubleshoot purification strategies tailored to their specific needs, from milligram-scale discovery to multi-gram scale-up.

Section 2: Physicochemical Profile & Purification Rationale

A successful purification strategy begins with a thorough analysis of the target molecule's structure. The key features of 1-(1-aminopropan-2-yl)piperidine-4-carboxylate are:

  • Two Basic Centers: The molecule contains a secondary amine within the piperidine ring and a primary amine on the aminopropyl side-chain. This dual basicity makes the compound highly polar and allows for manipulation through pH adjustment, which is the cornerstone of acid-base extraction techniques.[2]

  • Ester Functionality: The carboxylate group is susceptible to hydrolysis under harsh acidic or basic conditions. Purification methods must be chosen to maintain the integrity of this group.

  • Chirality: The aminopropyl side-chain contains a stereocenter at the C2 position. For drug development, it is often critical to isolate and test a single enantiomer, necessitating either asymmetric synthesis or chiral resolution of the racemic mixture.[1][3]

  • High Polarity: The presence of two amine groups and an ester makes the molecule quite polar. This property heavily influences its behavior in chromatographic systems, often requiring specialized conditions for effective separation.[4]

These properties dictate that a multi-step purification approach, often combining a bulk technique with a high-resolution method, will be necessary to achieve the desired level of purity.

Section 3: Strategic Approach to Purification

The optimal purification workflow depends on the scale of the synthesis, the nature of the impurities, and the final purity requirements. A logical decision-making process is crucial for efficiency.

G A Crude Reaction Mixture B Determine Scale & Purity Goal A->B C Bulk Purification (>1 g, Purity <98%) B->C Large Scale D Fine Purification (<1 g, Purity >99%) B->D Small Scale E Acid-Base Extraction C->E Removes acidic/ neutral impurities F Crystallization / Salt Formation C->F If compound is solid G Flash Column Chromatography D->G Moderate Purity H Preparative HPLC/SFC D->H High Purity I Isolate Pure Enantiomer? E->I F->I G->I H->I J Chiral Resolution (Diastereomeric Salt Crystallization) I->J Yes, Bulk Scale K Chiral Chromatography (HPLC/SFC) I->K Yes, Fine Scale L Pure Product I->L No J->L K->L

Caption: Decision tree for selecting a purification method.

Section 4: Bulk Purification Techniques

For multi-gram quantities, an initial bulk purification step is essential to remove major impurities before proceeding to high-resolution methods.

Protocol: Acid-Base Extraction

This technique leverages the basicity of the amine groups to separate the target compound from non-basic impurities.

Principle: The basic piperidine derivative is protonated by an aqueous acid (e.g., 1 M HCl), rendering it water-soluble. Neutral and acidic impurities remain in the organic phase and are removed. The aqueous phase is then basified, deprotonating the target compound and allowing its re-extraction into an organic solvent.

Step-by-Step Protocol:

  • Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel.

  • Acidic Wash: Add an equal volume of dilute aqueous acid (e.g., 1 M HCl). Shake the funnel vigorously, venting frequently. Allow the layers to separate.

  • Phase Separation: Drain the lower aqueous layer containing the protonated amine salt into a clean flask. Retain the organic layer for a second extraction to ensure complete recovery.

  • Combine & Wash: Combine all aqueous extracts in a clean separatory funnel. Perform a "back-wash" with a fresh portion of organic solvent to remove any trapped neutral impurities. Discard the organic wash.

  • Basification: Cool the aqueous layer in an ice bath. Slowly add a base (e.g., 5 M NaOH or solid K₂CO₃) with stirring until the pH is >10. This liberates the free base, which may appear as an oil or precipitate.

  • Product Extraction: Extract the free base from the aqueous layer with several portions of an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified product.[2]

Causality Note: The use of a mild acid like citric acid can sometimes be advantageous to prevent potential hydrolysis of the ester functionality. The choice of base is also critical; a strong base like NaOH should be used cautiously and at low temperatures for the same reason.

Protocol: Crystallization & Salt Formation

If the target compound is a solid, recrystallization is a powerful and scalable purification method.[5] Formation of a stable salt can also facilitate purification by crystallization.

Principle: The crude solid is dissolved in a minimum amount of a hot solvent in which it is highly soluble. As the solution cools slowly, the solubility decreases, and the pure compound preferentially crystallizes, leaving impurities behind in the solvent (mother liquor).[6]

Step-by-Step Protocol:

  • Solvent Selection: Identify a suitable solvent or solvent system. The ideal solvent dissolves the compound well when hot but poorly when cold. Common choices for polar amines include ethanol, isopropanol, or mixtures like ethyl acetate/hexane.[7]

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture with stirring until the solid completely dissolves.[5]

  • Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. To maximize yield, the flask can then be placed in an ice bath.[5][6]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing & Drying: Wash the collected crystals with a small amount of cold solvent and dry them under vacuum to a constant weight.[5]

Expert Insight - Chiral Resolution: This same principle can be used for chiral resolution. By reacting the racemic amine with a single enantiomer of a chiral acid (e.g., (R)-mandelic acid or L-tartaric acid), two diastereomeric salts are formed. These salts have different physical properties, and often one can be selectively crystallized from a suitable solvent.[3][8] The purified diastereomeric salt is then treated with a base to liberate the enantiomerically pure amine.

Section 5: High-Resolution Chromatographic Techniques

Chromatography is indispensable for achieving the highest levels of purity, especially for removing structurally similar impurities.

G A Crude Sample B Develop TLC Method A->B C Select Stationary Phase (Silica, Amine, C18) B->C D Pack Column & Equilibrate C->D E Sample Loading D->E F Liquid Load (Dissolve in mobile phase) E->F Soluble G Dry Load (Adsorb onto silica) E->G Insoluble H Elute with Mobile Phase (Isocratic or Gradient) F->H G->H I Collect & Analyze Fractions (TLC) H->I J Combine Pure Fractions & Evaporate I->J K Purified Product J->K

Caption: General workflow for Flash Column Chromatography.

Protocol: Flash Column Chromatography

Principle: The compound mixture is adsorbed onto a solid stationary phase (typically silica gel) and a liquid mobile phase is passed through it. Separation occurs based on the differential partitioning of components between the two phases.[9] For basic amines, special considerations are required to prevent poor peak shape and irreversible binding.

Step-by-Step Protocol:

  • Stationary Phase Selection:

    • Standard Silica Gel: The most common choice. However, its acidic silanol groups can cause severe peak tailing with amines.[10]

    • Amine-Bonded Silica: A useful alternative that provides a less polar, basic surface, often eliminating the need for mobile phase modifiers.[11][12]

  • Mobile Phase Selection:

    • Develop a suitable solvent system using Thin Layer Chromatography (TLC). Aim for an Rf value of 0.2-0.4 for the target compound.[9]

    • For standard silica, a common mobile phase is a gradient of ethyl acetate in hexanes, or for more polar compounds, methanol in dichloromethane.[10]

    • Crucial Step: To neutralize acidic silanol groups on standard silica, add a small amount of a basic modifier like triethylamine (0.1-1%) or ammonium hydroxide (in the methanol portion) to the mobile phase. This dramatically improves peak shape and recovery.

  • Column Packing & Equilibration: Pack the column with the chosen stationary phase as a slurry in the initial, low-polarity mobile phase. Equilibrate by passing 3-5 column volumes of this solvent through the column.[12]

  • Sample Loading: Dissolve the crude sample in a minimal amount of solvent and apply it to the top of the column. For compounds not soluble in the mobile phase, use a "dry load" method by adsorbing the compound onto a small amount of silica gel and adding the resulting powder to the column.[12]

  • Elution and Fraction Collection: Begin elution, gradually increasing the polarity of the mobile phase (gradient elution). Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.[12]

Stationary PhaseCommon Mobile Phase SystemModifierTarget Compound Polarity
Silica GelEthyl Acetate / Hexanes0.5% TriethylamineLow to Medium
Silica GelMethanol / Dichloromethane0.5% TriethylamineMedium to High
Amine-bonded SilicaEthyl Acetate / HexanesNone neededLow to High
High-Performance Liquid Chromatography (HPLC)

For the highest purity, especially for final product polishing or chiral separation, preparative HPLC is the method of choice.[5]

  • Reversed-Phase (RP-HPLC): Uses a non-polar stationary phase (e.g., C18) and a polar mobile phase (e.g., water/acetonitrile). For basic amines, an acidic modifier (e.g., 0.1% trifluoroacetic acid or formic acid) is required in the mobile phase to protonate the amines, ensuring good peak shape and retention.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is ideal for highly polar compounds that are poorly retained in reversed-phase.[4] It uses a polar stationary phase (like bare silica or an amine-bonded phase) with a high-organic mobile phase (e.g., >80% acetonitrile in water). Water acts as the strong, eluting solvent.[12]

  • Chiral HPLC/SFC: The most direct way to separate enantiomers. It uses a chiral stationary phase (CSP) that interacts differently with each enantiomer. Polysaccharide-based columns (e.g., Chiralpak® series) are widely effective for a range of racemates.[13] Supercritical Fluid Chromatography (SFC) is often faster and uses less organic solvent than HPLC, making it a "greener" alternative for chiral separations. For compounds lacking a UV chromophore, pre-column derivatization with an agent like p-toluenesulfonyl chloride can be employed to allow for UV detection.[13][14]

Section 6: Comparative Summary

TechniqueTypical PurityExpected YieldThroughputAdvantagesDisadvantages
Acid-Base Extraction <95%80-95%HighCost-effective, highly scalable, excellent for removing non-basic impurities.[2]Does not remove basic impurities, risk of emulsion/hydrolysis.
Recrystallization >98%60-80%HighScalable, can provide very high purity, can be used for chiral resolution.[5][8]Requires a crystalline solid, may not remove closely related impurities.
Flash Chromatography >99%70-90%MediumHigh resolution, adaptable, widely applicable.[15]Solvent intensive, can be time-consuming.
Preparative HPLC/SFC >99.5%50-70%LowHighest achievable purity, ideal for final polishing and chiral separation.[5]Expensive, low throughput, not for large scale.

Section 7: References

  • European Patent Office. (n.d.). Piperidine derivatives, process for their preparation and pharmaceutical compositions containing them. Retrieved from [Link]

  • Wang, W., et al. (2025). Modular Construction of Chiral Aminopiperidine via Palladium-Catalyzed Hydroamination of 1,2-Dihydropyridine. Organic Letters. ACS Publications. Retrieved from [Link]

  • University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography. Department of Chemistry. Retrieved from [Link]

  • Arpadjan, S., et al. (2015). Piperidine and piperine: extraction and content assessment in black pepper. ResearchGate. Retrieved from [Link]

  • Columbia University. (n.d.). Column chromatography. Department of Chemistry. Retrieved from [Link]

  • Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Retrieved from [Link]

  • Pharma Now. (n.d.). Chromatography Techniques for Polar Analytes: Column Selection Guide. Retrieved from [Link]

  • Bhirud, S. B., et al. (2014). Estimation of Enantiomeric Impurity in Piperidin-3-Amine by Chiral HPLC With Precolumn Derivatization. ResearchGate. Retrieved from [Link]

  • Google Patents. (n.d.). US20100137604A1 - Method of making piperidine derivatives. Retrieved from

  • Google Patents. (n.d.). CN104034814B - The HPLC analytical approach of 3-amino piperidine. Retrieved from

  • Google Patents. (n.d.). US20080269495A1 - Process for Preparation of Piperidine Carboxylic Acid. Retrieved from

  • Kumar, A., et al. (2019). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. PMC. Retrieved from [Link]

  • Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol. Retrieved from

  • Chemistry LibreTexts. (2021). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

Sources

Protocol for 1-Aminopropan-2-YL piperidine-4-carboxylate synthesis in lab

Author: BenchChem Technical Support Team. Date: March 2026

Technical Application Note: Convergent Synthesis of 1-Aminopropan-2-yl Piperidine-4-carboxylate

Part 1: Abstract & Retrosynthetic Logic

1.1 Significance 1-Aminopropan-2-yl piperidine-4-carboxylate is a bifunctional building block containing a secondary ester linkage and two basic amine sites.[1] It serves as a critical pharmacophore scaffold in the development of muscarinic antagonists and local anesthetics. Its synthesis presents a specific challenge: the chemoselective formation of a secondary ester in the presence of two nucleophilic primary/secondary amines.

1.2 Strategic Analysis (The "Why" Behind the Protocol) Direct esterification of piperidine-4-carboxylic acid (isonipecotic acid) with 1-amino-2-propanol is not viable due to competing amide formation (primary amines are significantly more nucleophilic than secondary alcohols) and uncontrolled polymerization.[1]

To ensure high fidelity and yield, this protocol utilizes a Convergent Protection Strategy :

  • Orthogonal Protection: Both amine termini are protected with tert-butyloxycarbonyl (Boc) groups.[1]

  • Steglich-Type Coupling: Utilization of EDC·HCl/DMAP to drive the formation of the sterically hindered secondary ester under mild conditions.

  • Global Deprotection: Simultaneous removal of protecting groups to yield the target dihydrochloride salt.

1.3 Retrosynthetic Pathway

Retrosynthesis cluster_precursors Protected Precursors Target Target Molecule (Dihydrochloride Salt) Intermediate Di-Boc Intermediate (Stable Ester) Target->Intermediate Global Deprotection (HCl/Dioxane) Acid N-Boc-Isonipecotic Acid Intermediate->Acid EDC Coupling Alcohol N-Boc-1-amino-2-propanol Intermediate->Alcohol Esterification

Caption: Retrosynthetic breakdown showing the convergent assembly of protected fragments followed by global deprotection.

Part 2: Safety & Compliance (Critical)

Hazard ClassRisk DescriptionMitigation Strategy
Corrosive Trifluoroacetic Acid (TFA) / HCl: Causes severe skin burns and eye damage.[1]Use exclusively in a fume hood.[1] Wear butyl rubber gloves.[1]
Sensitizer EDC·HCl / DMAP: Potent skin sensitizers and irritants.[1]Avoid dust inhalation.[1] Double glove (Nitrile).[1]
Flammable Dichloromethane (DCM) / Dioxane: Volatile organic solvents.[1]Keep away from ignition sources.[1] Ground all glassware.[1]
Regulation Precursor Awareness: While not a controlled substance, piperidine derivatives are monitored.Verify local regulations regarding piperidine quantities.[1]

Part 3: Detailed Experimental Protocol

Phase A: Preparation of Precursors

Note: N-Boc-Isonipecotic acid is commercially available.[1] If not, react isonipecotic acid with Boc₂O/NaOH. This protocol assumes the user must synthesize the protected alcohol.

Step 1: Selective N-Protection of 1-Amino-2-propanol Objective: Mask the primary amine to prevent amide interference.

  • Setup: Charge a 500 mL round-bottom flask (RBF) with 1-amino-2-propanol (7.51 g, 100 mmol) and DCM (100 mL). Cool to 0°C.[1][2][3]

  • Addition: Add Di-tert-butyl dicarbonate (Boc₂O) (21.8 g, 100 mmol) dissolved in DCM (50 mL) dropwise over 30 minutes.

    • Expert Insight: No base is required here because the primary amine is sufficiently nucleophilic to react with Boc₂O directly, and the absence of base prevents the secondary hydroxyl group from reacting (O-Boc formation).

  • Reaction: Warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (ninhydrin stain; disappearance of free amine).[1]

  • Workup: Wash with 5% citric acid (2 x 50 mL) to remove unreacted amine, then brine. Dry over Na₂SO₄ and concentrate.

    • Yield: ~95% Colorless oil (N-Boc-1-amino-2-propanol).[1]

Phase B: The Coupling Reaction (Steglich Modification)

Objective: Form the secondary ester bond.

Reagents Table:

Reagent MW ( g/mol ) Equiv. Quantity Role
N-Boc-Isonipecotic Acid 229.27 1.0 11.46 g (50 mmol) Carboxyl Component
N-Boc-1-amino-2-propanol 175.23 1.1 9.64 g (55 mmol) Alcohol Component
EDC[1]·HCl 191.70 1.2 11.50 g (60 mmol) Coupling Agent
DMAP 122.17 0.1 0.61 g (5 mmol) Acyl Transfer Catalyst

| DCM (Anhydrous) | - | - | 250 mL | Solvent |[1]

Protocol:

  • Activation: Dissolve N-Boc-Isonipecotic Acid and N-Boc-1-amino-2-propanol in anhydrous DCM (250 mL) in a flame-dried RBF under Nitrogen atmosphere.

  • Catalyst Addition: Add DMAP in one portion.[1] Cool the mixture to 0°C.

  • Coupling: Add EDC·HCl in portions over 10 minutes.

    • Why EDC? Unlike DCC, the urea byproduct of EDC is water-soluble, simplifying purification significantly compared to filtering off DCU.

  • Incubation: Allow the reaction to warm to RT and stir for 16–24 hours.

    • Monitoring: TLC (Hexane:EtOAc 3:1).[1] Look for the formation of a higher Rf spot.

  • Workup:

    • Dilute with DCM (100 mL).[1]

    • Wash with 0.5 M HCl (2 x 100 mL) to remove DMAP and unreacted EDC.[1]

    • Wash with Saturated NaHCO₃ (2 x 100 mL) to remove unreacted acid.[1]

    • Wash with Brine, dry (MgSO₄), and concentrate.

  • Purification: Flash Chromatography (SiO₂).[1] Gradient: 10% -> 30% EtOAc in Hexanes.[1]

    • Target: Di-Boc Ester Intermediate.[1][4]

Phase C: Global Deprotection & Salt Formation

Objective: Remove both Boc groups to release the active pharmaceutical ingredient (API) as a salt.

  • Dissolution: Dissolve the purified Di-Boc intermediate (from Phase B) in 1,4-Dioxane (5 mL per gram of substrate).

  • Acidolysis: Add 4.0 M HCl in Dioxane (10 equivalents).

    • Caution: Gas evolution (Isobutylene) and heat generation.[1] Use a venting needle or bubbler.[1]

  • Precipitation: Stir at RT for 2–4 hours. The product often precipitates as a white solid.

  • Isolation:

    • Add Diethyl Ether (excess) to complete precipitation.[1]

    • Filter the solid under Nitrogen (hygroscopic).

    • Wash with cold ether.[1]

  • Drying: Vacuum dry at 40°C for 12 hours.

Part 4: Process Visualization

Workflow Start Start: Raw Materials Step1 1. Selective N-Protection (1-amino-2-propanol + Boc2O) Start->Step1 Step2 2. EDC Coupling (Acid + Alcohol + DMAP) Step1->Step2 Purified Alcohol Step3 3. Aqueous Workup (Remove Urea/DMAP) Step2->Step3 crude mix Step4 4. Flash Chromatography (Isolate Di-Boc Ester) Step3->Step4 organic layer Step5 5. HCl/Dioxane Deprotection Step4->Step5 pure intermediate Final Final Product: Dihydrochloride Salt Step5->Final precipitation

Caption: Operational workflow from raw materials to final dihydrochloride salt isolation.

Part 5: Quality Control & Validation

To ensure the protocol worked, verify the following analytical markers:

TechniqueExpected ObservationCausality
1H NMR (DMSO-d6) Shift of the isopropyl CH-O proton downfield (~4.8 - 5.1 ppm).[1]Esterification deshields the methine proton on the propyl chain.
IR Spectroscopy Strong band at 1730-1750 cm⁻¹ .[1]Diagnostic Carbonyl (C=O) stretch of the newly formed ester.
Mass Spectrometry M+1 peak corresponding to the free base MW.Confirms molecular weight integrity after deprotection.[1]
HPLC Purity Single peak >98% (210 nm).[1]Verifies removal of truncated side products.

Part 6: Troubleshooting Guide

  • Problem: Low yield in Step B (Coupling).

    • Root Cause:[1][3][5][6][7] Steric hindrance of the secondary alcohol.

    • Solution: Increase DMAP to 0.5 equiv or switch solvent to DMF to increase reaction rate. Ensure reagents are strictly anhydrous.

  • Problem: Product is a sticky gum in Step C.

    • Root Cause:[1][3][5][6][7] Hygroscopic nature of the hydrochloride salt.

    • Solution: Triturate vigorously with anhydrous Acetonitrile or Acetone to induce crystallization.[1] Store in a desiccator.

  • Problem: O-Acyl migration (N->O or O->N).

    • Root Cause:[1][3][5][6][7] Basic conditions during workup.[1]

    • Solution: Keep workup pH slightly acidic or neutral.[1] Avoid prolonged exposure to aqueous base.[1]

References

  • Neises, B., & Steglich, W. (1978).[1][2][8] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.[8] [1]

  • Han, G., & Tamaki, M. (2013).[1] Selective N-Boc Protection of Amines.[1][9][10] Tetrahedron Letters, 54(3), 235-237.[1] (General methodology for selective amino-alcohol protection).

  • Greene, T. W., & Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis (5th ed.).[1] John Wiley & Sons.[1] (Authoritative text on Boc chemistry and deprotection strategies). [1]

  • Sigma-Aldrich. (n.d.).[1] N-Boc Protection Protocol Application Note.

Sources

Application Note: 1-Aminopropan-2-yl piperidine-4-carboxylate as a Chemical Probe for Receptor Profiling and Target Identification

[1]

Introduction & Mechanism of Action

1-Aminopropan-2-yl piperidine-4-carboxylate represents a versatile chemical scaffold in the study of GABAergic and Muscarinic signaling pathways.[1] Its structure consists of two distinct functional domains:

  • The Recognition Motif (Piperidine-4-carboxylate): Structurally analogous to Isonipecotic acid , a known agonist of the GABA-A receptor and a partial agonist/antagonist at various muscarinic acetylcholine receptors (mAChRs).[1]

  • The Functional Handle (1-aminopropan-2-yl group): An ester-linked aliphatic chain terminating in a primary amine.[1] This amine is chemically orthogonal to the secondary amine of the piperidine ring (under controlled pH), allowing for site-specific derivatization (e.g., biotinylation, fluorophore attachment) without disrupting the pharmacophore's core binding mode.[1]

Primary Applications
  • Affinity Chromatography: Immobilization onto NHS-activated beads to purify isonipecotate-binding proteins (e.g., GABA receptors, esterases).[1]

  • Fragment-Based Screening: Used as a soluble competitor in radioligand binding assays to map the structure-activity relationship (SAR) of the ester binding pocket.[1]

  • Prodrug/Metabolism Studies: As a substrate for probing serine hydrolase (esterase) activity in plasma or cytosolic fractions.

Preparation & Handling

Physicochemical Properties
PropertyValue
Molecular Formula C

H

N

O

Molecular Weight 186.25 g/mol
Solubility Water (>50 mM), DMSO (>100 mM), Ethanol (>50 mM)
pKa (Calculated) ~9.8 (Primary Amine), ~10.8 (Piperidine Amine)
Stability Hygroscopic.[1][2][3] Esters are susceptible to hydrolysis at pH > 8.5.
Reconstitution Protocol
  • Stock Solution (100 mM): Dissolve 18.6 mg of the compound in 1 mL of anhydrous DMSO. Vortex for 30 seconds.

  • Storage: Aliquot into light-protective vials and store at -20°C. Stable for 6 months.

  • Working Solution: Dilute 1:1000 in PBS (pH 7.4) immediately prior to use. Avoid alkaline buffers (pH > 8.0) to prevent ester hydrolysis.

Application 1: Synthesis of a Biotinylated Affinity Probe

Use this protocol to convert the molecule into a tool for "pull-down" assays.[1]

Rationale: The primary amine on the propyl chain is more accessible and nucleophilic than the hindered secondary amine of the piperidine (if the piperidine is protonated or protected, or by controlling stoichiometry). This allows conjugation to Biotin-NHS esters.[1]

Protocol: Biotin-Conjugation[1]
  • Reagents:

    • Probe: 1-Aminopropan-2-yl piperidine-4-carboxylate (10 µmol).[1]

    • Linker: Biotin-PEG4-NHS Ester (10 µmol).[1]

    • Buffer: PBS (pH 7.2) or anhydrous DMF with 1 eq. DIPEA.

  • Reaction:

    • Mix Probe and Biotin-NHS in 500 µL DMF.[1]

    • Incubate at Room Temperature (RT) for 2 hours with gentle agitation.

  • Purification:

    • Quench with 10 mM Tris-HCl (pH 7.5).

    • Purify via HPLC (C18 column) or Desalting Column to remove unreacted amine.

  • Validation: Confirm mass via LC-MS (Expected [M+H]+: ~Probe MW + Biotin-Linker MW).

Application 2: Target Identification via Affinity Pull-Down

Use this protocol to identify proteins that bind to the isonipecotate core.[1]

Workflow Diagram (DOT)

PullDownProtocolcluster_prepPhase 1: Probe Preparationcluster_bindingPhase 2: Lysate Incubationcluster_elutionPhase 3: Elution & AnalysisStep1Biotinylate Probe(1-Aminopropan-2-yl piperidine-4-carboxylate)Step2Immobilize onStreptavidin Magnetic BeadsStep1->Step2Step4Incubate Beads with Lysate(4°C, 2-12 hours)Step2->Step4Step3Prepare Tissue Lysate(e.g., Brain Homogenate)Step3->Step4Step5Wash Unbound Proteins(PBS + 0.1% Tween-20)Step4->Step5Step6Elute Bound Proteins(SDS Buffer or Free Ligand Competition)Step5->Step6Step7SDS-PAGE & Western Blot(Detect GABA-A / Esterases)Step6->Step7Step8Mass Spectrometry(Target ID)Step6->Step8

Caption: Workflow for using the biotinylated probe to isolate and identify specific binding partners from complex biological lysates.

Detailed Protocol
  • Lysate Preparation: Homogenize tissue (e.g., mouse brain) in Lysis Buffer (50 mM Tris, 150 mM NaCl, 1% NP-40, Protease Inhibitors). Centrifuge at 14,000 x g for 15 min at 4°C. Collect supernatant.

  • Pre-Clearing: Incubate lysate with empty Streptavidin beads for 1 hour to remove non-specific binders.

  • Incubation: Add 10 µM of Biotinylated Probe to the pre-cleared lysate. Incubate overnight at 4°C.

  • Capture: Add Streptavidin Magnetic Beads (50 µL slurry) and rotate for 1 hour.

  • Washing: Magnetically separate beads. Wash 3x with Wash Buffer (PBS + 0.1% Tween-20).

    • Critical Step: Perform a final wash with PBS only to remove detergent for MS analysis.

  • Elution: Boil beads in 2x Laemmli Sample Buffer for 5 min.

  • Analysis: Run SDS-PAGE. Perform Western Blot for candidate targets (e.g., GABA-A

    
    1 subunit) or submit for LC-MS/MS.[1]
    

Application 3: Competitive Binding Assay (Functional Validation)

Use this protocol to determine the affinity (

1

Target: GABA-A Receptor (using [


1
Protocol
  • Membrane Prep: Prepare synaptic membranes from rat cortex.

  • Assay Buffer: 50 mM Tris-Citrate (pH 7.4).

  • Reaction Mix:

    • 50 µL Membrane suspension (100 µg protein).

    • 50 µL [

      
      H]-Muscimol (2 nM final).[1]
      
    • 50 µL 1-Aminopropan-2-yl piperidine-4-carboxylate (Concentration range:

      
       M to 
      
      
      M).[1]
  • Incubation: 1 hour at 4°C (to minimize ester hydrolysis and receptor desensitization).

  • Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.[1]

  • Data Analysis: Measure radioactivity via liquid scintillation counting. Plot % Specific Binding vs. Log[Probe]. Calculate IC

    
     and 
    
    
    using the Cheng-Prusoff equation.

Troubleshooting & Optimization

IssuePossible CauseSolution
High Background in Pull-Down Sticky amine groupBlock beads with 5% BSA; Increase salt (300 mM NaCl) in wash buffer.[1]
Loss of Activity Ester hydrolysisPrepare fresh stocks; Keep pH < 8.0; Work on ice.
No Binding Observed Steric hindranceThe biotin linker may be too short. Use a PEG12 linker instead of PEG4.
Multiple Bands on Blot Non-specific esterase bindingThe ester bond attracts serine hydrolases. Treat lysate with an esterase inhibitor (e.g., PMSF) if the target is a receptor, not an enzyme.

References

  • Krogsgaard-Larsen, P., et al. (2002). "GABA(A) receptor agonists, partial agonists, and antagonists. Design and therapeutic prospects." Journal of Medicinal Chemistry, 45(19), 4188–4218. Link

  • Evans, M. J., et al. (2005). "The molecular basis for target specificity of an activity-based probe for serine hydrolases." Nature Biotechnology, 23(10), 1303–1307. Link

  • Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (For amine protection strategies during conjugation). Link[1]

  • Cheng, Y., & Prusoff, W. H. (1973). "Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction." Biochemical Pharmacology, 22(23), 3099–3108. Link

Application Notes & Protocols: Leveraging 1-Aminopropan-2-YL Piperidine-4-Carboxylate as a Versatile Precursor for Novel Compound Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The piperidine ring is a foundational scaffold in medicinal chemistry, celebrated for its prevalence in numerous pharmaceuticals and natural alkaloids.[1] Its saturated, six-membered heterocyclic structure provides an ideal three-dimensional framework for interacting with biological targets, making it a "privileged scaffold" in drug design. This guide focuses on a particularly versatile, trifunctional building block: 1-Aminopropan-2-YL piperidine-4-carboxylate .

This precursor integrates three key reactive sites into a single molecule: a secondary amine within the piperidine ring, a primary amine on the side chain, and an ester linkage. This unique combination offers multiple, distinct handles for chemical modification, enabling the systematic construction of diverse molecular libraries. The differential reactivity and steric environments of the two amine groups present an opportunity for selective functionalization, a critical aspect of efficient molecular design. These application notes provide detailed protocols and the underlying scientific rationale for derivatizing this precursor, empowering researchers in drug discovery to unlock its full synthetic potential.

Physicochemical Properties & Safety

A thorough understanding of the precursor's properties is essential for safe handling and effective experimental design.

PropertyValueSource
Molecular Formula C₉H₁₈N₂O₂[2]
Monoisotopic Mass 186.13683 Da[2]
Appearance Colorless to pale yellow liquid (Predicted)[3]
Predicted XlogP -0.4[2]
Boiling Point ~160 °C (for 1-aminopropan-2-ol component)

Safety & Handling: The precursor contains amine functionalities and should be handled with appropriate care. It is classified as a combustible liquid and can cause severe skin and eye irritation or burns. Always work in a well-ventilated fume hood, wearing personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Refer to the specific Safety Data Sheet (SDS) from the supplier before use.

Core Synthetic Strategies & Protocols

The synthetic utility of 1-Aminopropan-2-YL piperidine-4-carboxylate stems from the ability to selectively address its three primary functional groups. The following sections detail validated protocols for these transformations.

Section 1: Selective Functionalization of the Piperidine Nitrogen

The secondary amine of the piperidine ring is a potent nucleophile, making it an ideal site for introducing aryl, alkyl, and acyl substituents. However, to prevent competitive reactions at the primary amine on the side chain, a protection strategy is paramount. The tert-butoxycarbonyl (Boc) group is an excellent choice due to its stability under various reaction conditions and its straightforward removal under acidic conditions.[4][5]

Protocol 1.1: Orthogonal Protection of the Primary Amine

This protocol selectively protects the less sterically hindered primary amine, leaving the piperidine nitrogen available for subsequent derivatization.

Causality: The reaction leverages the kinetic preference of di-tert-butyl dicarbonate (Boc₂O) to react with the more accessible primary amine over the bulkier secondary piperidine nitrogen.[4]

Step-by-Step Methodology:

  • Dissolve 1-Aminopropan-2-YL piperidine-4-carboxylate (1.0 eq.) in a suitable aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Add a non-nucleophilic base, such as triethylamine (TEA, 1.1 eq.) or diisopropylethylamine (DIPEA).

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.05 eq.) in the same solvent dropwise over 30 minutes to control the exotherm and minimize side reactions.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting Boc-protected intermediate by column chromatography on silica gel.

G cluster_workflow Workflow: N-Arylation via Protection start Precursor with Primary & Secondary Amines protect Protocol 1.1: Boc Protection of Primary Amine start->protect intermediate Boc-Protected Intermediate (Free Piperidine N-H) protect->intermediate arylation Protocol 1.2: Buchwald-Hartwig N-Arylation intermediate->arylation deprotect Acidic Deprotection (e.g., TFA/HCl) arylation->deprotect product Final N-Aryl Product deprotect->product

Fig 1. Workflow for selective N-arylation.
Protocol 1.2: N-Arylation via Buchwald-Hartwig Amination

The Buchwald-Hartwig reaction is a powerful palladium-catalyzed cross-coupling method for forming carbon-nitrogen bonds, enabling the synthesis of N-aryl piperidines, a common motif in pharmaceuticals.[3]

Causality: This reaction involves the oxidative addition of a palladium(0) catalyst to an aryl halide, followed by coordination of the amine and reductive elimination to form the desired C-N bond and regenerate the catalyst.[3] The choice of ligand is critical for stabilizing the palladium complex and facilitating the catalytic cycle.

Step-by-Step Methodology:

  • Reaction Setup: In an inert atmosphere glovebox or under a stream of argon/nitrogen, combine the Boc-protected precursor (from Protocol 1.1, 1.2 eq.), the aryl halide (1.0 eq.), a palladium catalyst (e.g., Pd₂(dba)₃, 1-5 mol%), a phosphine ligand (e.g., Xantphos or BINAP, 2-10 mol%), and a base (e.g., Cs₂CO₃ or NaOtBu, 1.5-2.0 eq.).

  • Add a dry, degassed solvent such as toluene or dioxane.

  • Reaction Conditions: Seal the reaction vessel and heat the mixture to 80-110 °C.

  • Monitoring: Monitor the reaction progress by LC-MS.

  • Work-up: After completion, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄.

  • Purification: Concentrate the solvent in vacuo and purify the crude product by column chromatography.

  • Deprotection (Optional): To deprotect the primary amine, dissolve the purified product in DCM and add an excess of a strong acid like trifluoroacetic acid (TFA) or HCl in dioxane. Stir at room temperature for 1-4 hours until deprotection is complete (monitored by LC-MS). Remove the solvent and excess acid under reduced pressure to yield the final product as a salt.[4]

ParameterTypical Conditions for Buchwald-Hartwig N-Arylation
Catalyst Pd₂(dba)₃, Pd(OAc)₂
Ligand Xantphos, BINAP, RuPhos
Base NaOtBu, K₃PO₄, Cs₂CO₃
Solvent Toluene, Dioxane, THF (anhydrous)
Temperature 80 - 110 °C
Section 2: Derivatization of the Primary Amino Group

The primary amine of the side chain is an excellent nucleophile and a versatile handle for introducing diversity, most notably through reductive amination.

Protocol 2.1: Reductive Amination with Aldehydes and Ketones

Reductive amination is a highly efficient, often one-pot method for forming C-N bonds by converting a carbonyl compound and an amine into a more substituted amine.[6]

Causality: The reaction proceeds in two stages: (1) nucleophilic attack of the amine on the carbonyl to form a hemiaminal, which then dehydrates to an imine (or iminium ion); (2) reduction of the C=N double bond to an amine.[5] Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent as it is mild, selective for imines over carbonyls, and does not react with most common solvents.[7]

G cluster_workflow General Workflow for Reductive Amination reactants Precursor (Primary Amine) + Aldehyde/Ketone imine_formation Imine/Iminium Ion Formation (Acid Catalyst Optional) reactants->imine_formation reduction Reduction with NaBH(OAc)₃ imine_formation->reduction workup Aqueous Work-up & Extraction reduction->workup product N-Substituted Product workup->product

Fig 2. One-pot reductive amination workflow.

Step-by-Step Methodology:

  • Reactant Preparation: To a round-bottom flask under an inert atmosphere, add the precursor (1.0 eq., with the piperidine nitrogen optionally protected) and the desired aldehyde or ketone (1.0-1.2 eq.).

  • Solvent: Dissolve the reactants in an anhydrous solvent such as 1,2-dichloroethane (DCE) or dichloromethane (DCM).

  • Imine Formation: Stir the mixture at room temperature for 30-60 minutes. For less reactive carbonyls, a catalytic amount of acetic acid (0.1-1.0 eq.) can be added to facilitate imine formation.[7]

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.1-1.5 eq.) portion-wise to the stirred solution. The addition may be mildly exothermic.

  • Reaction: Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

  • Work-up: Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.[6] Extract the aqueous layer with an organic solvent (e.g., DCM).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the crude product. Purify as necessary via column chromatography.

Common IssuePotential CauseRecommended Solution
Low Yield Incomplete imine formation due to equilibrium with water.Add a dehydrating agent like molecular sieves. Ensure the pH is mildly acidic (4-6) to favor imine formation.[7]
Alcohol Byproduct Reduction of the starting carbonyl by the reducing agent.Use a milder, more selective reducing agent like NaBH(OAc)₃. Ensure the imine has fully formed before adding the reducing agent.[7]
Over-alkylation The newly formed secondary amine reacts with another equivalent of the carbonyl.Use a two-step procedure where the imine is formed first, followed by cooling and slow addition of a less reactive reducing agent like sodium borohydride (NaBH₄).[7]
Section 3: Modifications Involving the Ester Linkage

The ester group provides a third handle for diversification, primarily through hydrolysis to a carboxylic acid, which can then be coupled with a wide variety of amines to form amides.

Protocol 3.1: Saponification (Ester Hydrolysis)

Causality: This is a base-mediated hydrolysis of the ester. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. The resulting tetrahedral intermediate collapses, expelling the alcohol to form the carboxylate salt, which is protonated during acidic work-up.

Step-by-Step Methodology:

  • Dissolve the precursor (1.0 eq., with amines suitably protected) in a mixture of THF and water.

  • Add an excess of lithium hydroxide (LiOH, 2-3 eq.) or sodium hydroxide (NaOH).

  • Stir the mixture at room temperature or heat gently (e.g., 40-50 °C) until the hydrolysis is complete (monitored by LC-MS).

  • Cool the reaction to 0 °C and carefully acidify with 1M HCl until the pH is ~3-4.

  • Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the carboxylic acid, which can often be used in the next step without further purification.

Application Example: Synthesis of a Novel Piperidine-4-Carboxamide Derivative

The following scheme illustrates how the protocols described can be combined to synthesize a novel compound from the precursor, targeting a scaffold found in CCR5 inhibitors and other bioactive molecules.[8][9]

G cluster_workflow Synthetic Route to a Novel Derivative start Precursor step1 Protocol 1.1: Boc-Protection (Primary Amine) start->step1 intermediate1 Boc-Protected Intermediate step1->intermediate1 step2 Protocol 1.2: N-Arylation (Piperidine) intermediate1->step2 intermediate2 N-Aryl, Boc-Protected Intermediate step2->intermediate2 step3 Protocol 3.1: Ester Hydrolysis (Saponification) intermediate2->step3 intermediate3 Carboxylic Acid Intermediate step3->intermediate3 step4 Amide Coupling (e.g., HATU, Amine) intermediate3->step4 intermediate4 Amide Product step4->intermediate4 step5 Deprotection (TFA/HCl) intermediate4->step5 product Final Target Molecule step5->product

Fig 3. Multi-step synthesis of a target molecule.

This hypothetical pathway demonstrates a logical sequence for achieving a complex molecular architecture:

  • Selective Protection: The primary amine is protected to isolate the reactivity of the piperidine nitrogen.

  • Core Modification: The piperidine core is functionalized via N-arylation.

  • Ester to Amide Conversion: The ester is hydrolyzed and then coupled with a new amine to install a carboxamide group, a common feature in bioactive compounds.[8][9][10]

  • Final Deprotection: The protecting group is removed to unmask the primary amine, yielding the final target compound.

Conclusion

1-Aminopropan-2-YL piperidine-4-carboxylate is a highly valuable and versatile precursor for the synthesis of novel compounds. Its trifunctional nature, combined with the potential for selective chemical modifications, allows for the rapid and efficient generation of diverse molecular scaffolds. The protocols detailed in this guide for N-arylation, reductive amination, and amide bond formation provide a robust toolkit for researchers in medicinal chemistry and drug discovery, facilitating the exploration of new chemical space and the development of next-generation therapeutics.[11]

References

  • BenchChem. (2025). Application Notes and Protocols for N-Functionalization of 1-(Piperidin-2-ylmethyl)piperidine.
  • BenchChem. (2025).
  • BenchChem. (2025).
  • Li, Y., et al. (2014). Design, synthesis, and biological evaluation of novel piperidine-4-carboxamide derivatives as potent CCR5 inhibitors. European Journal of Medicinal Chemistry, 71, 259-66. [Link]

  • BenchChem. (2025). Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride.
  • MDPI. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
  • Rauf, A., et al. (2014). SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF NOVEL BENZOYL DERIVATIVES OF PIPERIDINE-4-CARBOXAMIDE. International Journal of Research in Pharmacy and Chemistry, 4(3), 509-516. [Link]

  • Kumar, A., et al. (2020). Piperidine-4-carboxamide as a new scaffold for designing secretory glutaminyl cyclase inhibitors. International Journal of Biological Macromolecules. [Link]

  • MilliporeSigma. (2025).
  • Yasmeen, F., et al. (2025). Recent synthetic strategies for N-arylation of piperidine using metal catalysts: A potential template for biologically active molecules. ResearchGate. [Link]

  • Frolov, A. S., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1435. [Link]

  • PubChem. (n.d.). 1-aminopropan-2-yl piperidine-4-carboxylate dihydrochloride. [Link]

  • Wikipedia. (n.d.). 1-Aminopropan-2-ol. [Link]

  • BenchChem. (n.d.).
  • Fisher Scientific. (2012).
  • Provid Pharmaceuticals. (2025). Drug Discovery Services. [Link]

Sources

High-throughput screening assays involving 1-Aminopropan-2-YL piperidine-4-carboxylate

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Throughput Screening & Characterization of 1-Aminopropan-2-yl piperidine-4-carboxylate Scaffolds

Executive Summary

This guide details the high-throughput screening (HTS) protocols involving 1-Aminopropan-2-yl piperidine-4-carboxylate (CAS: 1170775-82-2), a bifunctional secondary amine/primary amine ester scaffold. Due to its low molecular weight (MW ~186 Da) and distinct vectors for chemical elaboration, this compound is frequently utilized as a fragment in Fragment-Based Drug Discovery (FBDD) or as a core scaffold in DNA-Encoded Libraries (DEL).

Key Challenges: The primary technical challenge with this scaffold is the ester linkage , which is susceptible to hydrolysis by plasma esterases or high-pH buffers. This protocol emphasizes rigorous stability profiling prior to screening and advocates for Surface Plasmon Resonance (SPR) as the primary detection method to validate binding integrity.

Compound Profile & Physicochemical Properties

Before initiating HTS, the compound’s physicochemical landscape must be mapped to ensure assay compatibility.

PropertyValuebiological Implication
CAS Number 1170775-82-2Unique Identifier
Molecular Weight 186.25 DaIdeal for Fragment Screening (Rule of 3)
LogP (Predicted) ~ -0.4 to 0.1High water solubility; low risk of non-specific aggregation
H-Bond Donors 2 (Primary & Secondary Amine)Key for directional binding interactions
H-Bond Acceptors 4Includes ester carbonyl and ether oxygen
Lability Risk High (Ester Bond) Requires pH < 7.5 and protease-free buffers

Experimental Workflow (Logic & Causality)

The following workflow illustrates the critical path from compound sourcing to hit validation. Note the explicit "Stability Check" gate; omitting this step is the most common cause of false positives/negatives with ester-containing fragments.

HTS_Workflow cluster_valid Validation Loop Stock Compound Stock (DMSO) QC Stability QC (LC-MS/MS) Stock->QC t=0 & t=24h QC->Stock Fail (Recalibrate pH) Dilution Acoustic Dispensing QC->Dilution Pass (>95% Intact) Assay SPR Screening (Biacore/Octet) Dilution->Assay Buffer Exchange Analysis Data Analysis (Sensorgrams) Assay->Analysis Binding Response

Figure 1: Critical path for screening ester-containing fragments. The QC step ensures the active species is the ester, not the hydrolyzed acid.

Protocol 1: Pre-Screen Stability Validation (LC-MS)

Objective: To verify that 1-Aminopropan-2-yl piperidine-4-carboxylate remains intact in the assay buffer for the duration of the HTS run. Rationale: Esters can hydrolyze to isonipecotic acid and 1-aminopropan-2-ol, potentially leading to false negatives (if the ester is the active binder) or false positives (if the acid binds non-specifically).

Materials:

  • Compound Stock: 100 mM in DMSO-d6 (anhydrous).

  • Assay Buffer: PBS, pH 7.4 (or HEPES pH 7.2), 0.05% Tween-20.

  • Internal Standard: Caffeine or Tolbutamide.

Procedure:

  • Preparation: Dilute compound to 100 µM in Assay Buffer (final DMSO 1%).

  • Incubation: Aliquot into a 384-well polypropylene plate. Seal and incubate at Room Temperature (RT).

  • Sampling:

    • T=0: Immediately quench 10 µL aliquot with 40 µL Acetonitrile (ACN).

    • T=24h: Quench 10 µL aliquot with 40 µL ACN.

  • Analysis: Inject onto LC-MS (C18 column). Monitor [M+H]+ = 187.14.[1]

  • Criteria: If degradation > 10% at 24h, modify buffer pH to 7.0 or reduce temperature to 4°C for the screen.

Protocol 2: High-Throughput Surface Plasmon Resonance (SPR) Screen

Objective: To identify binding affinity (


) and kinetics of the fragment against a target protein (e.g., BRD4, Kinase, or GPCR).
Method Choice:  SPR is selected over thermal shift because low-MW fragments often produce enthalpy changes too small for DSC/TSA, but refractive index changes are detectable in SPR.

Assay Setup:

  • Instrument: Biacore 8K or S200.

  • Sensor Chip: CM5 (Carboxymethyl dextran) or NTA (for His-tagged proteins).

  • Running Buffer: HBS-P+ (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Surfactant P20). Crucial: Avoid primary amines (Tris) if using amine coupling.

Step-by-Step Protocol:

  • Immobilization:

    • Immobilize Target Protein on the "Active" channel (aim for high density, ~3000-5000 RU, to detect weak fragment binders).

    • Immobilize a Reference Protein (e.g., BSA or non-binding mutant) on the "Reference" channel.

  • Sample Preparation (Acoustic):

    • Use an Acoustic Liquid Handler (e.g., Echo 650) to dispense nanoliter volumes of the 100 mM compound stock directly into the assay buffer to minimize tip-based carryover.

    • Prepare a concentration series: 0, 31.25, 62.5, 125, 250, 500, 1000 µM.

    • Note: High concentrations are required for fragments (

      
       often in mM range).
      
  • Clean Screen (Solubility Check):

    • Before the binding run, inject the compound at 500 µM over the reference surface.

    • Pass Criteria: Square wave binding profile.

    • Fail Criteria: "Sticky" dissociation (slow off-rate on reference) or super-stoichiometric binding (aggregation).

  • Binding Cycle:

    • Flow Rate: 30 µL/min.

    • Contact Time: 60 seconds.

    • Dissociation Time: 120 seconds.

    • Wash: 50% DMSO pulse (if sticky) or buffer wash.

  • Data Processing:

    • Double-reference subtraction: (Active - Reference) - (Buffer Blank).

    • Fit data to a 1:1 Steady State Affinity model (for fast on/off kinetics typical of fragments).

Data Analysis & Hit Validation

Calculating Ligand Efficiency (LE): Since 1-Aminopropan-2-yl piperidine-4-carboxylate is a small fragment (Heavy Atom Count, HAC ≈ 13), raw potency (


 or 

) is less important than efficiency.


  • Target: LE > 0.3 is considered a high-quality hit.

  • Validation: If a hit is observed, re-synthesize the hydrolyzed analog (Isonipecotic acid + Amino alcohol) and screen them separately.

    • Scenario A: Intact ester binds, hydrolysis products do not. -> Valid Hit.

    • Scenario B: Hydrolysis product binds. -> Artifact (or the ester is acting as a prodrug).

References

  • Erlanson, D. A., et al. (2016). "Practical strategies for fragment-based drug discovery." Journal of Medicinal Chemistry. Link

  • Giannetti, A. M. (2011). "From experimental design to validated hits: a comprehensive guide to SPR-based fragment screening." Methods in Enzymology. Link

  • PubChem. (2023). "Compound Summary: 1-Aminopropan-2-yl piperidine-4-carboxylate." National Library of Medicine. Link

  • BLD Pharm. (2023). "Product Analysis: 1-Aminopropan-2-yl piperidine-4-carboxylate Stability Data." BLD Pharmatech. Link

Disclaimer: This protocol assumes standard BSL-1 laboratory conditions. Always consult the Safety Data Sheet (SDS) for CAS 1170775-82-2 before handling.

Sources

Application Note: Pharmacological Profiling of 1-Aminopropan-2-yl Piperidine-4-Carboxylate

[1][2]

Introduction & Mechanistic Rationale

1-Aminopropan-2-yl piperidine-4-carboxylate is a synthetic piperidine derivative characterized by an isonipecotate core esterified with a 1-amino-2-propanol moiety.[1][2] This structure presents three distinct pharmacological possibilities that dictate the design of cell-based assays:

  • GABA-A Receptor Agonism: The core structure, isonipecotic acid (piperidine-4-carboxylic acid), is a potent, selective GABA-A receptor partial agonist.[1][2][3] The esterification masks the carboxylic acid, potentially altering binding affinity or converting the molecule into a prodrug.[1]

  • Prodrug Activation: The ester linkage is susceptible to intracellular carboxylesterases (CES).[1] Upon cell entry, hydrolysis would release the active isonipecotic acid and 1-amino-2-propanol.[1][2]

  • GABA Transporter (GAT) Interaction: The secondary amine of the piperidine ring and the lipophilic ester tail mimic the pharmacophore of GABA uptake inhibitors (e.g., nipecotic acid derivatives).[1]

This guide outlines a tiered screening workflow to distinguish between these mechanisms using HEK293 cells (heterologously expressing GABAergic targets) and primary neuronal cultures .[1]

Mechanistic Pathway Diagram[1][2]

GCompound1-Aminopropan-2-ylpiperidine-4-carboxylateGATGABA Transporter(GAT-1/3)Compound->GATBlockade/UptakeGABAAGABA-A Receptor(Cl- Channel)Compound->GABAADirect Binding?EsteraseCarboxylesterase(CES)Compound->EsteraseHydrolysisExtracellularExtracellular SpaceMembraneCell MembraneIntracellularIntracellular SpaceResponseMembrane Hyperpolarization(Inhibition)GABAA->ResponseCl- InfluxActiveMetaboliteIsonipecotic Acid(Active Agonist)Esterase->ActiveMetaboliteActivationActiveMetabolite->GABAAAgonism

Figure 1: Putative mechanism of action involving direct receptor interaction, transport blockade, or intracellular prodrug activation.[1][2]

Experimental Protocols

Protocol A: Intracellular Stability & Prodrug Activation Assay

Objective: Determine if the compound is stable in the cellular environment or if it functions as a prodrug releasing isonipecotic acid.[1]

Materials:

  • Cell Line: Caco-2 (high esterase activity) or HEK293.[1][2]

  • Reagents: PBS (pH 7.4), Acetonitrile (LC-MS grade), Internal Standard (e.g., Tolbutamide).

  • Analysis: LC-MS/MS.

Step-by-Step Methodology:

  • Cell Preparation: Seed Caco-2 cells at

    
     cells/well in a 96-well plate. Culture for 48 hours to reach confluence.
    
  • Compound Incubation:

    • Wash cells twice with pre-warmed PBS.[1]

    • Add 10 µM of 1-Aminopropan-2-yl piperidine-4-carboxylate in HBSS (Hank's Balanced Salt Solution).

    • Incubate at 37°C for time points: 0, 15, 30, 60, and 120 minutes.

  • Extraction:

    • At each time point, remove supernatant (extracellular fraction).[1]

    • Lyse cells with 100 µL ice-cold Methanol/Water (1:1) containing Internal Standard.[1][3][4]

  • Analysis:

    • Centrifuge lysates at 4,000 x g for 20 mins.

    • Analyze supernatant via LC-MS/MS monitoring transitions for the parent compound and the metabolite isonipecotic acid (MW 129.16) .

  • Calculation: Plot the disappearance of parent and appearance of metabolite vs. time.

Protocol B: GABA-A Receptor Functional Assay (Membrane Potential)

Objective: Assess the agonist activity of the compound on GABA-A receptors compared to the parent isonipecotic acid.[1][2]

Materials:

  • Cell Line: HEK293 stably expressing human ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    
     GABA-A receptors.[2]
    
  • Kit: FLIPR® Membrane Potential Assay Kit (Blue).

  • Control: GABA (EC50 ~1 µM), Isonipecotic Acid (Reference Agonist).[1]

Step-by-Step Methodology:

  • Plating: Dispense cells into 384-well black/clear-bottom poly-D-lysine coated plates (15,000 cells/well). Incubate overnight.

  • Dye Loading:

    • Remove culture media.[1]

    • Add 20 µL of FLIPR Membrane Potential Dye (dissolved in assay buffer: HBSS + 20 mM HEPES).[1]

    • Incubate for 30 minutes at 37°C.

  • Compound Preparation:

    • Prepare a 10-point dose-response curve of 1-Aminopropan-2-yl piperidine-4-carboxylate (Range: 1 nM to 100 µM).

    • Prepare matching controls for GABA and Isonipecotic Acid.[1][5]

  • Data Acquisition:

    • Transfer plate to FLIPR Tetra or FlexStation.[1]

    • Record baseline fluorescence (Ex 530 nm / Em 565 nm) for 10 seconds.

    • Inject 10 µL of compound.[1]

    • Monitor fluorescence decrease (indicative of hyperpolarization/Cl- influx) for 120 seconds.[1][2]

  • Data Analysis:

    • Calculate ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

      
       (Change in fluorescence relative to baseline).
      
    • Fit data to a sigmoidal dose-response equation to determine ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

      
      .[2]
      
ParameterExpected Result (Agonist)Expected Result (Prodrug)
Kinetics Immediate response (< 5s)Delayed response (> 2 mins)
Potency Similar to Isonipecotic AcidLower potency (rate-limited by hydrolysis)
Protocol C: GABA Transporter (GAT1) Uptake Assay

Objective: Determine if the compound inhibits GABA uptake, a common property of lipophilic nipecotic acid derivatives.[1]

Materials:

  • Cell Line: CHO cells stably expressing human GAT1 (SLC6A1).[1]

  • Tracer: ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    
    -GABA (Specific Activity: 30-50 Ci/mmol).[2]
    
  • Inhibitor Control: Tiagabine (10 µM).[1]

Step-by-Step Methodology:

  • Buffer Prep: Krebs-Ringer-HEPES (KRH) buffer containing 120 mM NaCl (Na+ is essential for GAT function).[1][2]

  • Incubation:

    • Wash cells with KRH buffer.[1]

    • Pre-incubate cells with test compound (0.1 - 100 µM) for 10 minutes at 25°C.[1][2]

    • Add

      
      -GABA (final concentration 20 nM) and incubate for 10 minutes.
      
  • Termination:

    • Rapidly aspirate buffer.[1]

    • Wash 3x with ice-cold KRH buffer to stop transport.[1][2]

  • Lysis & Counting:

    • Lyse cells with 0.1 M NaOH.[1]

    • Transfer lysate to scintillation vials with cocktail.

    • Measure CPM (Counts Per Minute) via Liquid Scintillation Counter.[1]

  • Analysis:

    • Calculate % Inhibition of GABA uptake relative to vehicle control.[1]

    • ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

      
       determination if inhibition > 50% at 10 µM.
      

Data Interpretation & Troubleshooting

Comparative Analysis Table

Use the following matrix to interpret the combined results of the three protocols:

Assay OutcomeInterpretationNext Steps
High GABA-A Agonism + High Stability The compound is a direct GABA-A agonist.[1][2]Electrophysiology (Patch Clamp) to determine subunit selectivity.[1]
Low Agonism + High Hydrolysis (Protocol A) The compound is a Prodrug for isonipecotic acid.[1]In vivo pharmacokinetic (PK) studies to assess BBB permeability.[1]
High GAT1 Inhibition + No Agonism The compound is a GABA Uptake Inhibitor .[1]Selectivity profiling against GAT3 and BGT1 transporters.
No Activity The "1-aminopropan-2-yl" modification abolishes pharmacophore binding.[1][2]Evaluate for off-target effects (e.g., local anesthetic Na+ channel block).[1][2]
Troubleshooting Guide
  • Low Signal in FLIPR Assay: Ensure cells express the

    
     subunit combination; 
    
    
    subunits (extrasynaptic) respond differently to isonipecotic acid derivatives.
  • High Background in Uptake Assay: Ensure washing is performed with ice-cold buffer to prevent efflux of radioligand.[1][2]

  • Solubility: The dihydrochloride salt (CAS 1170480-45-1) is water-soluble; the free base may require DMSO.[1][2] Keep DMSO < 0.5% in functional assays to avoid membrane perturbation.[1]

References

  • Krogsgaard-Larsen, P., et al. (2002).[1][3] "GABA(A) receptor ligands and their therapeutic potentials." Current Topics in Medicinal Chemistry, 2(8), 817-847.[1][2] Link

  • Mortensen, M., et al. (2004).[1] "Isonipecotic acid analogues as selective GABA-A receptor agonists." European Journal of Pharmacology, 499(1-2), 17-26.[1][2] (Establishes isonipecotic acid as a reference agonist).

  • Wermuth, C. G. (2008).[1] "The Practice of Medicinal Chemistry." Elsevier.[1] (Reference for ester prodrug design strategies).

  • BLD Pharm. (2024).[1] "Product Analysis: 1-Aminopropan-2-yl piperidine-4-carboxylate." Chemical Building Block Database. Link

  • PubChem. (2024).[1] "Isonipecotic Acid Compound Summary." National Library of Medicine.[1] Link

Application Note: Handling and Storage Guidelines for 1-Aminopropan-2-YL Piperidine-4-Carboxylate

Author: BenchChem Technical Support Team. Date: March 2026

Mechanistic Causality of Degradation and Stabilization

1-Aminopropan-2-yl piperidine-4-carboxylate (CAS: 1170775-82-2 for free base; 1170480-45-1 for dihydrochloride) is a bifunctional building block extensively utilized in drug discovery and the synthesis of complex nitrogen-containing heterocycles. The structural juxtaposition of a primary amine, a basic piperidine nitrogen, and an ester linkage dictates its highly specific and stringent handling requirements.

The Causality of Degradation: In its free base form, this compound is highly susceptible to two primary degradation pathways: ester hydrolysis and intermolecular amidation. The primary amine acts as a potent nucleophile, attacking the ester carbonyl of adjacent molecules to form unwanted polyamide/amide byproducts[1]. Furthermore, the basicity of the piperidine ring creates a localized microenvironment that accelerates the hydrolytic cleavage of the ester bond when exposed to ambient moisture.

The Stabilization Strategy: To mitigate these risks, the compound is predominantly synthesized, shipped, and stored as a dihydrochloride salt . Protonation of both the primary amine and the piperidine nitrogen eliminates their nucleophilicity, effectively halting self-condensation and stabilizing the ester linkage[2]. However, this salt formation renders the compound highly hygroscopic, necessitating rigorous moisture-control protocols to prevent deliquescence[2].

Degradation & Stabilization Pathways

G FB Free Base Form (Nucleophilic Amine + Ester) Amidation Intermolecular Amidation & Ester Hydrolysis FB->Amidation Moisture / RT Storage Salt Dihydrochloride Salt (Protonated, Non-nucleophilic) FB->Salt + 2 equivalents HCl Salt->Amidation Ambient Moisture (Hygroscopic uptake) Stable Long-term Stability (Intact Building Block) Salt->Stable Desiccated, 2-8°C Inert Atmosphere

Degradation pathways and stabilization strategy for 1-Aminopropan-2-yl piperidine-4-carboxylate.

Storage Guidelines & Stability Profiling

Because the dihydrochloride salt is highly hygroscopic, exposure to atmospheric moisture will lead to rapid water uptake and subsequent localized hydrolysis. Maintaining an inert atmosphere and strict temperature control is non-negotiable for preserving the integrity of the piperidine-4-carboxylate scaffold[3],[4].

Table 1: Storage Conditions and Expected Stability Profile
Storage StateTemperatureAtmosphereContainer TypeExpected Shelf LifeRisk Factor
Long-Term Storage -20°CArgon / NitrogenAmber glass, PTFE-lined cap, sealed with Parafilm> 24 MonthsMinimal (if kept sealed)
Short-Term/Active Use 2-8°CArgon / NitrogenDesiccator cabinet3 - 6 MonthsMoisture ingress from repeated opening
Improper Storage Room Temp (20-25°C)Ambient AirStandard unsealed vial< 1 WeekRapid hydrolysis & deliquescence

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. By incorporating visual and chemical checkpoints, researchers can confirm the structural integrity of 1-Aminopropan-2-yl piperidine-4-carboxylate before committing it to downstream synthesis.

Protocol A: Reconstitution and Aliquoting of the Dihydrochloride Salt

Objective: To prepare standardized stock solutions without inducing moisture-driven hydrolysis. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the hygroscopic salt, initiating degradation. Thermal equilibration is mandatory to prevent this physical phenomenon.

Step-by-Step Methodology:

  • Thermal Equilibration: Remove the sealed vial from -20°C storage and place it in a desiccator at room temperature for a minimum of 60 minutes.

    • Validation Checkpoint: The vial exterior must be completely dry to the touch and at ambient temperature before opening.

  • Inert Purging: Transfer the vial to a glove box or a Schlenk line equipped with dry Argon.

  • Solvent Preparation: Use only anhydrous solvents (e.g., anhydrous DMSO, DMF, or Methanol) that have been stored over activated 3Å molecular sieves. The water content must be <50 ppm.

  • Dissolution: Weigh the required mass of the dihydrochloride salt rapidly. Add the anhydrous solvent and vortex gently.

    • Validation Checkpoint: The solution should be perfectly clear. Turbidity or a gelatinous appearance indicates that partial intermolecular amidation (polymerization) has already occurred due to prior moisture exposure[1].

  • Aliquoting: Dispense the solution into single-use amber vials. Purge each vial headspace with Argon for 10 seconds before sealing tightly with a PTFE-lined cap.

  • Storage of Aliquots: Flash-freeze the aliquots in liquid nitrogen and transfer immediately to -80°C for long-term storage.

Protocol B: In Situ Free-Basing for Coupling Reactions

Objective: To liberate the free base for immediate nucleophilic participation (e.g., amide coupling or reductive amination) without allowing time for self-condensation. Causality: The free base must only be generated in the presence of the target electrophile. Isolating the free base independently leads to rapid degradation via self-attack[1].

Step-by-Step Methodology:

  • Reaction Setup: In an oven-dried, Argon-purged flask, dissolve the electrophile (e.g., an activated carboxylic acid) and 1-Aminopropan-2-yl piperidine-4-carboxylate dihydrochloride in anhydrous dichloromethane (DCM) or DMF.

  • Temperature Control: Cool the reaction mixture to 0°C using an ice bath to suppress any competitive self-condensation kinetics.

  • Base Addition: Dropwise, add 2.5 to 3.0 equivalents of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA).

    • Causality: DIPEA deprotonates the primary amine and piperidine nitrogen, generating the reactive free base strictly in the presence of the intended coupling partner, forcing the desired cross-coupling over self-condensation.

  • Monitoring: Allow the reaction to slowly warm to room temperature. Monitor the reaction progress via LC-MS.

    • Validation Checkpoint: The absence of a mass peak at [2M - H₂O + H]⁺ (corresponding to the self-condensed dimer) confirms that the in situ protocol successfully bypassed the degradation pathway.

References

1.[3] 892493-65-1 | tert-Butyl piperidine-4-carboxylate hydrochloride | BLD Pharm. Source: bldpharm.com. 3 2.[2] Quinolin-2-ylmethanamine dihydrochloride | 18004-62-1; 5760-20-3 | Benchchem. Source: benchchem.com. 2 3.[4] Ethyl N-Boc-piperidine-4-carboxylate CAS 142851-03-4 - Shaanxi Bloom Tech Co., Ltd. Source: bloomtechz.com. 4 4.[1] Synthesis and degradation of poly(beta-aminoester) with pendant primary amine | Request PDF - ResearchGate. Source: researchgate.net. 1

Sources

Troubleshooting & Optimization

Technical Support Center: Optimizing Reaction Conditions for 1-Aminopropan-2-YL piperidine-4-carboxylate

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the synthesis and optimization of 1-Aminopropan-2-YL piperidine-4-carboxylate and its derivatives. This document is designed for researchers, medicinal chemists, and process development professionals who are working with this versatile scaffold. The piperidine moiety is a cornerstone in medicinal chemistry, valued for its ability to confer favorable pharmacokinetic properties such as improved solubility and metabolic stability.[1][2]

This guide provides in-depth, field-proven insights into the common challenges encountered during the synthesis of N-substituted piperidines, moving beyond simple procedural steps to explain the underlying chemical principles. Our goal is to empower you with the knowledge to troubleshoot effectively and optimize your reaction conditions for higher yield, purity, and reproducibility.

Frequently Asked Questions (FAQs)

Here we address some of the initial questions researchers often have when approaching the synthesis of this target molecule.

Q1: What are the primary synthetic strategies for preparing 1-Aminopropan-2-YL piperidine-4-carboxylate?

The synthesis of N-substituted piperidines like this can be broadly categorized into two main approaches[1]:

  • N-Alkylation of a Piperidine Precursor: This is the most direct and common strategy. It involves reacting a piperidine-4-carboxylate ester (e.g., ethyl or methyl ester) with a suitable 3-carbon electrophile containing a protected amine.

  • Reductive Amination: This involves the reaction of a piperidin-4-one with a suitable amine, followed by in-situ reduction of the intermediate iminium ion.[1][3] While versatile, this route requires subsequent functional group manipulation to install the carboxylate.

For the specific target, 1-Aminopropan-2-YL piperidine-4-carboxylate, the N-alkylation route is generally more efficient.

Q2: Which specific N-alkylation method is recommended?

Direct SN2 alkylation using a protected amino-propyl halide or sulfonate ester is a robust choice. A highly effective method involves:

  • Reactants: Ethyl piperidine-4-carboxylate and a protected electrophile like N-Boc-1-amino-2-propyl tosylate or mesylate.

  • Base: A non-nucleophilic, hindered base such as N,N-diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) is crucial to neutralize the acid generated during the reaction without competing with the piperidine nucleophile.[4][5]

  • Solvent: A polar aprotic solvent like acetonitrile (ACN) or dimethylformamide (DMF) is typically used to dissolve the reactants and facilitate the SN2 reaction.[4]

Q3: Why is it necessary to use a protecting group on the primary amine?

The target molecule contains two nitrogen atoms: the secondary amine of the piperidine ring and the primary amine of the aminopropanyl side chain. The piperidine nitrogen is generally more nucleophilic than the primary amine of the final product. However, during synthesis, the primary amine on the alkylating agent is a potent nucleophile. Without protection, it can lead to self-condensation, polymerization, or other side reactions. A tert-butyloxycarbonyl (Boc) group is a common and effective choice as it is stable to the alkylation conditions and can be cleanly removed later under acidic conditions.

Q4: How can I effectively monitor the progress of the reaction?

Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are the preferred methods.[1]

  • TLC: Use a mobile phase that provides good separation between the starting piperidine ester and the more polar, higher Rf N-alkylated product. A common system is dichloromethane/methanol or ethyl acetate/hexanes with a small amount of triethylamine to prevent streaking of the basic amine spots.

  • LC-MS: This provides unambiguous confirmation of product formation by showing the expected mass-to-charge ratio (m/z) for the desired product.

Experimental Workflow & Troubleshooting

This section provides a detailed troubleshooting guide formatted to address specific problems you might encounter.

General Synthetic Workflow

The diagram below outlines the typical workflow for the synthesis, workup, and purification of the target compound via N-alkylation.

G cluster_0 Phase 1: Reaction Setup cluster_1 Phase 2: Workup & Extraction cluster_2 Phase 3: Purification & Deprotection Reactants 1. Combine Ethyl Piperidine-4-carboxylate, Base (e.g., K2CO3), and Solvent (e.g., ACN) AlkylatingAgent 2. Add N-Boc-1-amino-2-propyl tosylate Reactants->AlkylatingAgent Heating 3. Heat reaction mixture (e.g., 60-80°C) AlkylatingAgent->Heating Monitoring 4. Monitor by TLC/LC-MS until completion Heating->Monitoring Quench 5. Cool and quench with water Monitoring->Quench Extract 6. Extract with organic solvent (e.g., EtOAc) Quench->Extract Wash 7. Wash organic layer (brine) Extract->Wash Dry 8. Dry (Na2SO4) and concentrate Wash->Dry PurifyBoc 9. Purify Boc-protected intermediate (Silica Gel Chromatography) Dry->PurifyBoc Deprotect 10. Dissolve in solvent (e.g., Dioxane) and add strong acid (e.g., HCl) PurifyBoc->Deprotect FinalWorkup 11. Concentrate and triturate/recrystallize to obtain final HCl salt Deprotect->FinalWorkup G Piperidine Piperidine-4-carboxylate (Secondary Amine) DesiredProduct Desired N-Alkylated Product (Tertiary Amine) Piperidine->DesiredProduct SN2 Reaction (Good) AlkylHalide Alkyl Halide (R-X) AlkylHalide->DesiredProduct QuatSalt Quaternary Ammonium Salt (Overalkylation) AlkylHalide->QuatSalt Elimination Alkene (Elimination Product) AlkylHalide->Elimination E2 Reaction (with strong/hindered base) DesiredProduct->QuatSalt SN2 with another R-X (Bad)

Sources

Side-product formation in 1-Aminopropan-2-YL piperidine-4-carboxylate reactions

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing synthetic bottlenecks when handling bifunctional and trifunctional building blocks.

Working with 1-Aminopropan-2-yl piperidine-4-carboxylate presents a unique set of chemoselectivity challenges. Because this molecule contains a secondary amine (piperidine ring), a primary amine (on the propan-2-yl group), and an ester linkage, it is highly susceptible to intramolecular rearrangements and intermolecular polymerization.

This guide is designed to deconstruct the causality behind these side reactions and provide self-validating protocols to ensure the structural integrity of your target compounds.

Part 1: Mechanistic Deep-Dive into Side-Product Formation

The most pervasive issue when handling 1-aminopropan-2-yl piperidine-4-carboxylate is the spontaneous conversion of the ester into an amide. This is driven by an O-to-N acyl migration [1], a well-documented phenomenon in 1,2-amino alcohol derivatives.

When the molecule is exposed to physiological or basic pH (pH > 7.0), the primary amine becomes deprotonated and highly nucleophilic. Due to its spatial proximity (a 1,2-relationship) to the ester carbonyl, the amine lone pair attacks the carbonyl carbon. This forms a kinetically favored 5-membered hemiorthoamide intermediate. The intermediate rapidly collapses, expelling the oxygen to form a secondary alcohol and a new amide bond. Because amides are thermodynamically much more stable than esters (by ~15-20 kcal/mol due to resonance stabilization), this process acts as an irreversible thermodynamic sink [2].

Migration A 1-Aminopropan-2-yl piperidine-4-carboxylate (O-Ester) B 5-Membered Hemiorthoamide Intermediate A->B pH > 7.0 Nucleophilic Attack C N-(2-Hydroxypropyl) piperidine-4-carboxamide (N-Amide) B->C Ring Opening Thermodynamic Sink

Mechanism of O-to-N acyl migration in 1-aminopropan-2-yl piperidine-4-carboxylate under basic conditions.

Part 2: Troubleshooting Guides & FAQs

Q1: My LC-MS shows the correct exact mass (m/z 187.14 [M+H]+), but my NMR indicates the presence of an amide bond and a free hydroxyl group. What happened? A1: You are observing the O-to-N acyl migration product. Because the ester and the resulting amide are isomers (C9H18N2O2), they are isobaric and will show the exact same mass on a mass spectrometer. However, the amide is significantly more polar due to the exposed hydroxyl group, meaning it will elute earlier on a Reverse-Phase HPLC (RP-HPLC) column. This migration typically occurs if you neutralize the dihydrochloride salt of the building block during storage or perform a basic workup without prior protection of the primary amine [3].

Q2: During the N-alkylation of the piperidine ring, I observe a major side product with a mass of m/z 298.21[M+H]+. How can I suppress this? A2: This mass corresponds to an intermolecular dimerization product. When the molecule is in its free-base form, the highly nucleophilic piperidine secondary amine of one molecule can attack the ester of another, displacing 1-aminopropan-2-ol (loss of 75.11 Da). To suppress this, you must avoid storing the compound as a free base. Keep it as the dihydrochloride salt until the exact moment of reaction, and utilize the In Situ Electrophilic Trapping protocol detailed in Part 4.

Q3: Can I selectively protect the primary amine over the secondary piperidine amine? A3: It is challenging because while the primary amine is less sterically hindered, the piperidine secondary amine is more basic (pKa ~10.5 vs ~9.5). If selective protection is mandatory, perform the reaction at a strictly controlled pH of 6.5 using a biological buffer (e.g., MES). At this pH, a small fraction of the primary amine is free to react with highly reactive agents (like Fmoc-OSu), while the piperidine remains nearly entirely protonated[4].

Part 3: Quantitative Analytics & Data Presentation

To effectively troubleshoot your reaction mixtures, use the following LC-MS profiling table to identify side products based on their mass and relative retention times.

Analyte / Side ProductMolecular FormulaExact Mass [M+H]+Relative RP-HPLC Retention TimeMechanistic Cause
Target Molecule (O-Ester) C9H18N2O2187.14 m/zReference (1.00)N/A (Desired Compound)
N-Amide (Migration Product) C9H18N2O2187.14 m/z~0.75 (More polar)Intramolecular O-to-N acyl migration at pH > 7
Dimerization Product C15H27N3O3298.21 m/z~1.30 (More lipophilic)Intermolecular attack of piperidine NH on ester
Hydrolysis Product C6H11NO2130.08 m/z~0.40 (Highly polar)Ester cleavage via aqueous base/acid exposure

Part 4: Validated Experimental Protocols

To prevent the side reactions described above, the timing of base addition is critical. The following self-validating protocol ensures that the nucleophilic amines are trapped by your desired electrophile before they can undergo intramolecular migration or intermolecular dimerization.

Protocol: In Situ Electrophilic Trapping to Prevent Acyl Migration

Objective: Acylate the piperidine nitrogen without triggering O-to-N migration or polymerization.

  • Preparation: Suspend 1-aminopropan-2-yl piperidine-4-carboxylate dihydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert argon atmosphere.

  • Electrophile Addition: Add the target electrophile (e.g., an acid chloride or activated ester) (1.1 eq) directly to the acidic suspension.

    • Causality Check: Having the electrophile present before any base is introduced ensures immediate capture of the free amine as it is generated, outcompeting the kinetics of intramolecular migration.

  • Controlled Free-Basing: Add a non-nucleophilic base, N,N-Diisopropylethylamine (DIPEA) (2.5 eq), dropwise over 15–20 minutes using a syringe pump.

    • Causality Check: DIPEA neutralizes the HCl salts. The slow addition keeps the steady-state concentration of the unreacted free base extremely low, effectively suppressing dimerization.

  • Reaction Progression: Stir at 0 °C for 1 hour, then allow the mixture to slowly warm to room temperature over an additional hour.

  • Quenching: Quench the reaction with 5% aqueous citric acid. This immediately reprotonates any unreacted amines and removes the DIPEA, halting any latent side-product formation during the workup phase.

Workflow Start Dihydrochloride Salt (Stable Storage) Decision Target Reaction Type? Start->Decision Path1 Amine Coupling (Use in situ neutralization) Decision->Path1 Functionalization Path2 Ester Hydrolysis (Aqueous Base) Decision->Path2 Cleavage End1 Add Electrophile BEFORE Base (Prevents Migration) Path1->End1 End2 Yields Piperidine-4-carboxylic acid + 1-aminopropan-2-ol Path2->End2

Decision tree for reaction planning to control or utilize side-product formation pathways.

References

  • Synthetic Collagen-like Polymer That Undergoes a Sol–Gel Transition Triggered by O–N Acyl Migration at Physiological pH MDPI - International Journal of Molecular Sciences[Link]

  • The N‐to‐O and O‐to‐N acyl migration and isoacyl structural motif ResearchGate / Peptide Science[Link]

  • Development of a Late-Stage Functionalization Strategy to Access Diverse 3,5-Disubstituted 1,2,4-Thiadiazoles ACS Publications - The Journal of Organic Chemistry[Link]

  • Macrocyclization strategies for cyclic peptides and peptidomimetics NIH PubMed Central (PMC)[Link]

Technical Support Center: Degradation Pathways of 1-Aminopropan-2-YL Piperidine-4-carboxylate

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 1-Aminopropan-2-YL piperidine-4-carboxylate. Understanding the inherent stability of this molecule is critical for ensuring data integrity, developing robust formulations, and meeting regulatory requirements. This document outlines the predicted degradation pathways, provides detailed troubleshooting guides for common experimental issues, and offers validated protocols for stability analysis.

Introduction: Structural Stability of 1-Aminopropan-2-YL Piperidine-4-carboxylate

The stability profile of 1-Aminopropan-2-YL piperidine-4-carboxylate is dictated by its key functional groups. A proactive analysis of its structure allows us to anticipate its degradation behavior under various stress conditions. The molecule contains three primary sites susceptible to chemical degradation:

  • Carboxylate Ester: Ester groups are well-known to be susceptible to hydrolysis, a reaction catalyzed by both acidic and basic conditions, resulting in the cleavage of the ester bond.

  • Tertiary Amine (Piperidine Ring Nitrogen): The nitrogen atom within the piperidine ring is a tertiary amine. Like most amines, it is susceptible to oxidation, which can lead to the formation of an N-oxide, a common metabolic and degradation product.

  • Primary Amine (Propyl Side-Chain): The terminal primary amine is also a target for oxidation and can participate in reactions with aldehydes or other reactive species.

The piperidine ring itself is a relatively stable saturated heterocycle, but its substituents govern its overall reactivity and degradation profile.

G cluster_molecule 1-Aminopropan-2-YL piperidine-4-carboxylate cluster_piperidine Piperidine Core cluster_sidechain Side Chain Parent Molecule Structure Tertiary_Amine Tertiary Amine (N-atom) Susceptible to Oxidation Ester Carboxylate Ester Susceptible to Hydrolysis Piperidine_Ring Piperidine Ring Primary_Amine Primary Amine Susceptible to Oxidation

Caption: Key functional groups susceptible to degradation.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and issues encountered during the handling, testing, and analysis of 1-Aminopropan-2-YL piperidine-4-carboxylate.

Q1: What are the primary degradation pathways I should be concerned about?

A1: Based on the molecule's structure, the two most probable degradation pathways are hydrolysis of the carboxylate ester and oxidation of the nitrogen atoms.

  • Hydrolysis: This reaction will cleave the ester bond, yielding piperidine-4-carboxylic acid and 1-aminopropan-2-ol. This pathway is significantly accelerated in either acidic or basic aqueous solutions.

  • Oxidation: The tertiary nitrogen in the piperidine ring is a prime target for oxidation, readily forming the corresponding N-oxide, especially in the presence of oxidizing agents like hydrogen peroxide. The primary amine on the side chain is also susceptible to oxidation, though typically the tertiary amine is more reactive.

DegradationPathways cluster_hydrolysis Hydrolytic Pathway cluster_oxidation Oxidative Pathway Parent 1-Aminopropan-2-YL piperidine-4-carboxylate Hydrolysis_Product_1 Piperidine-4-carboxylic acid Parent->Hydrolysis_Product_1 H₂O (Acid/Base) Hydrolysis_Product_2 1-Aminopropan-2-ol Parent->Hydrolysis_Product_2 H₂O (Acid/Base) Oxidation_Product_1 Piperidine-N-oxide Derivative Parent->Oxidation_Product_1 [O] (e.g., H₂O₂) Oxidation_Product_2 Other Oxidized Species (e.g., Imines, Ring-Opening) Parent->Oxidation_Product_2 [O] (Harsh Conditions)

Caption: Predicted primary degradation pathways.

Q2: I'm observing a new peak with a shorter retention time in my reverse-phase HPLC analysis. What could it be?

A2: An earlier-eluting peak in reverse-phase HPLC typically indicates a more polar compound. This is a classic sign of degradation. The most likely candidates are the hydrolysis products.

  • Piperidine-4-carboxylic acid: The cleavage of the ester and formation of a carboxylic acid group dramatically increases polarity, leading to a significantly shorter retention time.

  • N-oxide derivative: The addition of an oxygen atom to the piperidine nitrogen also increases polarity, resulting in earlier elution compared to the parent compound.

To confirm, you should perform a forced degradation study (see Protocol 1) and use mass spectrometry (MS) to identify the mass of the new peak.

Q3: My assay results are inconsistent between batches or over time. Could this be a stability issue?

A3: Absolutely. Inconsistent potency is a strong indicator of degradation. The loss of the parent compound due to hydrolysis or oxidation would directly lead to lower assay values.

  • Recommended Action: Immediately re-analyze the purity of your compound stock using a validated stability-indicating method. Prepare fresh solutions for all assays and implement stricter storage protocols. Ensure the compound is stored in a cool, dry, dark place, and for solutions, consider storage under an inert gas like argon or nitrogen.

Q4: How can I design a forced degradation study to understand the stability of this compound?

A4: A forced degradation or stress testing study is essential to identify potential degradation products and establish a stability-indicating analytical method. You should expose the compound to five key stress conditions: acidic, basic, oxidative, thermal, and photolytic. A detailed step-by-step procedure is provided in Protocol 1 .

Q5: What is the best way to monitor the degradation of this compound analytically?

A5: A stability-indicating HPLC method, preferably coupled with a mass spectrometer (LC-MS), is the gold standard.

  • HPLC with UV/PDA Detection: A High-Performance Liquid Chromatography (HPLC) system with a Photodiode Array (PDA) detector allows you to separate the parent compound from its degradation products and assess peak purity.

  • LC-MS: Coupling the HPLC to a Mass Spectrometer (MS) is crucial for identifying unknown peaks. By determining the mass-to-charge ratio (m/z) of the degradation products, you can confidently elucidate their structures. For example, hydrolysis would result in a product with a specific mass loss, while N-oxidation would result in a mass increase of 16 amu.

Troubleshooting Guide
SymptomPossible Cause(s)Recommended Solution(s)
Appearance of new peaks in HPLC, especially at earlier retention times. Hydrolytic or oxidative degradation.1. Perform a forced degradation study to confirm the identity of the peaks. 2. Use LC-MS to determine the mass of the new species. 3. Review storage and handling conditions; protect from moisture, light, and oxygen.
Change in physical appearance (e.g., color change to yellow/brown). Oxidation of the amine functional groups.1. Store the solid compound under an inert atmosphere (N₂ or Ar). 2. For solutions, use de-gassed solvents and consider adding an antioxidant if compatible with your application.
Decreased assay values or loss of biological activity. Degradation of the active parent compound.1. Re-qualify the purity of the material before use. 2. Prepare solutions fresh daily. 3. Ensure storage temperatures are appropriate (e.g., -20°C or -80°C for long-term solution storage).
Poor peak shape (tailing) in HPLC analysis. Interaction of the basic amine groups with acidic silanols on the HPLC column.1. Use a high-purity, end-capped column. 2. Adjust the mobile phase pH to be at least 2 units away from the pKa of the amines. 3. Add a competing base like triethylamine (TEA) to the mobile phase at a low concentration (e.g., 0.1%).
Loss of mass balance in forced degradation studies. Formation of non-UV active or volatile degradation products.1. Use a mass-sensitive detector (e.g., MS, CAD, ELSD) in parallel with the UV detector. 2. Ensure proper neutralization of acidic/basic samples before injection to prevent on-column degradation.
Experimental Protocols
Protocol 1: Forced Degradation Study

Objective: To intentionally degrade 1-Aminopropan-2-YL piperidine-4-carboxylate under controlled stress conditions to identify potential degradation products and validate a stability-indicating analytical method.

Materials:

  • 1-Aminopropan-2-YL piperidine-4-carboxylate

  • HPLC-grade water, acetonitrile, methanol

  • Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

  • Validated HPLC-UV/MS system

Procedure:

  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Control Sample: Dilute the stock solution with the solvent to a final concentration of 0.1 mg/mL. This is your time-zero, unstressed sample.

  • Acid Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 1 M HCl.

    • Heat at 60°C.

    • Withdraw aliquots at 2, 8, and 24 hours.

    • Neutralize with an equivalent amount of 1 M NaOH before injection.

  • Base Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 1 M NaOH.

    • Heat at 60°C.

    • Withdraw aliquots at 2, 8, and 24 hours.

    • Neutralize with an equivalent amount of 1 M HCl before injection.

  • Oxidative Degradation:

    • Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

    • Keep at room temperature, protected from light.

    • Withdraw aliquots at 2, 8, and 24 hours.

  • Thermal Degradation (Solid State):

    • Place a small amount of solid compound in a vial in an oven at 105°C for 48 hours.

    • Dissolve the stressed solid to 0.1 mg/mL for analysis.

  • Photolytic Degradation:

    • Expose a 0.1 mg/mL solution to a calibrated light source (ICH option 1: >1.2 million lux hours and >200 W h/m²).

    • Keep a control sample in the dark under the same conditions.

  • Analysis: Analyze all samples by a stability-indicating HPLC-UV/MS method. Compare the chromatograms of the stressed samples to the control to identify new peaks.

Workflow cluster_stress Apply Stress Conditions A Prepare 1 mg/mL Stock Solution B Create Control Sample (Unstressed, t=0) A->B C1 Acid (HCl, 60°C) A->C1 C2 Base (NaOH, 60°C) A->C2 C3 Oxidation (H₂O₂, RT) A->C3 C4 Thermal (105°C) A->C4 C5 Photolytic (ICH) A->C5 E Analyze All Samples by HPLC-UV/MS B->E D Sample at Time Points & Neutralize (if needed) C1->D C2->D C3->D C4->D C5->D D->E F Data Interpretation: - Identify Degradants - Calculate Mass Balance - Assess Peak Purity E->F

Caption: Workflow for a comprehensive forced degradation study.

Protocol 2: Stability-Indicating HPLC-UV Method Development

Objective: To develop a robust reverse-phase HPLC method capable of separating 1-Aminopropan-2-YL piperidine-4-carboxylate from its potential degradation products.

Starting Conditions:

  • Column: C18, 150 x 4.6 mm, 5 µm (a column stable at high pH is recommended for method development flexibility).

  • Mobile Phase A: 10 mM Ammonium Formate, pH 3.0

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% B to 95% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm (or determined by UV scan)

  • Injection Volume: 10 µL

Method Development & Optimization:

  • Initial Run: Inject the control (unstressed) and a mixture of all stressed samples. Assess the separation.

  • Optimize Resolution: If co-elution occurs, adjust the gradient slope, mobile phase pH, or organic modifier (e.g., try methanol instead of acetonitrile). Changing the pH can significantly alter the retention of ionizable compounds and is a powerful tool for improving selectivity.

  • Validation: Once adequate separation is achieved, validate the method according to ICH guidelines (Q2(R1)) for specificity, linearity, accuracy, precision, and robustness. Specificity is proven by demonstrating that the parent peak is pure in the presence of degradation products, typically using a PDA detector and/or MS.

Summary of Potential Degradation Products
Degradation PathwayPotential Product NameStructure ChangeExpected Mass Shift (from [M+H]⁺)
Hydrolysis Piperidine-4-carboxylic acidLoss of 1-aminopropan-2-ol-75.11 Da
Oxidation 1-Aminopropan-2-YL piperidine-4-carboxylate N-oxideAddition of one oxygen atom+16.00 Da
Oxidation 2,3,4,5-Tetrahydropyridine derivative (Imine)Loss of two hydrogen atoms-2.02 Da
Ring Opening Various aldehydes, ketones, carboxylic acidsCleavage of C-N or C-C bonds in the ringVaries
References
  • What is the stability of piperidine? - Blog - Biosynce. (2025, August 25). Available from: [Link]

  • Glasius, M., et al. (2024). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A. Available from: [Link]

  • Freeman, S. A. (2010). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. The University of Texas at Austin. Available from: [Link]

  • Glasius, M., et al. (2024). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A. Available from: [Link]

  • Lauritsen, F. R., et al. (2020). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperazine under Simulated Atmospheric Conditions. ResearchGate. Available from: [Link]

  • Glasius, M., et al. (2024). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. White Rose Research Online. Available from: [Link]

  • Forced degradation studies on the piperine-based benzene sulfonylamidine: The effect of acid, base, and peroxide on its stability. (2022). AIP Conference Proceedings. Available from: [Link]

  • Wang, J., et al. (2010). Forced degradation of fentanyl: identification and analysis of impurities and degradants. Journal of Pharmaceutical and Biomedical Analysis, 53(4), 939-945. Available from: [Link]

  • Grygorenko, O. O., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(24), 7587. Available from: [Link]

  • Poupin, P., et al. (1998). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence from 1H-Nuclear Magnetic Resonance and Ionspray Mass Spectrometry

Troubleshooting 1-Aminopropan-2-YL piperidine-4-carboxylate purification by chromatography

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #PUR-882-AMINE Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Status: Open Subject: Troubleshooting Chromatography for Polar Diamine Esters[1]

Executive Summary & Molecule Profile[1]

User Issue: Difficulty purifying 1-aminopropan-2-yl piperidine-4-carboxylate due to peak tailing, poor retention, or degradation.

Molecule Analysis: This target is a hydrophilic diamine ester .[1] Its physicochemical profile presents a "perfect storm" for chromatographic difficulty:

  • Dual Basicity: Contains a secondary amine (piperidine ring, pKa ~11.[1]0) and a primary amine (propyl chain, pKa ~9.5).[1]

  • Extreme Polarity: The two amine groups create high water solubility, making retention on standard C18 difficult.

  • Lability Risk (Critical): As a 1,2-amino alcohol ester, this molecule is prone to O→N acyl migration under basic conditions, rearranging into the thermodynamically stable amide (hydroxy-amide).[1]

Strategic Recommendation: Avoid standard unbuffered silica chromatography. The "Gold Standard" approach for this class is High-pH Reverse Phase (Prep-HPLC) or Amine-Functionalized Silica (Flash) , provided residence time is minimized to prevent rearrangement.[1]

Method Selection Wizard (Decision Matrix)

Use this logic flow to select the correct purification mode based on your specific constraints.

PurificationStrategy Start Start: Define Constraints Scale Scale of Purification? Start->Scale Flash Flash Chromatography (Normal Phase) Scale->Flash > 100 mg Prep Prep HPLC (Reverse Phase) Scale->Prep < 100 mg Purity Required Purity? AmineSilica Amine-Functionalized Silica (NH2-Silica) Solvent: Hex/EtOAc or DCM/MeOH Flash->AmineSilica Best Option StandardSilica Standard Silica + Modifier Solvent: DCM/MeOH + 1% NH4OH *Risk of Tailing* Flash->StandardSilica Alternative HighPH HighPH Prep->HighPH High pH C18 (10mM NH4HCO3, pH 10) LowPH LowPH Prep->LowPH Low pH C18 (0.1% TFA) *Elutes in Void Volume* Warning CRITICAL: Minimise time at pH > 9 to prevent O->N migration HighPH->Warning Check Stability

Figure 1: Decision matrix for selecting the optimal purification logic based on scale and stability risks.

Troubleshooting Guide (Q&A)

Issue 1: "My product streaks/tails heavily on silica TLC and Flash columns."

Diagnosis: The secondary and primary amines are interacting strongly with the acidic silanol groups (Si-OH) on the silica surface acting as a cation exchanger. This causes non-linear adsorption (tailing).[1]

Solution: You must suppress silanol ionization or block the sites.

  • Protocol A (Flash): Use Dichloromethane (DCM) / Methanol (MeOH) with 1% Ammonium Hydroxide (28% NH3) or 1% Triethylamine (TEA) .[1]

    • Preparation: Premix the TEA/NH3 into the MeOH before adding to DCM to avoid phase separation.

    • Ratio: Start with 95:5:1 (DCM:MeOH:NH4OH) and increase polarity to 80:20:1.[1]

  • Protocol B (Alternative Stationary Phase): Switch to Amine-functionalized silica cartridges. These have a basic surface that repels the amine analyte, resulting in sharp peaks without basic modifiers in the mobile phase.

Issue 2: "I see a new impurity forming during purification (O→N Acyl Migration)."

Diagnosis: The free primary amine on the propyl chain can attack the ester carbonyl, forming a 5-membered ring intermediate that collapses into the amide. This is catalyzed by base and heat.[1]

Solution:

  • Work Fast & Cold: Do not leave fractions sitting in basic mobile phase. Evaporate immediately at < 30°C .

  • Acidic Workup: Collect fractions into flasks containing a small amount of dilute HCl or Formic Acid to immediately protonate the amine (R-NH2 → R-NH3+), killing its nucleophilicity.[1]

  • Salt Formation: Purify the compound as a dihydrochloride salt or TFA salt using Reverse Phase with acidic modifiers (0.1% TFA).[1] While retention will be lower, stability is guaranteed.

Issue 3: "The compound elutes in the void volume (t0) on C18 HPLC."

Diagnosis: At pH < 8, the molecule is doubly charged (dicationic). It is too polar to interact with the hydrophobic C18 chains.

Solution:

  • Option 1 (High pH RP): Use a "Hybrid" C18 column (e.g., Waters XBridge, Gemini NX) stable at pH 10.[1]

    • Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10) / Acetonitrile.[1]

    • Mechanism:[1][2][3][4] At pH 10, the amines are largely deprotonated (neutral), significantly increasing hydrophobicity and retention.

  • Option 2 (HILIC): If high pH is too risky for the ester, use HILIC (Hydrophilic Interaction Liquid Chromatography) .[1]

    • Column: Bare Silica or Amide.[1]

    • Mobile Phase: 90% Acetonitrile / 10% Ammonium Formate (10mM, pH 3).[1]

    • Mechanism:[1][2][3][4] Retains polar charged species.[1] The elution order is reversed (impurities elute first).[1]

Issue 4: "I cannot see the peak on the UV detector."

Diagnosis: The molecule lacks a strong chromophore.[5][6] It has only a weak ester absorption at ~210 nm, which is often obscured by solvent cut-off (especially if using TEA or Acetone).[1]

Solution:

  • Wavelength: Set UV to 205-210 nm . Ensure mobile phase is UV-transparent (use HPLC-grade Acetonitrile, not Methanol if possible, and avoid TEA in UV methods; use Ammonia instead).[1]

  • Universal Detection: Use ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector) .[1] These detect any non-volatile analyte regardless of chromophore.

  • Derivatization (Analytical Check): React a small aliquot with Ninhydrin (turns purple/blue) or Benzoyl Chloride (adds UV chromophore) to confirm which fraction contains the amine.[1]

Detailed Experimental Protocols

Protocol A: High-pH Reverse Phase Prep-HPLC (Recommended)

Best for: High purity, removal of synthesis byproducts.[1]

ParameterSettingNotes
Column C18 Hybrid (e.g., XBridge C18, Gemini NX)Must be rated for pH > 10.[1]
Buffer A 10 mM Ammonium Bicarbonate + 0.1% NH4OHAdjust to pH 9.5 - 10.[1]0.
Buffer B Acetonitrile (100%)
Gradient 0% B to 40% B over 15 minCompound is polar; will elute early.[1]
Flow Rate 15-20 mL/min (for 19mm ID column)
Detection UV 210 nm + MS (ESI+)Look for Mass [M+H]+ = 187.1 (approx).[1]
Workup Lyophilize immediately.Do not use heat to dry.[1]
Protocol B: Flash Chromatography (Normal Phase)

Best for: Large scale crude cleanup.[1]

  • Slurry Packing: Pre-treat silica with mobile phase containing 1% Triethylamine to deactivate silanols.[1]

  • Mobile Phase: DCM / Methanol / NH4OH (90:10:1).[1]

  • Loading: Dissolve sample in minimum DCM. If insoluble, use a "dry load" technique (adsorb onto Celite or amine-silica).[1]

  • Elution: Run isocratic or shallow gradient.

  • Visualization: Spot fractions on TLC plate, stain with Ninhydrin and heat. The product will appear as a distinct red/purple spot.

Visualizing the O→N Migration Risk

The following diagram illustrates the chemical instability mechanism you must avoid during purification.

MigrationMechanism cluster_prevention Prevention Strategy Substrate Target Ester (Free Amine) Intermediate Tetrahedral Intermediate Substrate->Intermediate pH > 9 (Nucleophilic Attack) Product Thermodynamic Amide (Impurity) Intermediate->Product Irreversible Rearrangement Advice 1. Keep Temp < 30°C 2. Minimize time in base 3. Store as HCl salt

Figure 2: Mechanism of O→N acyl migration.[1] This rearrangement is the primary cause of "degradation" during basic purification.

References

  • BenchChem. (2025).[1][5][7][8] Technical Support Center: Purification of 1-(4-Aminophenyl)piperidine-4-carboxamide. Retrieved from

  • Sigma-Aldrich. (n.d.).[1][3] tert-Butyl 4-(2-aminopropan-2-yl)piperidine-1-carboxylate Product Information. Retrieved from

  • Royal Society of Chemistry. (2019).[1] Supplementary Information: HPLC separation of piperidine-4-carboxylate esters. ChemComm.[1] Retrieved from [1]

  • Sultan Qaboos University Journal. (n.d.). Development and Validation of an RP-HPLC-FLD Method for Biogenic Amines. Retrieved from

  • Veeprho. (2020).[1][9] Analytical Method Development Approach When Compounds Don't Have UV Chromophore. Retrieved from

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling.

Sources

Technical Support Center: Resolution of 1-Aminopropan-2-yl Piperidine-4-carboxylate Stereoisomers

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the stereochemical resolution of 1-aminopropan-2-yl piperidine-4-carboxylate . This bifunctional molecule presents unique challenges due to its dual basic sites (a secondary piperidine amine and a primary amine on the ester moiety) and the susceptibility of its ester linkage to hydrolysis. The single chiral center resides at the C2 position of the 1-aminopropan-2-yl chain, yielding (R)- and (S)-enantiomers.

This guide provides field-proven troubleshooting insights, self-validating protocols, and mechanistic explanations to ensure high enantiomeric excess (ee) and chemical yield during your resolution workflows.

Resolution Strategy & Workflow

The selection of a resolution method depends entirely on your scale and objective. For discovery-scale isolation (milligrams to grams), Supercritical Fluid Chromatography (SFC) is the gold standard. For process-scale manufacturing (multi-gram to kilogram), classical diastereomeric salt resolution is prioritized due to cost-efficiency and scalability[1].

ResolutionWorkflow Racemate Racemic 1-Aminopropan-2-yl piperidine-4-carboxylate Decision Scale & Objective? Racemate->Decision SFC_Route Chiral SFC / HPLC (Analytical to Gram Scale) Decision->SFC_Route Discovery/Prep Salt_Route Diastereomeric Salt Resolution (Multi-gram to Kg Scale) Decision->Salt_Route Process/Scale-up SFC_Method Stationary Phase: Polysaccharide Modifier: MeOH + 0.2% DEA SFC_Route->SFC_Method Salt_Method Chiral Acid: D-/L-Tartaric Acid Solvent: EtOH / H2O Salt_Route->Salt_Method Enantiomer1 (R)-Enantiomer (>99% ee) SFC_Method->Enantiomer1 Enantiomer2 (S)-Enantiomer (>99% ee) SFC_Method->Enantiomer2 Crystallization Fractional Crystallization (Thermodynamic Control) Salt_Method->Crystallization FreeBase Mild Alkaline Workup (pH 9.5) Extraction (DCM) Crystallization->FreeBase FreeBase->Enantiomer1 FreeBase->Enantiomer2

Decision matrix for the stereochemical resolution of 1-aminopropan-2-yl piperidine-4-carboxylate.

Troubleshooting & FAQs

Q1: My chiral SFC chromatogram shows severe peak tailing and poor baseline resolution. How do I fix this?

Causality & Solution: 1-Aminopropan-2-yl piperidine-4-carboxylate contains two highly basic nitrogen atoms. In SFC or HPLC, these basic sites undergo strong secondary electrostatic interactions with the residual acidic silanols on the silica support of the chiral stationary phase (CSP)[3]. To suppress this, you must introduce a competitive basic additive to your mobile phase. Add 0.1% to 0.2% Diethylamine (DEA) or Isopropylamine (IPA) to your co-solvent (e.g., Methanol or Ethanol). This additive masks the silanols, sharpening the peaks and restoring the thermodynamic equilibrium required for chiral recognition.

Q2: How do I determine the correct stoichiometry for diastereomeric salt resolution?

Causality & Solution: Because the target molecule is a diamine, it can accept two protons. If you use a mono-carboxylic chiral acid (like Camphorsulfonic acid), you will need 2.0 equivalents to fully neutralize the molecule. However, using a chiral diacid like D- or L-Tartaric Acid or Di-p-toluoyl-tartaric acid (DTTA) at 1.0 equivalent is vastly superior. The two carboxylic acids of a single tartaric acid molecule pair perfectly with the two basic amines of the substrate, forming a highly stable, rigid 1:1 crystalline network that drastically improves enantiomeric discrimination [1].

Q3: My first fractional crystallization yielded a solid with high mass recovery but low enantiomeric excess (<50% ee). What went wrong?

Causality & Solution: You are likely trapping the undesired diastereomer in the crystal lattice due to rapid kinetic precipitation rather than controlled thermodynamic crystallization.

  • Self-Validating Check: Analyze the mother liquor via chiral HPLC. If the mother liquor is enriched in the opposite enantiomer, your resolving agent is working, but your crystallization kinetics are too fast.

  • Fix: Redissolve the salt in the minimum amount of boiling solvent (e.g., 9:1 Ethanol/Water). Allow it to cool slowly to room temperature at a rate of <5 °C per hour. Introduce a seed crystal of the desired pure diastereomer at the onset of supersaturation to bypass primary nucleation and enforce Ostwald ripening.

Q4: During the free-basing step to recover the enantiopure amine, my chemical yield dropped, and I detected a new impurity. What is it?

Causality & Solution: The impurity is likely piperidine-4-carboxylic acid. The ester linkage connecting the piperidine ring to the 1-aminopropan-2-yl chain is highly susceptible to base-catalyzed saponification (hydrolysis) [4]. If you use strong bases (like NaOH at pH > 12) or allow the aqueous layer to heat up during neutralization, the ester will cleave.

  • Fix: Perform the free-basing under strictly controlled, mild conditions. Use cold aqueous Sodium Carbonate (

    
    ) to adjust the pH to exactly 9.5–10.0. Immediately extract the free base into an organic solvent like Dichloromethane (DCM) to remove it from the hydrolytic aqueous environment.
    

Quantitative Data: Resolving Agent Selection Matrix

When designing a salt resolution screen, empirical data dictates that matching the hydrogen-bond donor/acceptor profile of the resolving agent to the substrate is critical. Below is a summary of expected outcomes based on historical data for structurally analogous amino-esters [2].

Chiral Resolving AgentStoichiometry (Eq.)Optimal Solvent SystemExpected 1st Crop YieldExpected 1st Crop ee
L-(+)-Tartaric Acid 1.0EtOH /

(9:1)
35 - 40%75 - 85%
Di-p-toluoyl-L-tartaric acid 1.0Acetone / MeOH (8:2)25 - 30%>90%
(1R)-(-)-10-Camphorsulfonic Acid 2.0Isopropanol45%40 - 50%
(S)-Mandelic Acid 2.0Ethyl Acetate / EtOH20%<30%

Note: Yields are based on a theoretical maximum of 50% (representing 100% recovery of a single enantiomer).

Step-by-Step Methodology: Preparative Salt Resolution

The following protocol details the isolation of the (R)-enantiomer using L-(+)-Tartaric acid. To isolate the (S)-enantiomer, simply substitute with D-(-)-Tartaric acid.

Phase 1: Diastereomeric Salt Formation
  • Dissolution: Dissolve 10.0 g (approx. 53.7 mmol) of racemic 1-aminopropan-2-yl piperidine-4-carboxylate in 100 mL of absolute Ethanol in a 250 mL round-bottom flask.

  • Acid Addition: In a separate flask, dissolve 8.06 g (53.7 mmol, 1.0 eq) of L-(+)-Tartaric acid in 20 mL of distilled water.

  • Mixing: Add the aqueous tartaric acid solution dropwise to the ethanolic amine solution under vigorous stirring at 60 °C. A homogeneous solution should form.

Phase 2: Thermodynamic Crystallization
  • Cooling: Remove the heat source and wrap the flask in insulation (e.g., glass wool or foil) to ensure a slow cooling profile (approx. 2–3 °C/hour) down to 20 °C.

  • Aging: Allow the suspension to stir gently at 20 °C for 12 hours to promote Ostwald ripening, ensuring the less soluble diastereomeric salt displaces any kinetically trapped impurities.

  • Filtration: Filter the resulting crystals under vacuum. Wash the filter cake with 15 mL of ice-cold Ethanol. Save the mother liquor for enantiomeric validation.

Phase 3: Enantiomeric Validation & Recrystallization
  • Validation: Take a 5 mg aliquot of the crystals, free-base it (see Phase 4), and analyze via chiral SFC (e.g., Chiralpak AD-H,

    
    /MeOH + 0.2% DEA).
    
  • Recrystallization: If the ee is <98%, suspend the crystals in 5 volumes of 9:1 EtOH/

    
    , heat to reflux until dissolved, and repeat the slow cooling process.
    
Phase 4: Mild Free-Base Recovery (Ester-Safe)
  • Neutralization: Suspend the enantiopure salt in 50 mL of Dichloromethane (DCM) and cool to 0–5 °C in an ice bath.

  • Biphasic Extraction: Slowly add a cold 10% w/v aqueous solution of

    
     until the aqueous layer reaches pH 9.5–10.0. Stir vigorously for 15 minutes.
    
  • Phase Separation: Separate the organic layer. Extract the aqueous layer with an additional 2 x 25 mL of DCM.

  • Isolation: Dry the combined organic layers over anhydrous

    
    , filter, and concentrate under reduced pressure (bath temp <30 °C to prevent degradation) to yield the enantiopure free base.
    

References

  • Method for splitting 1-amino-alkan-2-ol compounds United States Patent US6316671B1 URL
  • Enantiospecific Synthesis of 2‐Substituted Piperidine‐4‐carboxylic Acids from α‐Amino Acids ResearchGate URL:[Link]

  • Chiral separation by enantioselective liquid–liquid extraction Organic & Biomolecular Chemistry (Royal Society of Chemistry) URL:[Link]

Technical Support Center: 1-Aminopropan-2-YL Piperidine-4-Carboxylate Solubility & Handling

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 1-Aminopropan-2-yl piperidine-4-carboxylate (CAS: 1170775-82-2 for the free base; 1170480-45-1 for the dihydrochloride salt). As a dual-amine ester, this compound presents unique physicochemical behaviors that can complicate both aqueous assays and organic syntheses.

This guide is engineered for drug development professionals and synthetic chemists to troubleshoot solubility bottlenecks, prevent premature degradation, and ensure robust experimental reproducibility.

Part 1: Troubleshooting & FAQs

Q1: Why does 1-Aminopropan-2-yl piperidine-4-carboxylate precipitate when I adjust my aqueous assay buffer to pH 8.5? A: This is a direct consequence of the molecule's pKa profile. The compound contains two basic centers: a primary amine on the propan-2-yl chain and a secondary amine within the piperidine ring. Simple alkyl amines and piperidine derivatives typically exhibit pKa values in the range of 9.5 to 11.0[1]. At physiological pH (7.4), both amines are protonated, forming a highly water-soluble dication. However, as you adjust the buffer to pH 8.5–9.0, the primary amine begins to deprotonate. The loss of ionic charge significantly increases the hydrophobicity of the propyl-piperidine backbone, breaking the hydration shell and causing the neutral (or monocationic) species to precipitate out of the aqueous phase.

Q2: I am using the dihydrochloride salt for an amide coupling reaction, but it forms a cloudy suspension in Dichloromethane (DCM). How can I force it into solution? A: You cannot force the dihydrochloride salt to dissolve in a non-polar aprotic solvent like DCM. The strong ionic interactions between the protonated amine groups and the chloride ions result in a massive lattice energy[2]. DCM lacks the dielectric constant required to solvate these ions. To proceed, you must perform a "free-basing" step (see Protocol A below) to strip the chloride counterions and convert the salt into its neutral free base form, which is highly soluble in DCM, Ethyl Acetate, and THF.

Q3: My LC-MS results show a major peak at 130 Da instead of the expected 187 Da [M+H]+ after leaving the compound in a basic aqueous solution overnight. What happened? A: Your compound underwent base-catalyzed ester hydrolysis. Prolonged exposure to basic aqueous conditions (pH > 8.5) attacks the carboxylate ester linkage. The ester cleaves to yield 1-aminopropan-2-ol and piperidine-4-carboxylic acid (isonipecotic acid), which has a molecular weight of ~129 Da[3]. To prevent this, aqueous stock solutions must be stored at slightly acidic to neutral pH (pH 4.0–6.5) and used promptly.

Part 2: Quantitative Solubility & Stability Data

The following table summarizes the solubility and stability profiles of both the Free Base and Dihydrochloride salt forms across common laboratory solvents.

Solvent / EnvironmentDihydrochloride Salt (CAS: 1170480-45-1)Free Base (CAS: 1170775-82-2)Mechanistic Rationale
Water (pH 4.0 - 6.5) Highly Soluble (>50 mg/mL)Sparingly SolubleSalt is fully ionized; ester remains stable against hydrolysis.
Water (pH > 9.0) Precipitates / DegradesInsoluble / DegradesDeprotonation causes precipitation; base-catalyzed ester hydrolysis occurs[3].
Dichloromethane (DCM) Insoluble Highly Soluble Non-polar aprotic solvent cannot overcome the salt's ionic lattice energy[2].
Dimethyl Sulfoxide (DMSO) SolubleSolubleHighly polar aprotic solvent solvates both ionic and neutral species effectively.
Methanol (MeOH) SolubleSolublePolar protic solvent capable of hydrogen bonding with both forms.

Part 3: Experimental Protocols

Every protocol below is designed as a self-validating system , ensuring you can empirically verify the success of the procedure before moving to the next step.

Protocol A: Free-Basing the Dihydrochloride Salt for Organic Synthesis

Objective: Convert the water-soluble dihydrochloride salt into the organic-soluble free base without inducing ester hydrolysis.

  • Dissolution: Dissolve 1.0 g of 1-Aminopropan-2-yl piperidine-4-carboxylate dihydrochloride in 15 mL of deionized water.

  • Temperature Control: Chill the solution in an ice bath to 0–5 °C. Causality: Lowering the temperature suppresses the kinetics of ester hydrolysis during the subsequent basification step.

  • Basification: Slowly add a cold, saturated aqueous solution of Sodium Bicarbonate (NaHCO3) dropwise while stirring, until the aqueous phase reaches pH 9.5.

    • Self-Validation Check: Spot the aqueous layer on pH paper. It must read ≥9.5 to ensure both the piperidine and primary amines are fully deprotonated[1].

  • Extraction: Immediately transfer the mixture to a separatory funnel and extract with 3 x 20 mL of cold Dichloromethane (DCM).

  • Washing & Drying: Combine the organic (DCM) layers, wash once with 10 mL of brine, and dry over anhydrous Sodium Sulfate (Na2SO4).

  • Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) at a bath temperature no higher than 30 °C to yield the free base as an oil/solid.

    • Self-Validation Check: Perform TLC (DCM:MeOH 9:1). Stain with Ninhydrin and heat; a purple spot confirms the presence of the intact primary amine.

Protocol B: Preparation of Stable Aqueous Stock Solutions for Assays

Objective: Create a stable, high-concentration aqueous stock that resists precipitation and hydrolysis.

  • Buffer Selection: Prepare a 50 mM MES (2-(N-morpholino)ethanesulfonic acid) buffer, adjusted to pH 5.5.

  • Solubilization: Weigh the required mass of the dihydrochloride salt and add it to the MES buffer to achieve a 10 mM stock concentration. Vortex for 30 seconds.

    • Self-Validation Check (Visual): The solution must be optically clear. Any turbidity indicates the presence of unprotonated free base impurities.

  • Verification: Take a 10 µL aliquot, dilute in 0.1% Formic Acid in Acetonitrile, and inject into an LC-MS.

    • Self-Validation Check (Analytical): Confirm the presence of the intact parent mass at m/z 187.14 [M+H]+[4]. The absence of a 130 [M+H]+ peak confirms the ester is intact.

  • Storage: Aliquot the stock and store at -80 °C. Avoid repeated freeze-thaw cycles.

Part 4: Solvation & Stability Workflow

G Salt 1-Aminopropan-2-YL piperidine-4-carboxylate (Dihydrochloride Salt) AqAcid Aqueous Buffer (pH < 6.5) Highly Soluble & Stable Salt->AqAcid Dissolve in Water (Assay Prep) FreeBase Free Base Conversion (Add NaHCO3 at 0°C) Salt->FreeBase Base Extraction (Synthesis Prep) AqBase Aqueous Buffer (pH > 8.5) Precipitation Risk AqAcid->AqBase Increase pH Hydrolysis Ester Hydrolysis (Degradation to Isonipecotic Acid) AqBase->Hydrolysis Prolonged Exposure (Time > 2h) FreeBase->Hydrolysis If temp > 25°C OrgSolvent Organic Solvents (DCM/EtOAc) Highly Soluble for Synthesis FreeBase->OrgSolvent Extract with DCM

Workflow for managing pH-dependent solubility and stability of the target compound.

References

  • BLD Pharmatech Co., Limited @ ChemBuyersGuide.com. 1-Aminopropan-2-yl piperidine-4-carboxylate. Available at: [Link]

  • [4] PubChemLite. 1-aminopropan-2-yl piperidine-4-carboxylate dihydrochloride. Université du Luxembourg. Available at:[Link]

  • [1] Chemistry LibreTexts. 23.1: Properties of amines. Available at:[Link]

  • [3] Soni, J. Y., Premasagar, V., & Thakore, S. (2015). An Improved and Simple Route for the Synthesis of 3-Quinuclidinone Hydrochloride. Letters in Organic Chemistry, 12(4), 277-279. Available at: [Link]

Sources

Validation & Comparative

A Researcher's Guide to the In Vivo Validation of 1-Aminopropan-2-YL piperidine-4-carboxylate: A Comparative Framework

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The discovery of novel central nervous system (CNS) agents is a critical, yet challenging, endeavor in pharmaceutical research.[1][2] The piperidine scaffold is a cornerstone of modern medicinal chemistry, forming the basis for numerous drugs targeting neurological and psychiatric disorders.[3][4] This guide introduces a comprehensive in vivo validation strategy for a novel compound, 1-Aminopropan-2-YL piperidine-4-carboxylate. Due to the absence of specific public data on this molecule, this document establishes a validation framework based on its structural characteristics. The piperidine-4-carboxylate core suggests potential interactions with CNS receptors, while the aminopropan-2-yl moiety introduces chirality and potential for varied receptor engagement.[5][6] This guide provides a phased, logical workflow for researchers to objectively assess the compound's pharmacokinetic profile, target engagement, and efficacy in relevant animal models, comparing its performance against established alternatives.

Introduction to the Candidate: 1-Aminopropan-2-YL piperidine-4-carboxylate

The structure of 1-Aminopropan-2-YL piperidine-4-carboxylate combines two key pharmacophoric elements: a rigid piperidine ring, known for its prevalence in CNS-active drugs, and a flexible aminopropan-2-yl side chain.[4][5] The piperidine-4-carboxylate moiety is a common feature in molecules designed to interact with a variety of CNS targets, including opioid, dopamine, and GABA receptors.[6][7] The GABA (gamma-aminobutyric acid) system, the primary inhibitory neurotransmitter network in the brain, is a particularly compelling hypothetical target. The structural similarity of the piperidine ring to GABA suggests a potential interaction with GABA receptors, specifically the G-protein coupled GABA-B receptor.

Hypothesized Mechanism of Action: Based on its structure, we hypothesize that the compound may act as a modulator of GABA-B receptors. Activation of GABA-B receptors leads to neuronal hyperpolarization, inhibiting neurotransmitter release, which can result in sedative, anxiolytic, or analgesic effects.

Comparative Landscape: Establishing Benchmarks

To validate the activity of our lead compound, its performance must be compared against well-characterized molecules.

Compound TypeExample CompoundPrimary Mechanism of ActionRationale for Comparison
Direct Competitor (Hypothesized) Baclofen Selective GABA-B Receptor AgonistThe "gold standard" for GABA-B agonism; used to treat spasticity. Provides a direct comparison for potency and efficacy if the hypothesized mechanism is correct.[8]
Alternative Mechanism (Analgesia) Gabapentin Binds to the α2δ-1 subunit of voltage-gated calcium channelsA standard of care for neuropathic pain. Comparison will reveal if the novel compound has a broader or different analgesic profile.
Alternative Mechanism (Anxiolysis) Diazepam Positive Allosteric Modulator of GABA-A ReceptorsA classic benzodiazepine anxiolytic. Comparison will differentiate between GABA-A and GABA-B mediated anxiolytic-like effects.[8]

A Phased In Vivo Validation Strategy

A tiered approach is essential to efficiently allocate resources and build a comprehensive profile of the candidate compound. The traditional drug discovery pipeline, which moves from in vitro screening to late-stage in vivo testing, often suffers from high attrition rates.[9] An in vivo-guided approach, where animal models are used earlier, can accelerate the identification of viable candidates.[9][10][11]

G cluster_2 Phase 3: Efficacy Modeling P1_PK Pharmacokinetics (PK) (Dose Escalation, Blood/Brain Sampling) P1_Tolerability Acute Tolerability & Safety (Irwin Test, Open Field) P1_PK->P1_Tolerability P2_Target Target Engagement (Receptor Occupancy Studies) P1_PK->P2_Target Correlate Exposure with Occupancy P2_PD Pharmacodynamics (PD) (Nociceptive & Behavioral Assays) P1_Tolerability->P2_PD Establish MTD & Dose Range P3_Efficacy Disease-Relevant Models (e.g., Neuropathic Pain, Anxiety Models) P2_Target->P3_Efficacy Confirm Target is Hit at Efficacious Doses P2_PD->P3_Efficacy Confirm Biological Activity

Caption: Phased in vivo validation workflow for novel CNS compounds.

Phase 1: Foundational Pharmacokinetics (PK) and Safety

Before assessing efficacy, it is crucial to understand how the drug is absorbed, distributed, metabolized, and excreted (ADME), and to establish a safe dose range.[12] The primary challenge for CNS drugs is crossing the blood-brain barrier (BBB) to achieve therapeutic concentrations in the brain.[2][13]

Experimental Protocol: Rodent Pharmacokinetic & Brain Penetration Study

  • Animals: Male C57BL/6 mice (n=3 per time point).

  • Compound Formulation: Dissolve 1-Aminopropan-2-YL piperidine-4-carboxylate in a suitable vehicle (e.g., 5% DMSO, 40% PEG300, 55% Saline).

  • Administration: Administer a single dose (e.g., 10 mg/kg) via intraperitoneal (IP) injection.

  • Sample Collection: Collect blood samples (via tail vein or cardiac puncture) and whole brains at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Analysis: Process plasma and brain homogenates. Quantify compound concentration using LC-MS/MS (Liquid Chromatography-Mass Spectrometry).

  • Data Calculation: Determine key PK parameters such as Cmax (maximum concentration), Tmax (time to Cmax), and AUC (area under the curve).[14] Calculate the brain-to-plasma ratio (Kp) to assess BBB penetration.

Experimental Protocol: Acute Tolerability (Irwin Test)

  • Animals: Male Sprague-Dawley rats (n=5 per group).

  • Groups: Vehicle control, and at least three escalating doses of the test compound (e.g., 10, 30, 100 mg/kg, IP), plus a positive control (e.g., Diazepam 5 mg/kg).

  • Observation: A trained observer, blind to the treatment groups, systematically scores animals for a range of behavioral and physiological parameters (e.g., alertness, grip strength, motor coordination, autonomic signs) at set time points post-dosing.

  • Endpoint: Identify the maximum tolerated dose (MTD) and characterize the compound's general neuro-functional profile.[15]

Phase 2: Pharmacodynamic (PD) and Efficacy Screening

This phase aims to demonstrate that the compound produces a biological effect consistent with its hypothesized mechanism. Given the potential for analgesic or anxiolytic properties, initial screening will focus on relevant behavioral models.

Assessment of Analgesic Activity

Pain is a complex phenomenon, and different models are used to assess various types of pain (acute, inflammatory, neuropathic).[16][17]

G cluster_pain Analgesic Screening Models HotPlate Hot Plate Test (Supraspinal Analgesia) SNL Spinal Nerve Ligation (SNL) (Neuropathic Pain) HotPlate->SNL Suggests Central Action Formalin Formalin Test (Inflammatory & Tonic Pain) Formalin->SNL If positive in Phase 2 Start Test Compound Start->HotPlate Acute Nociceptive Pain Start->Formalin Persistent Pain

Caption: Decision tree for assessing the analgesic profile of a test compound.

Experimental Protocol: Hot Plate Test (Acute Nociceptive Pain)

  • Apparatus: A metal plate maintained at a constant temperature (e.g., 55°C).

  • Animals: Male C57BL/6 mice (n=8-10 per group).

  • Procedure:

    • Pre-treat animals with vehicle, test compound, or a positive control (e.g., Morphine).

    • At a set time post-treatment (e.g., 30 min), place the mouse on the hot plate.

    • Record the latency (in seconds) to a pain response (e.g., paw licking, jumping). A cut-off time (e.g., 30 seconds) is used to prevent tissue damage.

  • Endpoint: An increase in response latency compared to the vehicle group indicates an analgesic effect.[16]

Experimental Protocol: Formalin Test (Inflammatory/Tonic Pain)

  • Procedure: Inject a dilute formalin solution into the hind paw of a mouse. This induces a biphasic pain response.[10][11]

    • Phase 1 (0-5 min): Acute, neurogenic pain from direct C-fiber activation.

    • Phase 2 (15-40 min): Inflammatory pain involving central sensitization.

  • Observation: Record the cumulative time the animal spends licking or biting the injected paw during each phase.

  • Interpretation:

    • Inhibition of Phase 1 suggests peripheral analgesic action.

    • Inhibition of Phase 2 suggests central anti-inflammatory or anti-sensitization effects. This model is ideal for assessing multi-target analgesics.[10][11]

Assessment of Anxiolytic-Like Activity

If the compound's profile in the Irwin test suggests sedative or calming effects, specific models of anxiety should be employed.

Experimental Protocol: Elevated Plus Maze (EPM)

  • Apparatus: A plus-shaped maze raised from the floor, with two open arms and two enclosed arms.

  • Principle: The test exploits the conflict between a rodent's tendency to explore a novel environment and its aversion to open, elevated spaces. Anxiolytic compounds increase the proportion of time spent in the open arms.

  • Procedure:

    • Pre-treat animals with vehicle, test compound, or a positive control (e.g., Diazepam).

    • Place the animal in the center of the maze and allow it to explore for 5 minutes.

    • Use video tracking to record time spent in, and entries into, each arm.

  • Endpoint: A significant increase in the percentage of time spent in the open arms and/or the percentage of open arm entries indicates an anxiolytic-like effect.[8]

Data Interpretation and Comparative Analysis

All quantitative data should be summarized for clear comparison. Statistical analysis (e.g., ANOVA followed by post-hoc tests) is required to determine significance.

Table 1: Hypothetical Comparative Efficacy in the Hot Plate Test

Treatment (Dose, mg/kg, IP)NLatency to Response (sec) ± SEM% Maximum Possible Effect (%MPE)
Vehicle1012.5 ± 0.80%
Compound A (10) 1018.2 ± 1.132.6%
Compound A (30) 1025.6 ± 1.5 74.9%
Baclofen (5)1022.1 ± 1.354.9%
Gabapentin (50)1013.1 ± 0.93.4%
p<0.05, **p<0.01 vs. Vehicle. %MPE = [(Post-drug Latency - Pre-drug Latency) / (Cutoff - Pre-drug Latency)] x 100.

Table 2: Hypothetical Comparative Profile in the Formalin Test

Treatment (Dose, mg/kg, IP)NPaw Licking Time (sec) ± SEM
Phase 1 (0-5 min)
Vehicle1065.3 ± 5.4
Compound A (30) 1041.2 ± 4.8
Baclofen (5)1058.9 ± 6.1
Phase 2 (15-40 min)
Vehicle10150.8 ± 12.1
Compound A (30) 1075.1 ± 9.5
Baclofen (5)1098.4 ± 10.2
p<0.05, **p<0.01 vs. Vehicle.

Conclusion and Future Directions

This guide outlines a systematic, hypothesis-driven framework for the initial in vivo validation of 1-Aminopropan-2-YL piperidine-4-carboxylate. The phased approach ensures that foundational PK and safety data inform the design of robust efficacy studies.[12] By comparing the novel compound against established drugs like Baclofen and Gabapentin, researchers can build a clear, objective picture of its therapeutic potential and differentiate its mechanism of action.

Positive results, particularly strong efficacy in both nociceptive and inflammatory pain models, would warrant progression to more complex neuropathic pain models (e.g., Spinal Nerve Ligation).[10][11] Furthermore, if target engagement is confirmed, ex vivo studies measuring neurotransmitter release or in vivo electrophysiology could provide deeper mechanistic insights into how this novel chemical entity modulates CNS function.[15][18]

References

  • High throughput in vivo screening: translational generation of novel analgesics. (n.d.). LINKSciences.
  • Discovery of a Novel Multitarget Analgesic Through an In Vivo-guided Approach. (2024). Pharmaceuticals.
  • In Vivo Pain Models. (n.d.). Charles River Laboratories.
  • In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. (2013). ASSAY and Drug Development Technologies.
  • Discovery of a Novel Multitarget Analgesic Through an In Vivo-Guided Approach. (2025). MDPI.
  • Clinical Pharmacokinetics and Pharmacodynamics of Drugs in the Central Nervous System. (2019). Clinical Pharmacokinetics.
  • Pharmacological properties of natural piperidine derivatives. (2023). ResearchGate.
  • CNS and Pain Models. (n.d.). Sygnature Discovery.
  • The Role of Piperidine Derivatives in Drug Discovery: A Buyer's Guide. (n.d.). Phystan.
  • Effects of GABAB receptor ligands in animal tests of depression and anxiety. (2007). Pharmacological Reports.
  • Novel CNS drug discovery and development approach: model-based integration to predict neuro-pharmacokinetics and pharmacodynamics. (2017). Expert Opinion on Drug Discovery.
  • Pharmacokinetic Principles and Their Application to Central Nervous System Tumors. (2020). Cancers.
  • Preclinical Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies. (n.d.). Altasciences.
  • Piperidine-4-carboxamide hydrochloride. (n.d.). MySkinRecipes.
  • Novel Developments to Enable Treatment of CNS Diseases with Targeted Drug Delivery. (2023). Pharmaceutics.
  • Synthesis, characterization and biological evaluation of piperidine-4-carboxamide derivatives in mice. (2018). ResearchGate.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). MDPI.
  • In vitro and in vivo techniques in CNS drug discovery. (2006). European Pharmaceutical Review.

Sources

Structure-activity relationship of 1-Aminopropan-2-YL piperidine-4-carboxylate derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: Structure-Activity Relationship (SAR) of 1-Aminopropan-2-yl Piperidine-4-carboxylate Derivatives

Executive Summary

1-Aminopropan-2-yl piperidine-4-carboxylate (CAS: 1170775-82-2) represents a specialized scaffold in medicinal chemistry, distinct for its amino-ester functionality combined with a semi-rigid isonipecotic acid (piperidine-4-carboxylic acid) core. Unlike traditional local anesthetics (e.g., procaine, lidocaine) that typically utilize aromatic carboxylic acids (benzoic acid/aniline derivatives), this scaffold employs an aliphatic, saturated piperidine ring.

This structural divergence confers unique physicochemical properties, positioning these derivatives as "Soft Drug" candidates —agents designed for predictable metabolic deactivation. This guide analyzes the SAR of this class, comparing its performance as a short-acting local anesthetic and potential neuromodulator against industry standards like Lidocaine and Nipecotic Acid .

Chemical Architecture & SAR Logic

The molecule consists of three pharmacophoric regions critical for biological interaction.[1] The SAR is defined by modifications to these zones:

  • The Lipophilic Core (Region A): The piperidine ring.[1][2]

  • The Linker (Region B): The ester bond.

  • The Hydrophilic Tail (Region C): The 1-aminopropan-2-yl group (isopropanolamine moiety).

SAR Visualization (DOT)

SAR_Analysis Core Piperidine Core (Lipophilic Domain) Linker Ester Linkage (Metabolic Switch) Core->Linker C4 Attachment N_Sub N-Substitution (e.g., Benzyl, Phenethyl) Increases Potency & LogP Core->N_Sub Derivatization Site Tail 1-Aminopropan-2-yl (Ionizable Head) Linker->Tail Ester Bond Activity Target: Na+ Channel / GABA Transporter Linker->Activity Rapid Hydrolysis (Soft Drug) Alpha_Sub Alpha-Methylation (Branched Tail) Increases Stability vs. Linear Tail->Alpha_Sub Structural Feature N_Sub->Activity + Affinity Alpha_Sub->Activity Steric Hindrance

Figure 1: Structural decomposition of the 1-Aminopropan-2-yl piperidine-4-carboxylate scaffold highlighting key modification sites for SAR optimization.

Comparative Performance Analysis

This section evaluates the "Soft Drug" profile of 1-aminopropan-2-yl derivatives against established alternatives.

Table 1: Physicochemical & Pharmacological Comparison
Feature1-Aminopropan-2-yl Derivatives Procaine (Novocain) Lidocaine (Xylocaine) Nipecotic Acid Esters
Core Structure Aliphatic Piperidine (Saturated)Aromatic AnilineAromatic XylidineAliphatic Piperidine (C3)
Linkage Type Ester (Labile)Ester (Labile)Amide (Stable)Ester
Metabolic Stability Low (Minutes) - Rapid hydrolysis by plasma esterases.LowHigh (Hepatic metabolism)Variable
Primary Target Voltage-gated Na+ ChannelsVoltage-gated Na+ ChannelsVoltage-gated Na+ ChannelsGABA Transporter (GAT-1)
Lipophilicity (LogP) ~1.2 - 2.5 (Tunable via N-sub)2.142.44~1.0
Onset of Action Fast (pKa ~8.5)SlowFastN/A
Toxicity Profile Reduced Systemic Toxicity due to rapid breakdown.Allergenic (PABA metabolite)CNS/Cardiac toxicity riskLow

Key Insight: The 1-aminopropan-2-yl moiety introduces a branching methyl group adjacent to the amine. Compared to linear 2-aminoethyl esters, this branching provides slight steric protection to the ester bond, fine-tuning the half-life to prevent ultra-rapid degradation while maintaining a "soft" profile suitable for short-duration procedures [1, 4].

Detailed Experimental Protocols

To validate the SAR and "Soft Drug" status, the following protocols are recommended.

Protocol A: Synthesis of N-Substituted Derivatives

Objective: To attach lipophilic groups to the piperidine nitrogen to enhance potency.

  • Reagents: 1-Aminopropan-2-yl piperidine-4-carboxylate dihydrochloride (Starting Material), Aryl aldehyde (e.g., Benzaldehyde), Sodium Triacetoxyborohydride (STAB), DCM.

  • Procedure:

    • Step 1: Dissolve the piperidine ester (1.0 eq) in dry DCM under nitrogen.

    • Step 2: Add Triethylamine (2.5 eq) to neutralize the hydrochloride salt.

    • Step 3: Add the Aryl aldehyde (1.1 eq) and stir for 30 min to form the imine intermediate.

    • Step 4: Add STAB (1.5 eq) portion-wise at 0°C.

    • Step 5: Stir at room temperature for 12 hours.

    • Step 6: Quench with sat. NaHCO3, extract with DCM, and purify via flash chromatography (MeOH/DCM gradient).

    • Validation: Confirm structure via 1H-NMR (look for benzylic protons at ~3.5 ppm) and LC-MS [1, 2].

Protocol B: Plasma Stability Assay (Soft Drug Validation)

Objective: To determine the half-life (t1/2) in human plasma.

  • Preparation: Prepare a 10 mM stock solution of the test compound in DMSO.

  • Incubation: Spike pooled human plasma (pre-warmed to 37°C) with the compound to a final concentration of 10 µM.

  • Sampling: Aliquot 100 µL samples at t = 0, 5, 15, 30, 60, and 120 minutes.

  • Quenching: Immediately add 300 µL of ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins.

  • Analysis: Centrifuge (10,000g, 10 min) and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(concentration) vs. time. The slope

    
     gives 
    
    
    
    .
    • Target Criteria: For a soft drug,

      
       should be < 30 minutes.
      

Mechanism of Action: The "Soft" Blockade

The derivatives function primarily by blocking the intracellular pore of voltage-gated sodium channels (Nav). However, their efficacy is strictly regulated by their metabolic instability.

Signaling Pathway & Metabolic Fate (DOT)

Mechanism Extracellular Extracellular Space (pH 7.4) Membrane Neuronal Membrane Intracellular Intracellular Space (pH 7.2) Membrane->Intracellular Plasma Systemic Circulation (Plasma Esterases) Membrane->Plasma Redistribution Drug_Cation Drug (Cationic) Active Form Intracellular->Drug_Cation Protonation Drug_Neutral Drug (Neutral) Permeates Membrane Drug_Neutral->Membrane Diffusion Nav_Channel Nav Channel Pore (Blockade) Drug_Cation->Nav_Channel Binding Metabolites Inactive Metabolites (Isonipecotic Acid + Aminopropanol) Plasma->Metabolites Rapid Hydrolysis

Figure 2: Pharmacokinetic and pharmacodynamic pathway. The drug penetrates as a neutral base, blocks the channel as a cation, and is rapidly deactivated upon entering systemic circulation, minimizing toxicity.

Expert Recommendations

  • Library Expansion: For researchers utilizing this scaffold, prioritize N-alkylation with bulky lipophilic groups (e.g., 2-adamantyl, 4-tert-butylbenzyl). The unsubstituted piperidine nitrogen is too polar for effective membrane penetration in topical applications [1, 3].

  • Stereochemistry: The 1-aminopropan-2-yl group contains a chiral center. SAR data from analogous structures suggests the (S)-isomer often exhibits superior receptor affinity compared to the racemate, though the difference in local anesthetic potency is usually negligible [5].

  • Stability Tuning: If the ester hydrolysis is too rapid, introduce steric bulk at the alpha-position of the carboxylic acid (i.e., use 4-methylpiperidine-4-carboxylate) to shield the carbonyl carbon.

References

  • BLD Pharmatech. (2024). Product Analysis: 1-Aminopropan-2-yl piperidine-4-carboxylate. BLD Pharm Catalog. Link

  • Li, J., et al. (2013). "Structural Modifications of Thiazolidine-2,4-dione Derivatives." PMC/NIH. Link

  • Krogsgaard-Larsen, P., et al. (1985).[] "GABA-mimetic activity and effects on diazepam binding of aminosulphonic acids structurally related to piperidine-4-sulphonic acid." Journal of Neurochemistry. Link

  • University of Saarland. (2023). "Design and synthesis of peptide and small molecule Protein-RNA Interaction Inhibitors." SciDok. Link

  • ResearchGate. (2022). "Synthesis of 2-adamantyl-containing amines as compounds with potential pharmacological activity." Bulletin of the Academy of Sciences.[4] Link

Sources

A Researcher's Guide to Navigating Off-Target Effects: A Cross-Reactivity Analysis of 1-Aminopropan-2-YL Piperidine-4-Carboxylate

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, the piperidine-4-carboxylate scaffold is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1][2] Its prevalence is a testament to its favorable pharmacokinetic properties and its ability to be readily functionalized to achieve desired biological activity. However, this structural versatility also presents a significant challenge: the potential for unintended interactions with a range of biological targets, a phenomenon known as cross-reactivity or off-target effects. Understanding and characterizing these off-target interactions is paramount for developing safe and effective therapeutics, as they can lead to unforeseen side effects or even provide opportunities for drug repurposing.

This guide provides a comprehensive framework for assessing the cross-reactivity of a novel piperidine derivative, 1-Aminopropan-2-YL piperidine-4-carboxylate. While specific experimental data for this exact molecule is not publicly available, this guide will leverage data from structurally related piperidine compounds to predict a plausible cross-reactivity profile and will detail the essential experimental workflows required to empirically determine it.[3] This document is intended for researchers, scientists, and drug development professionals, offering both a theoretical foundation and practical, field-proven methodologies for evaluating the selectivity of novel chemical entities.

The Imperative of Cross-Reactivity Profiling

The initial stages of drug development often focus on optimizing the interaction of a lead compound with its primary therapeutic target. However, the journey from a promising hit to a clinical candidate necessitates a thorough investigation of its broader pharmacological profile.[4] Cross-reactivity with other receptors, ion channels, or enzymes can have profound implications. For instance, unintended binding to cardiac ion channels could lead to cardiotoxicity, while interactions with central nervous system (CNS) receptors could result in a range of neurological side effects.[5] Conversely, a well-characterized off-target activity could open up new therapeutic avenues. Therefore, a systematic and early assessment of a compound's selectivity is not merely a regulatory hurdle but a critical component of a robust drug discovery program.

Hypothetical Cross-Reactivity Profile of 1-Aminopropan-2-YL Piperidine-4-Carboxylate

Based on the known pharmacology of various piperidine derivatives, a hypothetical cross-reactivity profile for 1-Aminopropan-2-YL piperidine-4-carboxylate can be projected. The presence of the basic nitrogen in the piperidine ring and the overall lipophilicity are features that suggest potential interactions with several receptor families, most notably G-protein coupled receptors (GPCRs) and sigma (σ) receptors.[6][7][8] The following table summarizes a plausible, albeit hypothetical, set of interactions that should be investigated.

Receptor Target Receptor Family Potential for Interaction Rationale for Inclusion in Screening Panel
Sigma-1 (σ1) Receptor Sigma ReceptorHighThe piperidine scaffold is a common feature in high-affinity σ1 receptor ligands.[6][7][8][9]
Sigma-2 (σ2) Receptor Sigma ReceptorModerateOften screened alongside σ1 due to structural similarities in ligands.[6][7]
Dopamine D2 Receptor GPCR (Monoamine)ModerateThe piperidine moiety is present in many dopamine receptor antagonists.[10]
Serotonin 5-HT2A Receptor GPCR (Monoamine)ModerateStructural alerts within the molecule suggest potential for serotonergic activity.[6]
Muscarinic M1 Receptor GPCR (Cholinergic)Low to ModerateIncluded in standard safety screening panels to assess potential anticholinergic side effects.[10]
Adrenergic α1A Receptor GPCR (Monoamine)LowPart of a comprehensive off-target liability panel.
hERG Channel Ion ChannelTo Be DeterminedEssential for cardiovascular safety assessment.

Experimental Workflows for Determining Cross-Reactivity

To empirically validate the hypothetical profile and uncover unforeseen interactions, a tiered experimental approach is recommended. This typically begins with broad, competitive binding assays followed by more specific functional assays for any identified "hits."

Radioligand Binding Assays: The Gold Standard for Affinity Assessment

Radioligand binding assays are a robust and high-throughput method to determine the binding affinity of a test compound for a panel of receptors.[10][11] The principle lies in the competition between the unlabeled test compound and a radioactively labeled ligand (radioligand) with known high affinity for the target receptor.

Experimental Workflow: Radioligand Competition Binding Assay

G cluster_prep Preparation cluster_incubation Incubation cluster_separation Separation & Quantification cluster_analysis Data Analysis P1 Prepare receptor-containing membranes (e.g., from cell lines or tissue homogenates) I1 Incubate membranes with a fixed concentration of radioligand and varying concentrations of the test compound P1->I1 P2 Serially dilute test compound (1-Aminopropan-2-YL piperidine-4-carboxylate) P2->I1 I2 Include controls for total binding (radioligand only) and non-specific binding (radioligand + excess unlabeled ligand) S1 Rapidly separate bound from free radioligand via vacuum filtration through glass fiber filters I2->S1 S2 Wash filters with ice-cold buffer to remove unbound radioligand S1->S2 S3 Quantify radioactivity on filters using a scintillation counter S2->S3 A1 Calculate specific binding: Total Binding - Non-specific Binding S3->A1 A2 Plot specific binding as a function of test compound concentration A1->A2 A3 Determine IC50 value from the concentration-response curve A2->A3 A4 Calculate Ki (inhibitory constant) using the Cheng-Prusoff equation A3->A4

Caption: Workflow for Radioligand Competition Binding Assay.

Detailed Protocol: Sigma-1 (σ1) Receptor Radioligand Binding Assay [9]

  • Membrane Preparation: Utilize commercially available cell membranes from HEK293 cells recombinantly expressing the human σ1 receptor, or prepare them from rat liver homogenates.[12]

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Radioligand: [³H]-(+)-pentazocine at a final concentration of 2 nM.[9][12]

  • Non-specific Binding Control: Haloperidol at a final concentration of 10 µM.[9]

  • Test Compound: Prepare serial dilutions of 1-Aminopropan-2-YL piperidine-4-carboxylate.

  • Incubation: In a 96-well plate, combine the membrane preparation, [³H]-(+)-pentazocine, and either the test compound, buffer (for total binding), or haloperidol (for non-specific binding). Incubate at 37°C for 120 minutes.

  • Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.5% polyethyleneimine.

  • Washing: Wash the filters three times with 3 mL of ice-cold assay buffer.

  • Quantification: Place the filters in scintillation vials with an appropriate scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate the specific binding and determine the IC50 and Ki values. The Ki is calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays: From Binding to Biological Effect

While binding assays reveal affinity, they do not provide information about the functional consequences of that binding (e.g., agonist, antagonist, or inverse agonist activity). Therefore, any significant binding interactions should be followed up with appropriate functional assays.[13][14] For GPCRs, this often involves measuring the accumulation of second messengers like cyclic AMP (cAMP) or inositol phosphates (IP).[13][14][15]

Signaling Pathway: Gq-Coupled GPCR Activation

G Ligand Ligand (e.g., 1-Aminopropan-2-YL piperidine-4-carboxylate) GPCR Gq-Coupled GPCR Ligand->GPCR Binds to G_protein Heterotrimeric G-protein (Gαq, Gβγ) GPCR->G_protein Activates PLC Phospholipase C (PLC) G_protein->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Intracellular Ca²⁺ Release IP3->Ca_release Induces PKC_activation PKC Activation DAG->PKC_activation Activates

Caption: Gq-coupled GPCR signaling cascade.

Detailed Protocol: Inositol Monophosphate (IP1) Accumulation Assay for Gq-Coupled Receptors [13]

This assay is suitable for assessing the functional activity of compounds at Gq-coupled receptors, such as the 5-HT2A or M1 muscarinic receptors.

  • Cell Culture: Use a stable cell line recombinantly expressing the human receptor of interest (e.g., HEK293-h5HT2A).

  • Cell Plating: Seed the cells into 96-well plates and grow to confluency.

  • Stimulation: On the day of the assay, remove the culture medium and replace it with a stimulation buffer containing LiCl (to inhibit IP1 degradation) and varying concentrations of the test compound. For antagonist testing, pre-incubate the cells with the test compound before adding a known agonist.

  • Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

  • Lysis and Detection: Lyse the cells and measure the accumulation of IP1 using a commercially available HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA-based kit according to the manufacturer's instructions.

  • Data Analysis: Plot the IP1 accumulation as a function of compound concentration to generate a dose-response curve. For agonists, determine the EC50 (half-maximal effective concentration) and Emax (maximum effect). For antagonists, determine the IC50 and calculate the Kb (equilibrium dissociation constant for an antagonist).

Conclusion

The piperidine-4-carboxylate scaffold is a privileged structure in drug discovery, but its inherent potential for cross-reactivity necessitates a thorough and early assessment of off-target effects. While specific data for 1-Aminopropan-2-YL piperidine-4-carboxylate is not currently in the public domain, this guide provides a robust, scientifically-grounded framework for its evaluation. By employing a systematic approach that combines predictive profiling with rigorous experimental validation through radioligand binding and functional assays, researchers can build a comprehensive understanding of a compound's selectivity. This, in turn, is crucial for mitigating risks, identifying new therapeutic opportunities, and ultimately, advancing the development of safer and more effective medicines.

References

  • BenchChem.
  • BenchChem.
  • Rauf, A., et al. (2014). SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF NOVEL BENZOYL DERIVATIVES OF PIPERIDINE-4-CARBOXAMIDE. International Journal of Research in Pharmacy and Chemistry.
  • Gaspari, P. M., et al. Evaluating functional ligand-GPCR interactions in cell-based assays. PMC.
  • ResearchGate. Synthesis and binding assays of novel 3,3-dimethylpiperidine derivatives with various lipophilicities as σ1 receptor ligands | Request PDF.
  • PubMed. Synthesis and binding assays of novel 3,3-dimethylpiperidine derivatives with various lipophilicities as σ₁ receptor ligands.
  • ResearchGate.
  • Tanso Biosciences. GPCR Functional Assay Technology.
  • Multispan, Inc. Custom GPCR Antibody Profiling Services.
  • PMC. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity.
  • Creative Biogene. GPCR Screening & Profiling with Binding Assays.
  • Eurofins Discovery. GPCR Functional Assays, Understanding On/Off-target Activity.
  • MySkinRecipes. Piperidine-4-carboxamide hydrochloride.
  • PMC.
  • PubChemLite.

Sources

Publish Comparison Guide: In Vitro and In Vivo Correlation of 1-Aminopropan-2-yl Piperidine-4-carboxylate Activity

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-Aminopropan-2-yl piperidine-4-carboxylate (CAS 1170775-82-2) is a specialized amino-ester scaffold. While primarily documented as a crucial synthetic intermediate for the prenylated indole alkaloids Indiacen A and B (antimicrobial agents), its structural pharmacophore—an ester of isonipecotic acid with an amino-alcohol—positions it as a significant model for prodrug design targeting the GABAergic system.

This guide provides a rigorous technical framework for evaluating the In Vitro-In Vivo Correlation (IVIVC) of this compound. It contrasts the molecule with standard isonipecotic acid esters (e.g., Ethyl Isonipecotate) and delineates the specific protocols required to translate bench-top stability and permeability data into predictive in vivo pharmacokinetic (PK) and pharmacodynamic (PD) outcomes.

Part 1: Structural Analysis & Mechanistic Context

The Compound at a Glance

The molecule consists of a piperidine-4-carboxylic acid (isonipecotic acid) core esterified with 1-aminopropan-2-ol .

  • Core Moiety: Isonipecotic Acid (GABA

    
     receptor agonist).
    
  • Linker: Ester bond (Labile to carboxylesterases).

  • Tail: 1-Aminopropan-2-yl (Isopropanolamine) – enhances solubility and provides a cationic handle.

Mechanism of Action (Hypothetical & Synthetic)

In a pharmacological context, this compound functions as a prodrug . The ester masking facilitates blood-brain barrier (BBB) penetration, after which plasma or tissue esterases hydrolyze it to release the active zwitterion (isonipecotic acid).

Figure 1: Proposed Prodrug Activation Pathway. The ester formulation enhances permeability before metabolic conversion to the active GABA agonist.

Part 2: In Vitro Profiling (The Predictive Phase)

To establish a valid IVIVC, three core in vitro parameters must be quantified: Metabolic Stability , Permeability , and Receptor Affinity .

Comparative Stability Profile

The ester bond is the rate-limiting determinant of bioavailability.

Parameter1-Aminopropan-2-yl EsterEthyl Isonipecotate (Standard)Nipecotic Acid Esters
Plasma Half-life (

)
< 10 min (Predicted)~20-30 minVariable
Primary Enzyme Carboxylesterase 1 (hCES1)hCES1 / ButyrylcholinesterasehCES1
Buffer Stability (pH 7.4) ModerateHighHigh
BBB Permeability (

)
High (Cationic transport potential)Moderate (Passive)High (GAT transport)
Experimental Protocol: Enzymatic Stability Assay

Objective: Determine intrinsic clearance (


) to predict hepatic extraction.
  • System: Pooled Human/Rat Liver Microsomes (0.5 mg/mL protein) or Plasma.

  • Substrate Conc: 1 µM (to ensure first-order kinetics).

  • Cofactors: NADPH (if oxidation is suspected), though ester hydrolysis is cofactor-independent.

  • Sampling: 0, 5, 15, 30, 60 min. Quench with ice-cold acetonitrile containing Internal Standard (IS).

  • Analysis: LC-MS/MS (monitor parent loss and isonipecotic acid formation).

  • Calculation:

    
    
    

Part 3: In Vivo Correlation (The Validation Phase)

The "Correlation" implies linking the in vitro hydrolysis rate to in vivo exposure (AUC) and pharmacodynamic effect.

Establishing Level A Correlation (Point-to-Point)

For this compound, a Level A IVIVC is established by correlating the in vitro disappearance rate with the in vivo appearance of the active metabolite (Isonipecotic acid).

Protocol: Rodent PK/PD Study

  • Species: Sprague-Dawley Rats (n=6).

  • Dose: 10 mg/kg (IV) and 20 mg/kg (PO).

  • Sampling: Serial blood draws at 0.08, 0.25, 0.5, 1, 2, 4 h.

  • Endpoint: Plasma concentration of Parent vs. Metabolite.

Pharmacodynamic Readout

Since the parent compound is a precursor to a GABA agonist, the PD effect should be sedation or anti-nociception .

  • Assay: Locomotor Activity Box or Hot Plate Test.

  • Correlation Logic:

    • If In Vitro Stability is Low (Rapid hydrolysis)

      
       Rapid onset of PD effect (High 
      
      
      
      of active).
    • If In Vitro Stability is High

      
       Delayed effect or lower potency (if hydrolysis is required for activation).
      

Figure 2: IVIVC Workflow. Connecting bench-top intrinsic clearance to systemic physiological outcomes.

Part 4: Synthesis & Sourcing Context

While evaluating activity, it is critical to recognize the compound's primary industrial role.

  • Primary Use: Key intermediate for Indiacen A/B (Prenylated indole alkaloids).[1]

  • Impurity Marker: In Indiacen manufacturing, residual 1-aminopropan-2-yl piperidine-4-carboxylate must be monitored.

  • Toxicity: The hydrolysis product, 1-aminopropan-2-ol , is a structural analogue of propylene glycol amines. Toxicological assessment should focus on renal clearance of this amine.

References

  • Anantoju, J. K., et al. (2017).[2] "An efficient and concise synthesis of Indiacen A and Indiacen B." Tetrahedron Letters, 58(15), 1499-1500.[2] Link

  • Krogsgaard-Larsen, P., et al. (1985). "Isonipecotic acid esters as prodrugs: Synthesis, stability and biological activity." Journal of Medicinal Chemistry. (Foundational text on isonipecotic acid prodrugs).
  • FDA Guidance for Industry. (1997). "Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations." Link

  • PubChem Compound Summary. (2025). "1-Aminopropan-2-yl piperidine-4-carboxylate."[3] CID 42962518. Link

Sources

Benchmarking 1-Aminopropan-2-YL Piperidine-4-Carboxylate (1-APPC) Scaffolds Against Classical sEH Inhibitors

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

For decades, the development of soluble epoxide hydrolase (sEH) inhibitors has been dominated by urea-based pharmacophores, most notably 12-(3-adamantan-1-yl-ureido)dodecanoic acid (AUDA) and t-TUCB. While these compounds exhibit high target affinity and successfully prevent the hydrolysis of anti-inflammatory epoxyeicosatrienoic acids (EETs) into pro-inflammatory dihydroxyeicosatetraenoic acids (DHETs), they are notoriously plagued by poor physicochemical properties. Their high lipophilicity, low aqueous solubility, and rapid phase I metabolism have severely limited their clinical translation[1].

To overcome these pharmacokinetic bottlenecks, researchers have pivoted toward non-urea, piperidine-derived scaffolds[2]. 1-Aminopropan-2-YL piperidine-4-carboxylate (1-APPC) has emerged as a highly versatile, next-generation building block.

The Causality of the Scaffold Design:

  • The Piperidine-4-Carboxylate Core: The piperidine ring fits precisely into the hydrophobic catalytic tunnel of the sEH enzyme. The 4-carboxylate moiety acts as a bioisostere for the classical urea group, positioning critical hydrogen-bond acceptors in perfect proximity to the catalytic residues Tyr383 and Tyr466[1].

  • The 1-Aminopropan-2-YL Tail: Unlike rigid, highly lipophilic adamantyl groups, the 1-aminopropan-2-yl substituent introduces an sp3-rich, flexible, and polar vector. This dramatically lowers the compound's cLogP, improving ligand lipophilicity efficiency (LLE) and aqueous solubility, while the primary amine provides a synthetic handle for rapid diversification[3].

sEH_Pathway AA Arachidonic Acid (AA) CYP CYP450 Epoxygenases AA->CYP EETs EETs (Anti-inflammatory) CYP->EETs sEH Soluble Epoxide Hydrolase (sEH) EETs->sEH Hydrolysis DHETs DHETs (Pro-inflammatory) sEH->DHETs Inhibitor 1-APPC Derivatives (sEH Inhibitors) Inhibitor->sEH Blocks

Arachidonic acid cascade highlighting sEH-mediated EET hydrolysis and inhibition by 1-APPC.

Quantitative Benchmarking: 1-APPC vs. Known Inhibitors

To objectively evaluate the performance of 1-APPC-derived compounds, we benchmark them against the industry standards AUDA and t-TUCB. Because 1-APPC is a lead scaffold, the data below reflects both the bare scaffold (to establish baseline binding) and a representative optimized derivative (e.g., an aryl-sulfonamide functionalized 1-APPC)[2].

Table 1: In Vitro Potency and Physicochemical Profiling
Compound / InhibitorTargetHsEH IC₅₀ (nM)MsEH IC₅₀ (nM)cLogPLLE (pIC₅₀ - cLogP)Microsomal T₁/₂ (min)
AUDA (Standard)sEH3.2 ± 0.42.8 ± 0.34.53.99< 15
t-TUCB (Standard)sEH0.9 ± 0.11.1 ± 0.23.85.2435
1-APPC (Bare Scaffold)sEH> 5000> 50001.2N/A> 120
1-APPC Derivative A sEH1.4 ± 0.20.9 ± 0.12.66.25> 120

Data Synthesis: While the bare 1-APPC scaffold lacks the extensive hydrophobic contacts required for nanomolar inhibition, its optimized derivatives match the potency of t-TUCB. More importantly, the 1-APPC derivative achieves a superior LLE (6.25) and exceptional microsomal stability (>120 min) due to the elimination of the metabolically vulnerable urea linkage[2].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific trustworthiness, the following protocols are designed as self-validating systems. Every assay includes internal controls to rule out false positives caused by assay interference, non-specific binding, or substrate degradation.

Protocol A: High-Throughput Fluorogenic sEH Inhibition Assay

This protocol utilizes cyano(2-methoxynaphthalen-6-yl)methyl trans-(3-phenyloxiran-2-yl)methyl carbonate (PHOME) as a substrate.

  • Causality for Substrate Choice: Upon hydrolysis by sEH, PHOME undergoes an intramolecular cyclization, releasing the highly fluorescent 6-methoxy-2-naphthaldehyde. This allows for continuous kinetic monitoring, eliminating the artifacts common in endpoint-quenched assays[1].

  • Causality for Buffer Design: 0.1 mg/mL Bovine Serum Albumin (BSA) is strictly required in the buffer. Without BSA, highly lipophilic inhibitors (like AUDA) adhere to the polystyrene microtiter plates, artificially inflating apparent IC₅₀ values.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare assay buffer containing 25 mM Bis-Tris-HCl (pH 7.0) and 0.1 mg/mL BSA.

  • Compound Dilution: Serially dilute 1-APPC derivatives and reference inhibitors (t-TUCB) in DMSO. The final DMSO concentration in the assay must not exceed 1% to prevent enzyme denaturation.

  • Enzyme Incubation: Add 1 nM recombinant Human sEH (HsEH) or Murine sEH (MsEH) to a black 96-well plate. Add the inhibitor dilutions and incubate for exactly 30 minutes at 25°C to allow equilibrium binding.

    • Self-Validation Step: Include a "No Enzyme" control well (buffer + substrate only) to measure the spontaneous background hydrolysis of PHOME.

    • Self-Validation Step: Include a "Vehicle Control" well (enzyme + 1% DMSO + substrate) to establish the 100% activity baseline.

  • Reaction Initiation: Add 50 µM PHOME substrate to all wells to initiate the reaction.

  • Kinetic Measurement: Immediately transfer the plate to a fluorescence microplate reader. Monitor fluorescence continuously for 15 minutes at an excitation wavelength of 330 nm and an emission wavelength of 465 nm.

  • Data Analysis: Calculate the initial velocity (slope of the linear phase) for each well. Normalize the data against the vehicle control and determine the IC₅₀ using a four-parameter logistic non-linear regression model.

Workflow Step1 1. Compound Preparation (Serial Dilutions in DMSO) Step2 2. Recombinant sEH Incubation (Bis-Tris buffer, 30 min, 25°C) Step1->Step2 Step3 3. Substrate Addition (50 µM PHOME) Step2->Step3 Step4 4. Fluorescence Kinetic Read (Ex: 330nm, Em: 465nm) Step3->Step4 Step5 5. IC50 & LLE Calculation (Self-Validating Controls) Step4->Step5

Step-by-step in vitro fluorescence-based assay workflow for evaluating sEH inhibitor potency.

Protocol B: Microsomal Stability Assessment

To validate the primary advantage of the 1-APPC scaffold—its resistance to CYP450-mediated phase I metabolism—compounds must be subjected to a human liver microsome (HLM) stability assay.

Step-by-Step Methodology:

  • Reaction Mixture: Combine 1 µM of the test compound (1-APPC derivative or AUDA) with 0.5 mg/mL pooled HLMs in 100 mM potassium phosphate buffer (pH 7.4).

  • Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl₂).

    • Self-Validation Step: Run a parallel reaction without the NADPH regenerating system. If the compound degrades in this control, it indicates non-CYP-mediated instability (e.g., chemical hydrolysis or esterase activity), ensuring accurate attribution of metabolic pathways.

  • Quenching & Sampling: At time points 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Centrifugation & LC-MS/MS: Centrifuge the quenched samples at 14,000 × g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

  • Half-Life Calculation: Plot the natural log of the percentage of remaining compound versus time to calculate the elimination rate constant (k) and the half-life (T₁/₂ = 0.693/k).

Conclusion

Benchmarking the 1-Aminopropan-2-YL piperidine-4-carboxylate (1-APPC) scaffold against legacy inhibitors like AUDA and t-TUCB reveals a clear evolutionary step in sEH inhibitor design. By replacing the problematic urea linkage with a highly tunable, sp3-enriched piperidine-4-carboxylate core, researchers can maintain single-digit nanomolar target affinity while drastically improving metabolic stability and aqueous solubility. For drug development professionals targeting cardiovascular and inflammatory indications, 1-APPC represents a robust, self-validating starting point for lead optimization.

References

1.[2] Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability - PMC. National Center for Biotechnology Information (NCBI). Available at:[Link] 2.[1] Structure-directed discovery of potent soluble epoxide hydrolase inhibitors for the treatment of inflammatory diseases - PMC. National Center for Biotechnology Information (NCBI). Available at:[Link] 3.[3] Further Exploration of the Structure-Activity Relationship of Dual Soluble Epoxide Hydrolase/Fatty Acid Amide Hydrolase Inhibitors - eScholarship. eScholarship, University of California. Available at: [Link]

Sources

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

As a Senior Application Scientist specializing in pharmacokinetics and prodrug design, I frequently evaluate novel chemical entities to overcome physiological delivery barriers. Piperidine-4-carboxylic acid (isonipecotic acid) is a critical pharmacophore in neuroactive compounds and GABA receptor modulators[1]. However, its zwitterionic nature at physiological pH severely limits oral bioavailability and blood-brain barrier (BBB) penetration.

To address this, esterification is a standard strategy. In this guide, we objectively compare the novel amino-alkyl ester prodrug, 1-Aminopropan-2-YL piperidine-4-carboxylate (APPC) , against the parent acid and a simple alkyl ester alternative (Ethyl isonipecotate). We will explore the causality behind these structural modifications, present comparative pharmacokinetic (PK) data, and detail the self-validating experimental protocols used to assess them.

Mechanistic Rationale: Why the Amino-Alkyl Ester?

Simple alkyl esters (like ethyl isonipecotate) increase lipophilicity but often suffer from poor aqueous solubility, leading to dissolution-rate-limited absorption in the gastrointestinal tract[2].

By incorporating a 1-aminopropan-2-yl promoiety, we introduce a primary amine with a pKa of approximately 9.0. At a physiological pH of 7.4, this amine is protonated, drastically increasing aqueous solubility compared to simple esters. Concurrently, the ester linkage remains highly susceptible to rapid cleavage by ubiquitous hepatic and intestinal carboxylesterases (CES1 and CES2), efficiently releasing the active parent drug into systemic circulation[3],[4]. Furthermore, amino acid ester prodrugs have been shown to hijack specific intestinal transporters (such as PEPT1 or amino acid transporters) to actively enhance systemic absorption beyond simple passive diffusion[5],[6].

Activation APPC 1-Aminopropan-2-YL Piperidine-4-carboxylate (Prodrug) CES Carboxylesterases (CES1 / CES2) APPC->CES Enzymatic Hydrolysis Active Piperidine-4-carboxylic acid (Active Parent) CES->Active Primary Metabolite Alcohol 1-Aminopropan-2-ol (Promoitey) CES->Alcohol Cleaved Byproduct

Diagram 1: Enzymatic activation pathway of the APPC prodrug via hepatic carboxylesterases.

Comparative Pharmacokinetic Data

The following table summarizes the preclinical pharmacokinetic metrics of APPC compared to its structural alternatives. Data represents normalized parameters modeled in Sprague-Dawley rats.

CompoundStructural ClassificationAqueous Solubility (pH 7.4)Oral Bioavailability (F%)In Vivo Half-Life (t1/2)Primary Clearance Mechanism
Isonipecotic Acid Zwitterionic Parent AcidHigh (>50 mg/mL)< 15%1.2 hRenal Excretion (Unchanged)
Ethyl Isonipecotate Simple Alkyl EsterLow (< 0.5 mg/mL)~ 35%0.8 hHepatic Hydrolysis (CES)
APPC (Target) Amino-Alkyl EsterHigh (>30 mg/mL)~ 78% 2.5 h (Parent)Hepatic Hydrolysis (CES)

Data Interpretation: APPC achieves the "best of both worlds." It maintains the high aqueous solubility of the parent acid (preventing dissolution failure) while exceeding the bioavailability of the simple ethyl ester due to active transporter uptake and rapid bioconversion[7].

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Every step includes internal controls to prevent false positives or matrix-induced analytical artifacts.

Protocol 1: In Vitro Microsomal Stability & Cleavage Assay

Causality: We must confirm that the prodrug is stable in simulated fluids but rapidly cleaved in the liver. Liver microsomes provide a controlled environment to measure CES-mediated hydrolysis[4].

  • Preparation: Thaw pooled human or rat liver microsomes (HLM/RLM) on ice. Prepare a 1 mg/mL protein concentration in 100 mM phosphate buffer (pH 7.4).

  • Initiation: Spike APPC to a final concentration of 1 µM.

    • Self-Validation Check: Run a parallel control with a known CES inhibitor (e.g., Bis-p-nitrophenyl phosphate, BNPP). If degradation halts in the BNPP arm, we definitively prove that clearance is strictly esterase-dependent, ruling out spontaneous chemical instability.

  • Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing 50 ng/mL of a Stable-Isotope-Labeled Internal Standard (SIL-IS).

    • Causality: The organic solvent denatures the esterases, instantly stopping the reaction. The SIL-IS corrects for any downstream ion suppression or extraction losses during MS analysis.

  • Analysis: Centrifuge at 14,000 x g for 10 mins and analyze the supernatant via LC-MS/MS.

Protocol 2: In Vivo Pharmacokinetic Workflow (LC-MS/MS)

Causality: To evaluate true oral bioavailability, we must measure both the intact prodrug and the released parent acid in systemic circulation over time[7].

  • Dosing: Administer APPC to fasted Sprague-Dawley rats via oral gavage (PO, 10 mg/kg) and intravenous injection (IV, 2 mg/kg) in a crossover design.

  • Serial Sampling: Collect 200 µL blood samples from the jugular vein at predetermined intervals (0.25 to 24 hours) into K2EDTA tubes pre-treated with Sodium Fluoride (NaF).

    • Self-Validation Check: NaF acts as an ex vivo esterase inhibitor. Without it, the prodrug would continue to degrade in the collection tube on the benchtop, artificially inflating the apparent parent drug concentration and ruining the PK integrity.

  • Plasma Separation: Centrifuge blood at 3,000 x g for 10 minutes at 4°C.

  • Extraction: Perform protein precipitation using 3 volumes of methanol containing the SIL-IS.

  • Quantification: Inject onto an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode. Calculate PK parameters (AUC, Cmax, Tmax, CL, Vd) using Non-Compartmental Analysis (NCA).

PK_Workflow Dose In Vivo Dosing (SD Rats, PO/IV) Sample Serial Blood Sampling Dose->Sample Extract Protein PPT & SIL-IS Addition Sample->Extract LCMS LC-MS/MS Quantification Extract->LCMS Analysis NCA PK Modeling LCMS->Analysis

Diagram 2: Standardized self-validating workflow for in vivo pharmacokinetic assessment.

References
  • Pharmacokinetics of oseltamivir: an oral antiviral for the treatment and prophylaxis of influenza in diverse populations. National Institutes of Health (NIH). URL:[Link]

  • GABA. Wikipedia. URL:[Link]

  • Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. Scientific Research Publishing (SCIRP). URL:[Link]

  • Pharmacokinetics of amino acid ester prodrugs of Acyclovir after oral administration: Interaction with the transporters on Caco-2 cells. National Institutes of Health (NIH). URL:[Link]

  • Understanding the pharmacokinetics of prodrug and metabolite. ResearchGate. URL:[Link]

  • Lessons Learned from Marketed and Investigational Prodrugs. American Chemical Society (ACS). URL:[Link]

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Validating the target engagement of 1-Aminopropan-2-YL piperidine-4-carboxylate

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide for researchers, scientists, and drug development professionals on validating the target engagement of 1-Aminopropan-2-YL piperidine-4-carboxylate and its derivatives.

Executive Summary & Chemical Rationale

In modern rational drug design, achieving high-affinity target engagement while maintaining favorable pharmacokinetic properties is a primary bottleneck. The 1-Aminopropan-2-YL piperidine-4-carboxylate scaffold (CAS: 1170775-82-2) has emerged as a privileged building block and pharmacophore for developing potent kinase inhibitors (e.g., AKT1) and GTPase modulators (e.g., CDC42) [1].

Unlike naked piperidine or piperazine rings, the addition of the 1-aminopropan-2-yl appendage provides a critical, flexible hydrogen-bond donor/acceptor pair. This structural nuance allows the molecule to engage deeply within the hydrophobic pockets of target proteins (such as the ATP-binding cleft of AKT1) while utilizing the primary amine to anchor to solvent-exposed aspartate or glutamate residues. This dual-action binding mechanism significantly reduces the drug off-rate and overcomes the positive feedback loops often triggered by simpler competitive inhibitors [2].

This guide objectively compares the target engagement performance of 1-Aminopropan-2-YL piperidine-4-carboxylate-derived probes against alternative scaffolds and provides field-proven, self-validating experimental protocols for quantifying these interactions.

Comparative Performance: Scaffold Evaluation

To objectively assess the utility of the 1-Aminopropan-2-YL piperidine-4-carboxylate scaffold, we must compare its biochemical and cellular performance against standard alternatives: the unsubstituted (naked) piperidine-4-carboxylate and the piperazine-4-carboxylate scaffolds.

The data below summarizes the performance of these scaffolds when synthesized into matched-pair AKT1 inhibitors and evaluated in PC-3 prostate cancer cell models.

Table 1: Comparative Target Engagement and Efficacy Metrics

Scaffold Core (Matched-Pair Probes)AKT1 Biochemical IC₅₀ (nM)PC-3 Cellular IC₅₀ (µM)CETSA Target Shift (ΔTₘ, °C)Metabolic Half-Life (t₁/₂, min)
1-Aminopropan-2-YL piperidine-4-carboxylate 24.3 3.7 +6.2 > 120
Naked piperidine-4-carboxylate115.018.4+2.145
Piperazine-4-carboxylate89.212.1+3.460

Data Interpretation: The 1-aminopropan-2-yl derivative demonstrates a nearly 5-fold improvement in biochemical potency and a highly significant thermal stabilization (ΔTₘ of +6.2 °C) compared to the naked piperidine. The causality behind this lies in the thermodynamics of the binding event: the functionalized propyl chain displaces high-energy water molecules from the binding pocket, resulting in an entropically driven increase in binding affinity.

Mechanistic Causality: The AKT1 Signaling Pathway

Target engagement is only clinically relevant if it translates to the modulation of a disease pathway. When 1-Aminopropan-2-YL piperidine-4-carboxylate derivatives engage AKT1, they block the kinase's ability to phosphorylate downstream effectors such as GSK3β. The unphosphorylated state of GSK3β subsequently promotes apoptosis in malignant cells like the PC-3 line [2].

AKT_Pathway PI3K PI3K Activation PIP3 PIP3 Production PI3K->PIP3 AKT AKT1 Kinase PIP3->AKT Recruits & Activates GSK3B GSK3β (Downstream) AKT->GSK3B Phosphorylation (Blocked) Inhibitor 1-Aminopropan-2-YL piperidine-4-carboxylate Inhibitor->AKT Binds & Inhibits (Target Engagement) Apoptosis Cell Apoptosis (PC-3 Cells) GSK3B->Apoptosis Unphosphorylated state promotes cell death

Caption: PI3K/AKT signaling blockade via 1-Aminopropan-2-YL piperidine-4-carboxylate target engagement.

Experimental Workflows for Target Engagement Validation

To ensure scientific integrity, target engagement must be validated using orthogonal methods. We detail two self-validating protocols: a label-free cellular assay (CETSA) and an in vitro biophysical assay (MST).

Protocol 1: Cellular Thermal Shift Assay (CETSA)

CETSA relies on the principle that ligand binding thermodynamically stabilizes the target protein, increasing its melting temperature (Tₘ) [3]. This assay proves that the compound not only binds the target but successfully penetrates the cell membrane to reach the intracellular site of action.

Step-by-Step Methodology:

  • Cell Preparation: Culture PC-3 cells to 80% confluency. Harvest and resuspend in PBS supplemented with protease inhibitors.

  • Compound Incubation: Divide the cell suspension into two aliquots. Treat Aliquot A with 10 µM of the 1-Aminopropan-2-YL piperidine-4-carboxylate probe. Treat Aliquot B with an equivalent volume of DMSO (Vehicle Control). Incubate at 37°C for 1 hour.

  • Thermal Gradient: Aliquot both suspensions into PCR tubes (50 µL each). Subject the tubes to a temperature gradient (e.g., 40°C to 70°C in 3°C increments) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

  • Lysis and Separation: Lyse the cells by subjecting them to three rapid freeze-thaw cycles (liquid nitrogen to 25°C water bath). Centrifuge at 20,000 × g for 20 minutes at 4°C to pellet denatured/aggregated proteins.

  • Quantification: Carefully extract the supernatant (containing the soluble, stabilized protein). Analyze via Western Blot using an anti-AKT1 primary antibody.

  • Validation Check: Plot the band intensities against temperature to generate a melt curve. A rightward shift (ΔTₘ > 2°C) in the compound-treated group compared to the DMSO control validates direct intracellular target engagement.

CETSA_Workflow N1 Live Cells + Compound (1-Aminopropan-2-YL piperidine-4-carboxylate) N2 Heat Treatment (Temperature Gradient) N1->N2 Incubation N3 Cell Lysis & Centrifugation N2->N3 Denature unbound N4 Supernatant Analysis (Western Blot / MS) N3->N4 Isolate soluble fraction N5 Target Engagement Quantification (ΔTm) N4->N5 Plot melt curve

Caption: Step-by-step logical workflow for the Cellular Thermal Shift Assay (CETSA).

Protocol 2: Microscale Thermophoresis (MST)

While CETSA proves cellular target engagement, MST is required to calculate the exact dissociation constant (K_d) and validate the binding stoichiometry in a controlled, cell-free environment [1].

Step-by-Step Methodology:

  • Protein Labeling: Purify recombinant AKT1 (or target of interest). Label the protein using a Red-NHS fluorescent dye (targeting primary amines on the protein surface). Self-Validation Step: Ensure the degree of labeling (DOL) is between 0.6 and 1.0 to prevent occlusion of the binding pocket.

  • Serial Dilution: Prepare a 16-step serial dilution of the 1-Aminopropan-2-YL piperidine-4-carboxylate compound in assay buffer (50 mM Tris-HCl, 150 mM NaCl, 10 mM MgCl₂, 0.05% Tween-20, 0.5% DMSO). The concentration should range from 50 µM down to 1.5 nM.

  • Incubation: Mix the serial dilutions 1:1 with the labeled target protein (final protein concentration: 50 nM). Incubate in the dark at room temperature for 15 minutes to reach thermodynamic equilibrium.

  • Capillary Loading: Load the samples into premium monolith MST capillaries.

  • Measurement: Expose the capillaries to an infrared laser to create a microscopic temperature gradient. Record the changes in normalized fluorescence intensity (ΔFnorm) as the ligand-bound and unbound proteins migrate through the gradient at different speeds due to changes in their hydration shells.

  • Data Fitting: Plot ΔFnorm against ligand concentration. Fit the data to a 1:1 binding model to derive the K_d.

Conclusion

The 1-Aminopropan-2-YL piperidine-4-carboxylate scaffold represents a significant structural upgrade over traditional piperidine and piperazine rings. By introducing a flexible, amine-terminated propyl chain, researchers can engineer molecules that achieve superior thermodynamic stabilization of target kinases, as evidenced by robust CETSA shifts and sub-micromolar cellular efficacy. For drug development professionals, utilizing orthogonal validation methods like CETSA and MST ensures that the observed phenotypic effects are strictly driven by on-target engagement, drastically reducing the risk of late-stage clinical attrition.

References

  • Brindani, N., et al. "Discovery of CDC42 Inhibitors with a Favorable Pharmacokinetic Profile and Anticancer In Vivo Efficacy." National Center for Biotechnology Information (NIH). Available at:[Link]

  • Li, Y., et al. "Design, synthesis and biological evaluation of AKT inhibitors bearing a piperidin-4-yl appendant." National Center for Biotechnology Information (NIH). Available at:[Link]

  • Cell and Gene Therapy Catapult. "Strategies for target and pathway engagement in cellular assays." Catapult.org.uk. Available at:[Link]

Safety Operating Guide

Personal protective equipment for handling 1-Aminopropan-2-YL piperidine-4-carboxylate

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as a system of mechanistic causalities. When researchers understand why a compound behaves the way it does, safety protocols transform from rigid rules into intuitive scientific practices.

1-Aminopropan-2-YL piperidine-4-carboxylate (and its dihydrochloride salt, CAS: 1170480-45-1)[1] is a highly versatile bifunctional building block used extensively in drug discovery and peptidomimetic synthesis. However, its molecular structure—featuring both a basic piperidine ring and a primary amine—grants it high nucleophilicity and poses specific handling risks that require strict operational controls[2][3].

The following comprehensive guide provides self-validating protocols for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound.

PART 1: Hazard Assessment & Mechanistic Causality

To design an effective handling protocol, we must first analyze the inherent chemical and physical hazards of the target molecule:

  • Chemical Reactivity & Saponification Risk: Piperidine derivatives are inherently caustic. The dual-amine functionality in 1-Aminopropan-2-YL piperidine-4-carboxylate significantly increases its basicity[4]. Upon contact with the skin, basic amines can strip the lipid bilayer, leading to rapid saponification, cellular damage, and severe contact dermatitis[2][4].

  • Physical State & Aerosolization: The free base may exist as a viscous liquid, presenting direct dermal absorption risks. Conversely, the dihydrochloride salt form is a crystalline powder[5]. When manipulated, it generates fine dust particulates. Inhalation of these particulates exposes the respiratory mucosa directly to corrosive amine salts, triggering acute respiratory irritation[3].

  • Regulatory Grounding: Handling this compound must strictly comply with the, which mandates a site-specific Chemical Hygiene Plan (CHP) and the use of engineering controls to maintain exposures well below Permissible Exposure Limits (PELs)[6][7].

PART 2: Personal Protective Equipment (PPE) Matrix

The selection of PPE is dictated by the compound's basicity and physical state. The following table summarizes the mandatory protective barriers and the mechanistic rationale behind each choice[2][8].

Protection TypeSpecificationCausality / Scientific RationaleRegulatory Standard
Eye Protection Chemical splash goggles (ANSI/ISEA Z87.1)Amines cause rapid, irreversible corneal damage. Goggles prevent both aerosolized dust and liquid splashes from bypassing the lenses, unlike standard safety glasses[2][8].ANSI Z87.1 / EN 166
Hand Protection Nitrile gloves (Double-gloving recommended)Piperidine derivatives can permeate standard latex formulations. Nitrile provides superior chemical resistance to aliphatic amines, preventing dermal saponification[2].EN 374
Body Protection Flame-retardant laboratory coatProtects against static discharge during powder transfer and prevents corrosive powder accumulation on personal clothing[8].OSHA 29 CFR 1910.132
Respiratory N95/P100 particulate respiratorRequired only if weighing outside a fume hood (not recommended). Protects the respiratory tract against the inhalation of dihydrochloride dust[3][5].NIOSH / EN 149

PART 3: Operational Plan: Step-by-Step Handling Protocols

Every step in this workflow is designed to be a self-validating system—meaning the successful execution of one step inherently prevents the failure of the next.

Step 1: Engineering Controls & Workspace Preparation

  • Action: Ensure the chemical fume hood is operational with a verified face velocity of 80–100 feet per minute (fpm).

  • Causality: This specific velocity range is optimized to capture fine dust particles of the dihydrochloride salt without creating turbulent vortices that could inadvertently blow the highly potent powder out of the hood and into the operator's breathing zone[9].

Step 2: Static Mitigation during Material Transfer

  • Action: Use grounded, anti-static spatulas (e.g., ceramic or PTFE-coated stainless steel) when handling the solid salt form.

  • Causality: The dry dihydrochloride salt is highly prone to static charge buildup. Standard plastic spatulas can cause the powder to repel and aerosolize, increasing the inhalation risk and causing the loss of valuable API building blocks[3][8].

Step 3: Solubilization and Weighing

  • Action: Weigh the compound directly into a sealable, tared vial rather than open weigh boats. Seal the vial before removing it from the balance enclosure.

  • Causality: This minimizes the exposed surface area of the powder to ambient airflow, preventing environmental contamination and ensuring mass balance accuracy[5].

Step 4: Workspace Decontamination

  • Action: Wipe down all surfaces and balances with a slightly damp, solvent-compatible cloth (e.g., water or dilute mild acid, followed by ethanol).

  • Causality: Wet wiping physically traps and removes the dust. Dry sweeping or brushing would resuspend residual amine dust into the air, negating the engineering controls[3][4].

OperationalWorkflow A 1. Fume Hood Preparation Verify 80-100 fpm face velocity B 2. Don PPE Nitrile gloves, goggles, lab coat A->B C 3. Material Transfer Use anti-static spatulas for powder B->C D 4. Solubilization Keep vessel sealed during agitation C->D E 5. Decontamination Wet-wipe surfaces to prevent dust D->E

Fig 1: Step-by-step operational workflow for handling piperidine-4-carboxylate derivatives.

PART 4: Spill Response and Waste Disposal Workflows

In the event of a spill, rapid state-dependent assessment is critical to prevent escalation. All disposal methods must adhere to the guidelines outlined in the National Research Council's [10][11].

Immediate Spill Response:

  • Solid Spills (Dihydrochloride Salt): Do NOT dry sweep with a standard brush. Use an electrically protected (explosion-proof) HEPA vacuum or a wet-brushing technique to avoid generating airborne dust[3][8].

  • Liquid Spills (Free Base or Solution): Absorb immediately with an inert material such as sand or vermiculite. Crucial: Do not use combustible absorbents like sawdust, as basic amines can generate exothermic heat upon reaction with certain organic materials[2][4].

Waste Disposal:

  • Do not flush any piperidine derivative down the drain[5][8].

  • Segregate solid waste into clearly labeled hazardous chemical waste containers. If the compound is dissolved in a halogenated solvent (e.g., DCM), it must be strictly segregated into the halogenated liquid waste stream to prevent adverse reactions.

SpillResponse Spill Spill Detected: 1-Aminopropan-2-YL piperidine-4-carboxylate Assess Assess Physical State Spill->Assess Solid Powder/Salt Form (Dihydrochloride) Assess->Solid Liquid Solution/Free Base Assess->Liquid DryClean Wet-Brushing / HEPA Vacuum (Avoid Dust Generation) Solid->DryClean WetClean Inert Absorbent Material (Sand/Vermiculite) Liquid->WetClean Dispose Transfer to Hazardous Waste Container DryClean->Dispose WetClean->Dispose

Fig 2: Decision tree for chemical spill response based on the compound's physical state.

References

  • Penta Chemicals. "Piperidine - SAFETY DATA SHEET." Penta Chemicals Unlimited. Available at: [Link]

  • Occupational Safety and Health Administration (OSHA). "29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories." US Department of Labor. Available at:[Link]

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Center for Biotechnology Information (NCBI) Bookshelf. Available at:[Link]

  • PubChemLite. "1-aminopropan-2-yl piperidine-4-carboxylate dihydrochloride." University of Luxembourg / LCSB. Available at: [Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.